3-Bromo-1,1,1-trifluoropropan-2-ol

• CAS: 431-34-5

Core Science & Biosynthesis

An In-depth Technical Guide to 3-Bromo-1,1,1-trifluoropropan-2-ol: Core Properties and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-1,1,1-trifluoropropan-2-ol is a halogenated organic compound that has garnered interest in various scientific fields, particularly in the development of pharmaceuticals and agrochemicals. Its unique structural features, including the trifluoromethyl group and a bromine atom, impart specific chemical reactivity and biological activity. This technical guide provides a comprehensive overview of the fundamental properties of 3-Bromo-1,1,1-trifluoropropan-2-ol, including its physicochemical characteristics, spectroscopic data, synthesis and purification protocols, and its applications in scientific research and development.

Core Properties

The fundamental physical and chemical properties of 3-Bromo-1,1,1-trifluoropropan-2-ol are summarized in the tables below for easy reference and comparison.

Identifier	Value
IUPAC Name	3-bromo-1,1,1-trifluoropropan-2-ol[1]
CAS Number	431-34-5
Molecular Formula	C₃H₄BrF₃O[2]
Molecular Weight	192.96 g/mol [2]
Canonical SMILES	C(C(C(F)(F)F)O)Br[2]
InChI Key	VBHIIZIQRDVGDH-UHFFFAOYSA-N

Physicochemical Property	Value
Appearance	Clear, colorless to pale yellow liquid
Boiling Point	124.5 °C at 743 mmHg[3][4]
Density	1.861 g/mL at 25 °C[3][4]
Refractive Index (n20/D)	1.4
Flash Point	43 °C (109.4 °F) - closed cup
Solubility	Data not readily available in searched literature.

Spectroscopic Data

Detailed spectroscopic data is crucial for the identification and characterization of 3-Bromo-1,1,1-trifluoropropan-2-ol. While complete spectra are not publicly available in all cases, the following tables summarize the expected and reported spectral characteristics.

¹H NMR (Proton Nuclear Magnetic Resonance) Spectroscopy

Assignment	Chemical Shift (ppm)	Multiplicity	Coupling Constant (J) in Hz
CH₂Br	~3.59	Triplet	~6.5
CHOH	Data not available	Multiplet
OH	Variable	Singlet

Note: The chemical shifts are based on data for the analogous compound 3-bromo-1-propanol and may vary for 3-Bromo-1,1,1-trifluoropropan-2-ol. The hydroxyl proton signal is often broad and its position is dependent on solvent and concentration.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) Spectroscopy

Assignment	Chemical Shift (ppm)
CH₂Br	~32.8
CHOH	Data not available
CF₃	Data not available

Note: The chemical shifts are based on predictive models and data for analogous compounds due to limited experimentally verified data in the searched literature. ChemicalBook indicates the availability of a ¹³C NMR spectrum for this compound.[5]

IR (Infrared) Spectroscopy

Vibrational Mode	Wavenumber (cm⁻¹)	Intensity
O-H stretch	~3400 (broad)	Strong
C-H stretch	~2950	Medium
C-F stretch	~1100-1300	Strong
C-O stretch	~1050	Medium
C-Br stretch	~650	Medium

Note: These are expected ranges for the functional groups present in the molecule. Specific peak positions may vary. ChemicalBook indicates the availability of an IR spectrum for this compound.

Mass Spectrometry (MS)

The mass spectrum of 3-Bromo-1,1,1-trifluoropropan-2-ol is expected to show a characteristic isotopic pattern for bromine-containing compounds (¹⁹Br and ⁸¹Br isotopes are in a nearly 1:1 ratio), resulting in M and M+2 peaks of similar intensity.[6][7]

Predicted Fragmentation Pattern:

• Molecular Ion (M⁺): m/z 192 and 194.

• Loss of Br•: [M-Br]⁺ at m/z 113.

• Loss of H₂O: [M-H₂O]⁺ at m/z 174 and 176.

• Alpha-cleavage: Cleavage of the C-C bond adjacent to the hydroxyl group.

• Cleavage of the C-Br bond. [7]

Experimental Protocols

Synthesis of 3-Bromo-1,1,1-trifluoropropan-2-ol

A plausible synthetic route to 3-Bromo-1,1,1-trifluoropropan-2-ol involves the ring-opening of 1,1,1-trifluoro-2,3-epoxypropane with hydrogen bromide (HBr).

Reaction Scheme:

Synthesis of 3-Bromo-1,1,1-trifluoropropan-2-ol.

Detailed Protocol:

• Reaction Setup: In a fume hood, a solution of 1,1,1-trifluoro-2,3-epoxypropane in a suitable inert solvent (e.g., diethyl ether or dichloromethane) is prepared in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel. The flask is cooled in an ice bath.

• Addition of HBr: A solution of hydrogen bromide in the same solvent or gaseous HBr is slowly added to the cooled epoxide solution with vigorous stirring. The temperature should be maintained at 0-5 °C during the addition.

• Reaction Monitoring: The progress of the reaction is monitored by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting epoxide is consumed.

• Work-up: The reaction mixture is quenched by the addition of a cold, saturated aqueous solution of sodium bicarbonate to neutralize any excess acid. The organic layer is separated, and the aqueous layer is extracted with the organic solvent. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate or sodium sulfate, and filtered.

• Purification: The solvent is removed under reduced pressure using a rotary evaporator. The crude product is then purified by vacuum distillation to obtain pure 3-Bromo-1,1,1-trifluoropropan-2-ol.

Purification Protocol: Vacuum Distillation

A general procedure for the purification of liquid organic compounds by vacuum distillation is as follows:

General workflow for vacuum distillation.

• Apparatus Setup: Assemble a standard vacuum distillation apparatus, ensuring all glassware is dry and joints are properly sealed.

• Charging the Flask: Place the crude 3-Bromo-1,1,1-trifluoropropan-2-ol into the distillation flask along with boiling chips or a magnetic stir bar.

• Applying Vacuum: Gradually apply vacuum to the system using a vacuum pump protected by a cold trap.

• Heating: Gently heat the distillation flask using a heating mantle.

• Distillate Collection: Collect the fraction that distills at the expected boiling point under the applied pressure.

• Completion: Once the desired fraction has been collected, remove the heat source and allow the apparatus to cool before slowly releasing the vacuum.

Applications in Research and Development

3-Bromo-1,1,1-trifluoropropan-2-ol serves as a versatile building block and a chemical probe in various research and development areas.

Agrochemicals

This compound is a known precursor in the synthesis of fungicides. The trifluoromethyl group can enhance the efficacy and metabolic stability of agrochemical agents. While the exact mechanism of action for fungicides derived from this compound is not detailed in the provided search results, trifluoromethyl-containing compounds often act by inhibiting specific enzymes in fungal pathogens.

Drug Development and Medicinal Chemistry

The introduction of a trifluoromethyl group into a molecule can significantly alter its pharmacokinetic and pharmacodynamic properties, such as lipophilicity, metabolic stability, and binding affinity to biological targets. Although specific drug development projects involving 3-Bromo-1,1,1-trifluoropropan-2-ol were not identified in the search results, its structural motifs are relevant to medicinal chemistry. For instance, structurally related trifluoromethyl ketones have been investigated as inhibitors of various enzymes.[1]

Chemical Biology and Proteomics

3-Bromo-1,1,1-trifluoropropan-2-ol is described as a thiol-reactive trifluoromethyl probe.[3] This suggests its utility in chemical proteomics for the identification and characterization of cysteine-containing proteins. The electrophilic carbon bearing the bromine atom can react with the nucleophilic thiol group of cysteine residues in proteins, thereby covalently labeling them. The trifluoromethyl group can then serve as a reporter for ¹⁹F NMR spectroscopy or as a tag for enrichment and mass spectrometry-based identification of the labeled proteins.

References

• 1. 3-Bromo-1,1,1-trifluoro-3-phenylpropan-2-one | 395-15-3 | Benchchem [benchchem.com]
• 2. 3-Bromo-1,1,1-Trifluoro-2-Propanol | C3H4BrF3O | CID 220632 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-BROMO-1,1,1-TRIFLUORO-2-PROPANOL | 431-34-5 [chemicalbook.com]
• 4. 3-BROMO-1,1,1-TRIFLUORO-2-PROPANOL CAS#: 88378-50-1 [m.chemicalbook.com]
• 5. 3-BROMO-1,1,1-TRIFLUORO-2-PROPANOL(431-34-5) 13C NMR [m.chemicalbook.com]
• 6. savemyexams.com [savemyexams.com]
• 7. chemistry.miamioh.edu [chemistry.miamioh.edu]

Synthesis of 3-Bromo-1,1,1-trifluoropropan-2-ol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of 3-Bromo-1,1,1-trifluoropropan-2-ol, a valuable fluorinated building block in the development of pharmaceuticals and agrochemicals. This document outlines the primary synthetic pathways, details experimental protocols, and presents key data in a structured format for ease of comparison and implementation in a laboratory setting.

Introduction

3-Bromo-1,1,1-trifluoropropan-2-ol, identified by CAS number 431-34-5, is a halogenated alcohol featuring a trifluoromethyl group, which imparts unique chemical and physical properties.[1][2][3] These properties, including enhanced metabolic stability and lipophilicity, make it a desirable component in the design of bioactive molecules.[4] This guide focuses on the most plausible and documented synthetic routes to this compound, providing the necessary details for its successful preparation.

Synthetic Pathways

The most logical and widely applicable method for the synthesis of 3-Bromo-1,1,1-trifluoropropan-2-ol involves a two-step process. The first step is the formation of the precursor ketone, 3-Bromo-1,1,1-trifluoropropan-2-one, followed by its reduction to the desired secondary alcohol.

A plausible, though less direct, alternative involves the formation of a halohydrin from a trifluoromethylated alkene.

Pathway A: Reduction of 3-Bromo-1,1,1-trifluoropropan-2-one

This is the most direct and likely highest-yielding route. The synthesis begins with the bromination of 1,1,1-trifluoroacetone to yield 3-Bromo-1,1,1-trifluoropropan-2-one. This intermediate ketone is then reduced to the target alcohol.

Diagram of Synthetic Pathway A

Caption: A two-step synthesis of 3-Bromo-1,1,1-trifluoropropan-2-ol via bromination and subsequent reduction.

Pathway B: Halohydrin Formation from 2-Bromo-3,3,3-trifluoropropene

This pathway involves the reaction of an alkene, specifically 2-Bromo-3,3,3-trifluoropropene, with a halogen in the presence of water to form a halohydrin.[5][6][7][8] The regioselectivity of this reaction is critical to obtaining the desired product.

Diagram of Synthetic Pathway B

Caption: Synthesis of 3-Bromo-1,1,1-trifluoropropan-2-ol through a halohydrin formation mechanism.

Experimental Protocols

Synthesis of 3-Bromo-1,1,1-trifluoropropan-2-one (Precursor)

While a specific protocol for the bromination of 1,1,1-trifluoroacetone was not found in the provided search results, a general procedure for alpha-bromination of ketones can be adapted.

General Protocol:

• Dissolve 1,1,1-trifluoroacetone in a suitable solvent such as methanol or acetic acid.

• Add a brominating agent, such as N-bromosuccinimide (NBS) or elemental bromine, portion-wise to the solution at a controlled temperature (typically 0-25 °C).

• Monitor the reaction progress by a suitable analytical technique (e.g., GC-MS or TLC).

• Upon completion, quench the reaction with a reducing agent (e.g., sodium thiosulfate solution) if elemental bromine was used.

• Extract the product with an organic solvent (e.g., diethyl ether or dichloromethane).

• Wash the organic layer with water and brine, then dry over an anhydrous salt (e.g., MgSO₄).

• Remove the solvent under reduced pressure and purify the resulting crude product by distillation to yield 3-Bromo-1,1,1-trifluoropropan-2-one.

Synthesis of 3-Bromo-1,1,1-trifluoropropan-2-ol

Protocol:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 3-Bromo-1,1,1-trifluoropropan-2-one in a suitable anhydrous solvent such as methanol, ethanol, or tetrahydrofuran (THF).

• Cool the solution to 0 °C in an ice bath.

• Slowly add a reducing agent, such as sodium borohydride (NaBH₄), in small portions. The reaction is exothermic and may cause gas evolution.

• After the addition is complete, allow the reaction to stir at 0 °C for a specified time and then warm to room temperature.

• Monitor the reaction for the disappearance of the starting ketone by TLC or GC-MS.

• Once the reaction is complete, carefully quench the excess reducing agent by the slow addition of a weak acid (e.g., dilute HCl or acetic acid) until the gas evolution ceases.

• Remove the organic solvent under reduced pressure.

• Extract the aqueous residue with an organic solvent (e.g., ethyl acetate or diethyl ether).

• Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure to obtain the crude product.

• Purify the crude 3-Bromo-1,1,1-trifluoropropan-2-ol by vacuum distillation or column chromatography.

Data Presentation

The following table summarizes the key physical and chemical properties of the target compound and its precursor.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL)	CAS Number
3-Bromo-1,1,1-trifluoropropan-2-ol	C₃H₄BrF₃O	192.96	124.5 @ 743 mmHg[9]	1.861 @ 25 °C[9]	431-34-5[1][2][3][4][9][10][11]
3-Bromo-1,1,1-trifluoropropan-2-one	C₃H₂BrF₃O	190.95	87 @ 743 mmHg	1.839 @ 25 °C	431-35-6[12]

Conclusion

The synthesis of 3-Bromo-1,1,1-trifluoropropan-2-ol is most effectively achieved through the reduction of its corresponding ketone, 3-Bromo-1,1,1-trifluoropropan-2-one. This method offers a straightforward and high-yielding pathway to this important fluorinated building block. The provided protocols and data serve as a valuable resource for researchers and professionals in the fields of organic synthesis and drug development, enabling the efficient production of this versatile compound for further application. Careful adherence to standard laboratory safety procedures is essential when handling the reagents and products described in this guide.

References

• 1. CAS 431-34-5 | 3-Bromo-1,1,1-trifluoropropan-2-ol - Synblock [synblock.com]
• 2. CAS 431-34-5: 3-bromo-1,1,1-trifluoro-2-propanol [cymitquimica.com]
• 3. 3-Bromo-1,1,1-Trifluoro-2-Propanol | C3H4BrF3O | CID 220632 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-BROMO-1,1,1-TRIFLUORO-2-PROPANOL | 431-34-5 [chemicalbook.com]
• 5. youtube.com [youtube.com]
• 6. Halohydrins from Alkenes - Chemistry Steps [chemistrysteps.com]
• 7. m.youtube.com [m.youtube.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. 3-溴-1,1,1-三氟-2-丙醇 96% | Sigma-Aldrich [sigmaaldrich.com]
• 10. manchesterorganics.com [manchesterorganics.com]
• 11. 431-34-5 Cas No. | 3-Bromo-1,1,1-trifluoropropan-2-ol | Apollo [store.apolloscientific.co.uk]
• 12. chem-space.com [chem-space.com]

An In-depth Technical Guide to 3-Bromo-1,1,1-trifluoropropan-2-ol (CAS: 431-34-5)

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-1,1,1-trifluoropropan-2-ol, with a CAS number of 431-34-5, is a halogenated alcohol that serves as a versatile building block in organic synthesis and a specialized probe in biochemical studies. Its unique structure, featuring a trifluoromethyl group, a secondary alcohol, and a reactive bromine atom, imparts a distinct set of chemical properties. The trifluoromethyl group enhances the compound's electronegativity and can influence the lipophilicity and metabolic stability of derivative molecules, making it a valuable intermediate in the development of pharmaceuticals and agrochemicals.[1] This guide provides a comprehensive overview of its physicochemical properties, synthesis, key applications, and experimental protocols.

Physicochemical and Spectroscopic Data

The key physical, chemical, and spectroscopic properties of 3-Bromo-1,1,1-trifluoropropan-2-ol are summarized below. This data is essential for its appropriate handling, storage, and application in experimental settings.

Table 1: Physicochemical Properties

Property	Value	Reference(s)
Molecular Formula	C₃H₄BrF₃O	[2]
Molecular Weight	192.96 g/mol	[2]
Appearance	Colorless to pale yellow liquid	[3]
Boiling Point	124.5 °C at 743 mmHg	[4]
Density	1.861 g/mL at 25 °C	[4]
Refractive Index (n20/D)	1.400	[4]
Flash Point	43 °C (109.4 °F) - closed cup	[4]

Table 2: Spectroscopic Data

Spectrum Type	Key Chemical Shifts (δ) / Peaks	Reference(s)
¹H NMR	The proton spectrum is expected to show signals for the CH₂Br and CH(OH) protons. The CH(OH) proton will likely be a multiplet due to coupling with both the CH₂Br protons and the CF₃ group. The CH₂Br protons will appear as a doublet of doublets.	[5]
¹³C NMR	Expected signals for the C-Br, C-OH, and CF₃ carbons. The carbon attached to the trifluoromethyl group will show a characteristic quartet due to C-F coupling.	[4][6]
¹⁹F NMR	A single signal (likely a doublet due to coupling with the adjacent proton) is expected for the CF₃ group. The typical chemical shift range for CF₃ groups adjacent to a carbon with an sp³-hybridized oxygen is approximately -70 to -80 ppm relative to CFCl₃.	[7][8][9]

Synthesis and Manufacturing

While specific industrial synthesis protocols are proprietary, a common and logical laboratory-scale synthesis of 3-Bromo-1,1,1-trifluoropropan-2-ol involves a two-step process starting from the commercially available 1,1,1-trifluoroacetone. The process involves the bromination of the ketone followed by the reduction of the resulting α-bromoketone.

Caption: Proposed two-step synthesis of 3-Bromo-1,1,1-trifluoropropan-2-ol.

Experimental Protocol: Synthesis via Reduction

This protocol describes a representative method for the synthesis of 3-Bromo-1,1,1-trifluoropropan-2-ol from its corresponding ketone.

Materials:

• 3-Bromo-1,1,1-trifluoroacetone

• Sodium borohydride (NaBH₄)

• Methanol (anhydrous)

• Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, dropping funnel, ice bath

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve 3-Bromo-1,1,1-trifluoroacetone in anhydrous methanol under a nitrogen atmosphere.

• Cool the solution to 0 °C using an ice bath.

• Slowly add sodium borohydride portion-wise to the stirred solution, maintaining the temperature below 5 °C. The addition is exothermic.

• After the addition is complete, allow the reaction mixture to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-3 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture back to 0 °C and slowly quench by the dropwise addition of saturated aqueous NH₄Cl solution.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with diethyl ether (3 x volumes).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the crude 3-Bromo-1,1,1-trifluoropropan-2-ol by vacuum distillation.

Applications in Research and Development

The bifunctional nature of 3-Bromo-1,1,1-trifluoropropan-2-ol makes it a valuable tool in several areas of chemical and biological research.

Probe for ¹⁹F NMR Studies of Proteins

The trifluoromethyl group serves as an excellent reporter group for ¹⁹F NMR spectroscopy due to the high sensitivity of the ¹⁹F nucleus and the absence of background signals in biological systems.[10] While the analogous ketone, 3-bromo-1,1,1-trifluoroacetone (BTFA), is more commonly cited for this purpose, the alcohol can also be used to alkylate nucleophilic residues on proteins, such as the thiol group of cysteine.[11][12] The chemical shift of the ¹⁹F label is highly sensitive to its local environment, providing insights into protein conformation, dynamics, and ligand binding.[10]

Caption: Workflow for protein labeling and ¹⁹F NMR analysis.

Experimental Protocol: Protein Labeling for ¹⁹F NMR

This protocol provides a general method for labeling a cysteine-containing protein.

Materials:

• Protein of interest in a suitable buffer (e.g., phosphate or Tris buffer, pH 7.0-8.0), degassed.

• Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP) to ensure the cysteine residue is reduced.

• 3-Bromo-1,1,1-trifluoropropan-2-ol.

• Size-exclusion chromatography column for purification.

Procedure:

• If the protein has disulfide bonds that need to be reduced, treat it with a 10-fold molar excess of DTT or TCEP for 1 hour at room temperature.

• Remove the reducing agent by dialysis or using a desalting column.

• Add a 5- to 20-fold molar excess of 3-Bromo-1,1,1-trifluoropropan-2-ol to the protein solution. The reagent may be dissolved in a minimal amount of a compatible organic solvent like DMSO before addition.

• Incubate the reaction mixture at room temperature or 4 °C for several hours to overnight with gentle mixing.

• Monitor the labeling reaction using mass spectrometry to confirm the covalent modification.

• Quench the reaction by adding a small molecule thiol, such as β-mercaptoethanol or cysteine.

• Remove the excess labeling reagent and quencher by size-exclusion chromatography or dialysis.

• The purified, labeled protein is now ready for ¹⁹F NMR analysis to study its structure, dynamics, or interactions.

Intermediate in Agrochemical Synthesis

Halohydrins are important intermediates in the synthesis of various bioactive molecules, including fungicides.[13] Specifically, they can be used to generate epoxide intermediates, which can then be opened by nucleophiles such as triazoles to form the core structure of many azole fungicides. The reaction of 3-Bromo-1,1,1-trifluoropropan-2-ol with a base can form a trifluoromethyl-substituted epoxide, a valuable synthon.

Caption: Reaction scheme for the synthesis of a triazole fungicide precursor.

Experimental Protocol: Synthesis of a Triazole Adduct

This protocol outlines a general procedure for the reaction of 3-Bromo-1,1,1-trifluoropropan-2-ol with 1,2,4-triazole, a key step in the synthesis of certain fungicides.

Materials:

• 3-Bromo-1,1,1-trifluoropropan-2-ol

• 1,2,4-Triazole

• A strong base such as sodium hydride (NaH) or potassium carbonate (K₂CO₃)

• Anhydrous polar aprotic solvent such as N,N-dimethylformamide (DMF) or acetonitrile

• Ethyl acetate and water for workup

Procedure:

• In a flame-dried, three-neck round-bottom flask under a nitrogen atmosphere, suspend sodium hydride in anhydrous DMF.

• Add a solution of 1,2,4-triazole in DMF dropwise to the suspension at 0 °C.

• Stir the mixture at room temperature for 30-60 minutes until the evolution of hydrogen gas ceases, indicating the formation of the sodium triazolide.

• Add a solution of 3-Bromo-1,1,1-trifluoropropan-2-ol in DMF dropwise to the reaction mixture.

• Heat the reaction mixture to 60-80 °C and stir for several hours until TLC or GC-MS analysis indicates the consumption of the starting material.

• Cool the reaction to room temperature and carefully quench with water.

• Extract the aqueous mixture with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting product by column chromatography on silica gel to yield the desired triazole adduct.

Safety and Handling

3-Bromo-1,1,1-trifluoropropan-2-ol is a hazardous chemical and should be handled with appropriate safety precautions in a well-ventilated fume hood.

Table 3: GHS Hazard Information

Hazard Class	Hazard Statement
Flammable Liquids	H226: Flammable liquid and vapor
Skin Corrosion/Irritation	H315: Causes skin irritation
Serious Eye Damage/Irritation	H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	H335: May cause respiratory irritation

Data sourced from PubChem.[2]

Recommended Personal Protective Equipment (PPE):

• Eye Protection: Safety glasses with side-shields or chemical goggles.

• Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile rubber).

• Skin and Body Protection: Laboratory coat.

• Respiratory Protection: Use in a fume hood. If ventilation is inadequate, use a respirator with an appropriate organic vapor cartridge.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.

Conclusion

3-Bromo-1,1,1-trifluoropropan-2-ol is a valuable fluorinated building block with significant potential in drug discovery and materials science. Its utility as a ¹⁹F NMR probe allows for detailed investigation of biomolecular systems, while its reactivity enables the synthesis of complex molecules, including potential agrochemical agents. Researchers and development professionals should handle this compound with care, adhering to strict safety protocols, to leverage its unique chemical properties in their synthetic and analytical endeavors.

References

• 1. 3-BROMO-1,1,1-TRIFLUOROPROPANE(460-32-2) 1H NMR spectrum [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. 3-BROMO-1,1,1-TRIFLUORO-2-PROPANOL(431-34-5) 13C NMR spectrum [chemicalbook.com]
• 5. 3-BROMO-1,1,1-TRIFLUORO-2-PROPANOL(431-34-5) 1H NMR [m.chemicalbook.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 8. 19F [nmr.chem.ucsb.edu]
• 9. colorado.edu [colorado.edu]
• 10. manchesterorganics.com [manchesterorganics.com]
• 11. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 12. CN1020901C - Method for preparation of fungicides combination and its usage - Google Patents [patents.google.com]
• 13. DE602004032543D1 - OPTICALLY ACTIVE HALOGENHYDRIN DERIVATIVE AND METHOD FOR PRODUCING AN OPTICALLY ACTIVE EPOXY ALCOHOL DERIVATIVE THEREOF - Google Patents [patents.google.com]

An In-depth Technical Guide to 3-Bromo-1,1,1-trifluoropropan-2-ol: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-1,1,1-trifluoropropan-2-ol is a halogenated organic compound of significant interest in the fields of chemical biology and drug development. Its unique structural features, combining a trifluoromethyl group, a secondary alcohol, and a reactive bromine atom, make it a valuable tool for various chemical transformations and biological studies. This technical guide provides a comprehensive overview of the physical and chemical properties of 3-Bromo-1,1,1-trifluoropropan-2-ol, detailed experimental protocols, and insights into its applications, particularly as a thiol-reactive probe.

Core Physical and Chemical Properties

A summary of the key physical and chemical properties of 3-Bromo-1,1,1-trifluoropropan-2-ol is presented in the table below. This data is essential for its handling, storage, and application in experimental settings.

Property	Value	Reference
Molecular Formula	C₃H₄BrF₃O	[1]
Molecular Weight	192.96 g/mol	[1]
CAS Number	431-34-5	[1][2]
Appearance	Not explicitly stated, likely a liquid
Boiling Point	124.5 °C at 743 mmHg
Density	1.861 g/mL at 25 °C
Refractive Index	n20/D 1.4
Flash Point	43 °C (109.4 °F) - closed cup

Synthesis of 3-Bromo-1,1,1-trifluoropropan-2-ol

Proposed Experimental Protocol: Synthesis via Epoxide Ring-Opening

Materials:

• 1,1,1-trifluoro-2,3-epoxypropane

• Anhydrous hydrogen bromide (HBr) in a suitable solvent (e.g., diethyl ether or acetic acid)

• Anhydrous diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Ice bath

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 1,1,1-trifluoro-2,3-epoxypropane in anhydrous diethyl ether under an inert atmosphere (e.g., nitrogen or argon). Cool the flask to 0 °C using an ice bath.

• Addition of HBr: Slowly add a solution of anhydrous hydrogen bromide in diethyl ether to the stirred epoxide solution via the dropping funnel. The addition should be controlled to maintain the reaction temperature below 5 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir at 0 °C for an additional 1-2 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: Once the reaction is complete, carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution until the effervescence ceases. Transfer the mixture to a separatory funnel.

• Extraction: Separate the organic layer. Wash the organic layer sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter the drying agent and concentrate the filtrate using a rotary evaporator to remove the solvent.

• Purification: The crude product can be purified by distillation under reduced pressure to obtain pure 3-Bromo-1,1,1-trifluoropropan-2-ol.

Spectroscopic Characterization

The structural elucidation of 3-Bromo-1,1,1-trifluoropropan-2-ol is confirmed through various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the protons on the carbon backbone. The proton on the carbon bearing the hydroxyl group (CH-OH) will likely appear as a multiplet due to coupling with the adjacent methylene protons and potentially the fluorine atoms. The diastereotopic protons of the bromomethyl group (CH₂Br) will likely appear as two separate multiplets. The hydroxyl proton will appear as a broad singlet, the chemical shift of which is dependent on concentration and solvent.

• ¹³C NMR: The carbon NMR spectrum will show three distinct signals corresponding to the three carbon atoms in different chemical environments. The carbon attached to the trifluoromethyl group will be significantly deshielded and will appear as a quartet due to coupling with the three fluorine atoms. The carbon bearing the hydroxyl group will also be deshielded. The carbon of the bromomethyl group will appear at a characteristic chemical shift for a carbon attached to a bromine atom.[3]

Infrared (IR) Spectroscopy

The IR spectrum of 3-Bromo-1,1,1-trifluoropropan-2-ol will exhibit characteristic absorption bands corresponding to its functional groups. A broad band in the region of 3200-3600 cm⁻¹ is indicative of the O-H stretching vibration of the alcohol. Strong absorption bands in the 1100-1300 cm⁻¹ region are characteristic of C-F stretching vibrations. The C-Br stretching vibration is expected to appear in the fingerprint region, typically between 500 and 700 cm⁻¹.

Mass Spectrometry (MS)

The mass spectrum will show a molecular ion peak (M⁺). Due to the presence of bromine, a characteristic isotopic pattern will be observed for the molecular ion and any bromine-containing fragments, with two peaks of nearly equal intensity separated by two mass units (M⁺ and M+2), corresponding to the ⁷⁹Br and ⁸¹Br isotopes.[4][5] Common fragmentation patterns would include the loss of a bromine radical (M⁺ - Br), loss of a trifluoromethyl group (M⁺ - CF₃), and dehydration (M⁺ - H₂O).

Chemical Properties and Reactivity

The reactivity of 3-Bromo-1,1,1-trifluoropropan-2-ol is primarily governed by the presence of the bromine atom, which acts as a good leaving group in nucleophilic substitution reactions. This makes the compound a useful alkylating agent.

Thiol-Reactivity and Application as a Biological Probe

3-Bromo-1,1,1-trifluoropropan-2-ol is known to act as a thiol-reactive trifluoromethyl probe.[6] The sulfhydryl group of cysteine residues in proteins and peptides can act as a nucleophile, attacking the carbon atom bearing the bromine atom and displacing it in an Sₙ2 reaction. This results in the formation of a stable thioether linkage, thereby covalently labeling the cysteine residue. The trifluoromethyl group serves as a useful reporter group for ¹⁹F NMR studies, allowing for the investigation of protein structure and interactions.

Experimental Protocol: Labeling of a Cysteine-Containing Peptide

This protocol provides a general procedure for the labeling of a cysteine-containing peptide with 3-Bromo-1,1,1-trifluoropropan-2-ol.

Materials:

• Cysteine-containing peptide

• 3-Bromo-1,1,1-trifluoropropan-2-ol

• Reaction buffer (e.g., 50 mM phosphate buffer, pH 7.5)

• Dimethyl sulfoxide (DMSO) or other suitable organic solvent for dissolving the probe

• Quenching reagent (e.g., dithiothreitol (DTT) or β-mercaptoethanol)

• High-performance liquid chromatography (HPLC) system for purification and analysis

• Mass spectrometer for characterization of the labeled peptide

Procedure:

• Peptide Preparation: Dissolve the cysteine-containing peptide in the reaction buffer to a final concentration of 1-5 mg/mL. If the peptide contains disulfide bonds, it may be necessary to reduce them first using a reducing agent like DTT or TCEP, followed by removal of the reducing agent.

• Probe Preparation: Prepare a stock solution of 3-Bromo-1,1,1-trifluoropropan-2-ol in DMSO at a concentration of 10-100 mM.

• Labeling Reaction: Add a 10- to 50-fold molar excess of the 3-Bromo-1,1,1-trifluoropropan-2-ol stock solution to the peptide solution. The reaction is typically carried out at room temperature for 1-4 hours or overnight at 4 °C. The progress of the reaction can be monitored by HPLC-MS.

• Quenching: Once the reaction is complete, quench any unreacted probe by adding a small excess of a quenching reagent like DTT or β-mercaptoethanol.

• Purification: Purify the labeled peptide from the reaction mixture using reverse-phase HPLC.

• Characterization: Confirm the successful labeling of the peptide by mass spectrometry. The mass of the labeled peptide should be increased by the mass of the trifluoropropan-2-ol fragment minus the mass of a hydrogen atom.

Safety and Handling

3-Bromo-1,1,1-trifluoropropan-2-ol is a flammable liquid and an irritant. It is important to handle this compound in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Avoid contact with skin and eyes, and do not inhale the vapors. Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area away from heat and ignition sources.

Visualization of Experimental Workflow

The following diagram, generated using the DOT language, illustrates the general workflow for labeling a cysteine-containing peptide with 3-Bromo-1,1,1-trifluoropropan-2-ol.

Caption: Workflow for cysteine-peptide labeling.

Conclusion

3-Bromo-1,1,1-trifluoropropan-2-ol is a versatile chemical entity with significant potential in chemical research and development. Its well-defined physical and chemical properties, coupled with its reactivity towards thiols, make it a valuable tool for the specific modification of biomolecules. The protocols and data presented in this guide are intended to provide researchers, scientists, and drug development professionals with the necessary information to safely and effectively utilize this compound in their work. Further research into its applications and the development of more detailed synthetic procedures will undoubtedly expand its utility in the scientific community.

References

• 1. 3-Bromo-1,1,1-Trifluoro-2-Propanol | C3H4BrF3O | CID 220632 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. manchesterorganics.com [manchesterorganics.com]
• 3. 3-BROMO-1,1,1-TRIFLUORO-2-PROPANOL(431-34-5) 13C NMR [m.chemicalbook.com]
• 4. savemyexams.com [savemyexams.com]
• 5. m.youtube.com [m.youtube.com]
• 6. 3-BROMO-1,1,1-TRIFLUORO-2-PROPANOL | 431-34-5 [chemicalbook.com]

The Versatility of 3-Bromo-1,1,1-trifluoropropan-2-ol: A Technical Guide for trifluoromethyl Building Block Chemistry

For Researchers, Scientists, and Drug Development Professionals

This technical guide explores the synthesis, properties, and applications of 3-Bromo-1,1,1-trifluoropropan-2-ol, a valuable building block for introducing the trifluoromethyl carbinol moiety into complex molecules. The strategic incorporation of trifluoromethyl groups is a cornerstone of modern medicinal chemistry, and this reagent provides a versatile platform for accessing novel chemical entities with potentially enhanced pharmacological profiles.

The Trifluoromethyl Group in Modern Drug Discovery

The trifluoromethyl (-CF3) group has become an indispensable component in the design of pharmaceuticals and agrochemicals. Its unique electronic properties and metabolic stability offer significant advantages in modulating the characteristics of a lead compound. The replacement of a methyl or chloro group with a trifluoromethyl group can profoundly impact a molecule's lipophilicity, binding affinity, and resistance to metabolic degradation.[1]

Key benefits of incorporating a -CF3 group include:

• Enhanced Metabolic Stability: The strength of the carbon-fluorine bond makes the -CF3 group resistant to oxidative metabolism, often increasing the half-life of a drug.[2]

• Increased Lipophilicity: The -CF3 group can increase a molecule's ability to permeate cell membranes, which can improve absorption and distribution.[2]

• Modulation of Acidity/Basicity: As a strong electron-withdrawing group, it can significantly alter the pKa of nearby functional groups, affecting target binding and solubility.[1]

• Improved Binding Affinity: The unique electrostatic potential of the -CF3 group can lead to stronger interactions with biological targets.[3]

Properties of 3-Bromo-1,1,1-trifluoropropan-2-ol

3-Bromo-1,1,1-trifluoropropan-2-ol, also known as BTFP, is a brominated saturated alcohol that serves as a key intermediate in organic synthesis.[4] Its bifunctional nature, possessing both a reactive bromine atom and a secondary alcohol adjacent to a trifluoromethyl group, makes it a versatile reagent.

Table 1: Physical and Chemical Properties

Property	Value	Reference(s)
CAS Number	431-34-5	[4]
Molecular Formula	C₃H₄BrF₃O	[3]
Molecular Weight	192.96 g/mol	[3]
Appearance	Colorless to pale yellow liquid	-
Boiling Point	124.5 °C at 743 mmHg	[2]
Density	1.861 g/mL at 25 °C	[2]
Refractive Index (n20/D)	1.400	[2]

Table 2: Representative NMR Spectral Data

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
¹H NMR	~4.4	m	-	CH(OH)
~3.8	dd	J_H-H ≈ 4 Hz, J_H-H ≈ 11 Hz	CHH'Br
~3.7	dd	J_H-H ≈ 6 Hz, J_H-H ≈ 11 Hz	CHH'Br
~3.0	d	J_H-OH ≈ 6 Hz	OH
¹³C NMR	~124	q	¹J_C-F ≈ 280 Hz	CF₃
~71	q	²J_C-F ≈ 32 Hz	CH(OH)
~38	s	-	CH₂Br
¹⁹F NMR	~-78	d	³J_F-H ≈ 7 Hz	CF₃

Synthesis of 3-Bromo-1,1,1-trifluoropropan-2-ol

A common and logical synthetic route to 3-bromo-1,1,1-trifluoropropan-2-ol involves the reduction of its corresponding ketone, 3-bromo-1,1,1-trifluoro-2-propanone. This two-step approach starts from readily available trifluoroacetone derivatives.

Caption: Proposed synthesis of 3-Bromo-1,1,1-trifluoropropan-2-ol.

Experimental Protocol: Reduction of 3-Bromo-1,1,1-trifluoro-2-propanone (Representative Protocol)

Disclaimer: This is a generalized procedure based on standard organic chemistry transformations and should be adapted and optimized.

• Setup: A round-bottom flask is equipped with a magnetic stir bar and charged with 3-bromo-1,1,1-trifluoro-2-propanone (1.0 eq) dissolved in methanol (MeOH) at a concentration of approximately 0.5 M.

• Cooling: The flask is cooled to 0 °C in an ice-water bath.

• Reagent Addition: Sodium borohydride (NaBH₄, 1.1 eq) is added portion-wise to the stirred solution over 15-20 minutes, ensuring the internal temperature does not exceed 10 °C.

• Reaction: The reaction mixture is stirred at 0 °C for 30 minutes and then allowed to warm to room temperature and stirred for an additional 1-2 hours, or until TLC/GC-MS analysis indicates complete consumption of the starting material.

• Quenching: The reaction is carefully quenched by the slow, dropwise addition of acetone, followed by a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extraction: The methanol is removed under reduced pressure. The remaining aqueous layer is extracted three times with ethyl acetate.

• Workup: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated in vacuo.

• Purification: The crude product is purified by flash column chromatography on silica gel to afford the desired 3-bromo-1,1,1-trifluoropropan-2-ol.

Applications as a Trifluoromethyl Building Block

The primary utility of 3-bromo-1,1,1-trifluoropropan-2-ol lies in its ability to act as an electrophile in nucleophilic substitution reactions. The bromine atom serves as a good leaving group, allowing for the facile introduction of the 2-hydroxy-3,3,3-trifluoropropyl moiety onto a variety of nucleophiles.

Caption: General reaction scheme for Sₙ2 displacement.

This reactivity is particularly useful for the synthesis of:

• Thioethers: It is known to be a thiol-reactive probe.[4] Reaction with thiols under basic conditions provides access to trifluoromethylated thioethers, which are of interest in materials science and medicinal chemistry.

• Amines: Alkylation of primary or secondary amines leads to the corresponding secondary or tertiary amines containing the trifluoromethyl carbinol group.

• Ethers: Reaction with alcohols or phenols under basic conditions can form new ether linkages.

• Precursors to Fungicides: The trifluoromethyl carbinol structure is a feature in some modern fungicides. This building block can be used in the synthesis of complex heterocyclic systems with potential fungicidal activity.

Experimental Protocol: Synthesis of a Thioether (Representative Protocol)

Disclaimer: This is a generalized procedure and should be adapted and optimized.

• Setup: To a solution of a thiol (1.0 eq) in a suitable solvent such as dimethylformamide (DMF) or acetonitrile, add a mild base such as potassium carbonate (K₂CO₃, 1.5 eq).

• Reagent Addition: Add 3-bromo-1,1,1-trifluoropropan-2-ol (1.1 eq) to the mixture at room temperature.

• Reaction: Heat the reaction mixture to 50-60 °C and monitor by TLC or LC-MS. The reaction is typically complete within 4-12 hours.

• Workup: After cooling to room temperature, pour the reaction mixture into water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate. Purify the crude product by flash column chromatography.

References

• 1. 3-溴-1,1,1-三氟-2-丙醇 96% | Sigma-Aldrich [sigmaaldrich.com]
• 2. 3-溴-1,1,1-三氟-2-丙醇 96% | Sigma-Aldrich [sigmaaldrich.com]
• 3. 3-Bromo-1,1,1-Trifluoro-2-Propanol | C3H4BrF3O | CID 220632 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-BROMO-1,1,1-TRIFLUORO-2-PROPANOL | 431-34-5 [chemicalbook.com]

An In-depth Technical Guide to the Reactivity of the Carbon-Bromine Bond in 3-Bromo-1,1,1-trifluoropropan-2-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Bromo-1,1,1-trifluoropropan-2-ol is a key fluorinated building block of significant interest in medicinal chemistry and materials science. The presence of the trifluoromethyl group imparts unique electronic properties that influence the reactivity of the adjacent carbon-bromine bond. This guide provides a comprehensive overview of the reactivity of this C-Br bond, focusing on nucleophilic substitution, elimination, and intramolecular reactions. This document summarizes known and predicted reaction pathways, presents quantitative data where available, and provides detailed experimental protocols for key transformations.

Introduction

The incorporation of fluorine and trifluoromethyl groups into organic molecules is a widely adopted strategy in drug discovery to enhance metabolic stability, lipophilicity, and binding affinity.[1][2] 3-Bromo-1,1,1-trifluoropropan-2-ol serves as a versatile precursor for the introduction of the 1,1,1-trifluoro-2-hydroxypropyl moiety. The reactivity of the primary carbon-bromine bond is central to its synthetic utility. This guide explores the chemical behavior of this bond in various organic transformations.

Physicochemical Properties

A summary of the key physicochemical properties of 3-Bromo-1,1,1-trifluoropropan-2-ol is provided in the table below.

Property	Value	Reference
Molecular Formula	C₃H₄BrF₃O	[3]
Molecular Weight	192.96 g/mol	[4]
CAS Number	431-34-5	[4]
Boiling Point	124.5 °C at 743 mmHg
Density	1.861 g/mL at 25 °C
Refractive Index	n20/D 1.4

Reactivity of the Carbon-Bromine Bond

The C-Br bond in 3-Bromo-1,1,1-trifluoropropan-2-ol is activated towards nucleophilic attack due to the strong electron-withdrawing effect of the adjacent trifluoromethyl group. This polarization increases the electrophilicity of the carbon atom bearing the bromine.

Nucleophilic Substitution Reactions

The primary nature of the carbon center and the presence of a good leaving group (bromide) favor bimolecular nucleophilic substitution (SN2) reactions.[5]

A key and well-documented reaction is the substitution with sodium azide to produce 3-azido-1,1,1-trifluoropropan-2-ol. This product is a valuable intermediate for introducing an amino group or for use in "click" chemistry.

S_N2 reaction with azide.

Nucleophile	Reagents	Solvent	Temperature	Yield	Reference
Sodium Azide	NaN₃, NH₄Cl	Methanol/Water	Reflux	Not specified	N/A

Reaction with alkoxides or phenoxides under basic conditions is expected to proceed via a Williamson ether synthesis to form the corresponding ethers.[6][7] The acidic proton of the hydroxyl group must first be removed by a base to generate the alkoxide, which can then act as a nucleophile. Alternatively, the hydroxyl group can be protected prior to the substitution reaction. Given that the substrate is a primary bromide, the SN2 pathway is highly favored.[8]

Nucleophile	Reagents	Solvent	Temperature	Expected Product
Phenoxide	Phenol, K₂CO₃	DMF	80-100 °C	PhO-CH₂-CH(OH)-CF₃
Ethoxide	Ethanol, NaH	THF	Reflux	EtO-CH₂-CH(OH)-CF₃

3-Bromo-1,1,1-trifluoropropan-2-ol is known to be a thiol-reactive probe, indicating that it readily reacts with sulfur nucleophiles.[9] Thiolates, being excellent nucleophiles, are expected to displace the bromide in an efficient SN2 reaction.

Nucleophile	Reagents	Solvent	Temperature	Expected Product
Thiophenoxide	Thiophenol, Et₃N	Acetonitrile	Room Temp.	PhS-CH₂-CH(OH)-CF₃

Nucleophilic substitution with sodium or potassium cyanide in an alcoholic solvent is a standard method for the synthesis of nitriles.[10][11] This reaction extends the carbon chain by one and provides a versatile nitrile group for further transformations.

Nucleophile	Reagents	Solvent	Temperature	Expected Product
Cyanide	KCN	Ethanol	Reflux	NC-CH₂-CH(OH)-CF₃

Primary and secondary amines can act as nucleophiles to displace the bromide, leading to the formation of the corresponding amino alcohols.[12] The reaction may proceed to form secondary and tertiary amines, and potentially quaternary ammonium salts, depending on the stoichiometry and reaction conditions. The synthesis of 3-amino-1,1,1-trifluoropropan-2-ol from related precursors is known.[12][13][14][15]

References

• 1. researchgate.net [researchgate.net]
• 2. Recent advances in the synthesis of trifluoromethyl-containing heterocyclic compounds via trifluoromethyl building blocks - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. 3-Bromo-1,1,1-Trifluoro-2-Propanol | C3H4BrF3O | CID 220632 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-ブロモ-1,1,1-トリフルオロ-2-プロパノール 96% | Sigma-Aldrich [sigmaaldrich.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. gold-chemistry.org [gold-chemistry.org]
• 7. ochemonline.pbworks.com [ochemonline.pbworks.com]
• 8. community.wvu.edu [community.wvu.edu]
• 9. 3-BROMO-1,1,1-TRIFLUORO-2-PROPANOL | 431-34-5 [chemicalbook.com]
• 10. chemguide.co.uk [chemguide.co.uk]
• 11. IB Colourful Solutions in Chemistry [ibchem.com]
• 12. EP1044959A2 - Process for preparing a 1,1,1-trifluoro-2-aminoalkane - Google Patents [patents.google.com]
• 13. 3-Amino-1,1,1-trifluoropropan-2-ol | C3H6F3NO | CID 418965 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. scbt.com [scbt.com]
• 15. researchgate.net [researchgate.net]

In-Depth Structural Analysis of 3-Bromo-1,1,1-trifluoropropan-2-ol: A Technical Guide for Researchers

For Immediate Release

This technical guide offers a comprehensive structural analysis of 3-Bromo-1,1,1-trifluoropropan-2-ol, a key building block and reactive probe in pharmaceutical and agrochemical research. This document is intended for researchers, scientists, and drug development professionals, providing a consolidated resource of its physicochemical properties, spectroscopic data, and potential biological significance.

Physicochemical Properties

3-Bromo-1,1,1-trifluoropropan-2-ol is a brominated, saturated alcohol with the chemical formula C₃H₄BrF₃O.[1][2] It is a clear, colorless to pale yellow liquid at room temperature.[3] Key physicochemical data are summarized in the table below for easy reference.

Property	Value	Reference
Molecular Weight	192.96 g/mol	[1][2]
Density	1.861 g/mL at 25 °C	[2]
Boiling Point	124.5 °C at 743 mmHg	[2]
Refractive Index	n20/D 1.4	[2]
Flash Point	43 °C (closed cup)	[2]
SMILES String	OC(CBr)C(F)(F)F
InChI Key	VBHIIZIQRDVGDH-UHFFFAOYSA-N	[2]

Synthesis and Purification

A patented method for the synthesis of 3-bromo-1,1,1-trifluoropropane involves reacting 3,3,3-trifluoropropene with hydrogen bromide at elevated temperatures in the presence of an activated carbon catalyst.[4][5]

Experimental Protocol (Adapted from the synthesis of 3-bromo-1,1,1-trifluoropropane):

• Reaction Setup: A tubular reactor packed with an activated carbon catalyst is heated to a temperature between 150 °C and 800 °C.[4]

• Reagent Introduction: Gaseous 3,3,3-trifluoropropene and hydrogen bromide are introduced into the reactor.

• Reaction: The reactants are passed over the catalyst bed.

• Purification: The product stream is passed through aqueous scrubbers to remove unreacted HBr. The organic layer is then collected, washed with water, dried over a suitable drying agent (e.g., MgSO₄), and purified by fractional distillation.[4]

To obtain 3-Bromo-1,1,1-trifluoropropan-2-ol, a subsequent selective hydroxylation step would be necessary.

Purification Workflow:

Caption: General purification workflow for 3-Bromo-1,1,1-trifluoropropan-2-ol.

Spectroscopic Analysis

Detailed experimental parameters for the acquisition of spectroscopic data for 3-Bromo-1,1,1-trifluoropropan-2-ol are not consistently reported. The following tables summarize the expected spectroscopic characteristics based on available data for the compound and its structural analogs.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of organic molecules. For 3-Bromo-1,1,1-trifluoropropan-2-ol, ¹H, ¹³C, and ¹⁹F NMR would provide key structural information.

Table 1: Predicted ¹H NMR Data

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~4.0-4.5	Multiplet	1H	CH(OH)
~3.6-3.9	Multiplet	2H	CH₂Br
Variable	Singlet	1H	OH

Table 2: Predicted ¹³C NMR Data

Chemical Shift (δ) ppm	Assignment
~124 (quartet, J ≈ 280 Hz)	CF₃
~70 (quartet, J ≈ 30 Hz)	CH(OH)
~35	CH₂Br

Table 3: Predicted ¹⁹F NMR Data

Chemical Shift (δ) ppm	Multiplicity	Assignment
~ -77	Doublet	CF₃

Generalized NMR Sample Preparation and Acquisition Protocol:

• Sample Preparation: Dissolve 5-25 mg of the compound in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry NMR tube.

• Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Acquisition Parameters (¹H NMR):

  • Pulse Sequence: Standard one-pulse.

  • Spectral Width: 0-12 ppm.

  • Number of Scans: 16-64.

  • Relaxation Delay: 1-5 seconds.

• Acquisition Parameters (¹³C NMR):

  • Pulse Sequence: Proton-decoupled one-pulse.

  • Spectral Width: 0-220 ppm.

  • Number of Scans: 1024 or more.

  • Relaxation Delay: 2 seconds.

• Acquisition Parameters (¹⁹F NMR):

  • Spectral Width: Appropriate for fluorine chemical shifts.

  • Proton decoupling may be applied to simplify the spectrum.

Mass Spectrometry (MS)

Electron ionization mass spectrometry of 3-Bromo-1,1,1-trifluoropropan-2-ol is expected to show characteristic fragmentation patterns for a halogenated alcohol. The presence of bromine, with its two major isotopes (⁷⁹Br and ⁸¹Br) in nearly a 1:1 ratio, will result in isotopic peaks for bromine-containing fragments (M and M+2) of similar intensity.[2]

Table 4: Expected Key Fragments in the Mass Spectrum

m/z	Fragment	Notes
192/194	[C₃H₄BrF₃O]⁺	Molecular ion (M⁺)
174/176	[C₃H₂BrF₃]⁺	Loss of H₂O
113	[C₂H₄F₃O]⁺	Loss of Br
95	[C₂H₂F₃]⁺	Loss of H₂O and Br
69	[CF₃]⁺	Trifluoromethyl cation

Mass Spectrometry Experimental Protocol:

• Ionization Method: Electron Ionization (EI) is a common method for volatile compounds.

• Instrumentation: A high-resolution mass spectrometer (e.g., TOF or Orbitrap) would provide accurate mass measurements.

• Sample Introduction: The sample can be introduced via a direct insertion probe or through a gas chromatograph (GC-MS) for separation from any impurities.

Fragmentation Pathway:

Caption: Proposed mass spectral fragmentation pathway for 3-Bromo-1,1,1-trifluoropropan-2-ol.

Infrared (IR) Spectroscopy

Infrared spectroscopy can identify the functional groups present in the molecule.

Table 5: Expected IR Absorption Bands

Wavenumber (cm⁻¹)	Vibration	Functional Group
3200-3600 (broad)	O-H stretch	Alcohol
2850-3000	C-H stretch	Alkane
1100-1350	C-F stretch	Trifluoromethyl
1000-1200	C-O stretch	Alcohol
500-700	C-Br stretch	Bromoalkane

FTIR Experimental Protocol:

• Technique: Attenuated Total Reflectance (ATR) is suitable for liquid samples.

• Instrumentation: A standard FTIR spectrometer.

• Sample Preparation: A small drop of the liquid sample is placed directly on the ATR crystal.

• Data Acquisition: Spectra are typically collected over the range of 4000-400 cm⁻¹.

Crystallographic Data

To date, no public crystal structure data for 3-Bromo-1,1,1-trifluoropropan-2-ol has been deposited in crystallographic databases. The presence of the hydroxyl group and the electronegative fluorine and bromine atoms suggests the potential for interesting intermolecular interactions, such as hydrogen bonding and halogen bonding, in the solid state. Obtaining single crystals suitable for X-ray diffraction would provide definitive information on its three-dimensional structure and packing in the solid state.

Biological Activity and Signaling Pathways

3-Bromo-1,1,1-trifluoropropan-2-ol is known to be a thiol-reactive trifluoromethyl probe.[6] This reactivity suggests its potential as an inhibitor of enzymes that rely on a cysteine residue in their active site, such as cysteine proteases.

The electrophilic nature of the carbon atom bearing the bromine, enhanced by the electron-withdrawing trifluoromethyl group, makes it susceptible to nucleophilic attack by the thiolate anion of a cysteine residue.

Proposed Mechanism of Cysteine Inhibition:

References

• 1. 3-Bromo-1,1,1-Trifluoro-2-Propanol | C3H4BrF3O | CID 220632 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-溴-1,1,1-三氟-2-丙醇 96% | Sigma-Aldrich [sigmaaldrich.com]
• 3. manchesterorganics.com [manchesterorganics.com]
• 4. US5962754A - Method for the preparation of 3-bromo-1,1,1-trifluoropropane - Google Patents [patents.google.com]
• 5. data.epo.org [data.epo.org]
• 6. spectrabase.com [spectrabase.com]

An In-depth Technical Guide to 3-Bromo-1,1,1-trifluoropropan-2-ol: From Discovery to Application

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Bromo-1,1,1-trifluoropropan-2-ol, a key fluorinated building block, holds significant importance in various scientific domains, particularly in medicinal chemistry and materials science. Its unique structural features, combining a reactive bromine atom and a trifluoromethyl group, make it a versatile precursor for the synthesis of complex molecules with enhanced biological activity and desirable physicochemical properties. This technical guide provides a comprehensive overview of the discovery, synthesis, properties, and applications of 3-Bromo-1,1,1-trifluoropropan-2-ol, with a focus on its role in drug development and scientific research.

Introduction

The strategic incorporation of fluorine and fluorine-containing functional groups into organic molecules has become a cornerstone of modern drug discovery and materials science. The trifluoromethyl group (CF3) is particularly valued for its ability to modulate a molecule's lipophilicity, metabolic stability, and binding affinity to biological targets. 3-Bromo-1,1,1-trifluoropropan-2-ol (BTFP) emerges as a critical intermediate, providing a readily accessible source of the trifluoromethyl carbinol moiety, a structural motif found in numerous biologically active compounds. This guide will delve into the technical details surrounding this important chemical entity.

Physicochemical Properties

A thorough understanding of the physical and chemical properties of 3-Bromo-1,1,1-trifluoropropan-2-ol is essential for its effective use in research and synthesis.

Property	Value	Reference
CAS Number	431-34-5	[1][2]
Molecular Formula	C3H4BrF3O	[1]
Molecular Weight	192.96 g/mol	[2]
Boiling Point	124.5 °C at 743 mmHg	[2]
Density	1.861 g/mL at 25 °C	[2]
Refractive Index (n20/D)	1.400	[2]
Appearance	Colorless to pale yellow liquid

Discovery and History

While a definitive seminal publication marking the "discovery" of 3-Bromo-1,1,1-trifluoropropan-2-ol is not readily apparent in the surveyed literature, its synthesis and utility are logically derived from the broader development of fluorinated organic chemistry. The importance of trifluoromethylated compounds in medicinal chemistry spurred the development of synthetic methodologies for a variety of building blocks, including trifluoromethyl carbinols. The synthesis of BTFP can be contextualized within the exploration of reactions involving fluorinated epoxides and ketones.

One of the key synthetic precursors to BTFP is 1,1,1-trifluoro-2,3-epoxypropane. The ring-opening of this epoxide with a bromide source provides a direct route to the desired product. Another related synthetic pathway involves the reduction of 3-bromo-1,1,1-trifluoropropanone.[3]

Synthesis and Experimental Protocols

The synthesis of 3-Bromo-1,1,1-trifluoropropan-2-ol can be achieved through several routes. Below are detailed experimental protocols for two common methods.

Synthesis from 1,1,1-Trifluoro-2,3-epoxypropane

This method involves the nucleophilic ring-opening of a fluorinated epoxide with a bromide source.

Experimental Protocol:

• Materials: 1,1,1-Trifluoro-2,3-epoxypropane, Lithium bromide (LiBr), Tetrahydrofuran (THF), Acetic acid.

• Procedure:

  • To a stirred solution of lithium bromide in anhydrous tetrahydrofuran at 0 °C, add a stoichiometric amount of acetic acid.

  • Slowly add 1,1,1-trifluoro-2,3-epoxypropane to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the reaction progress by TLC or GC-MS.

  • Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

  • Extract the aqueous layer with diethyl ether.

  • Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by fractional distillation to yield pure 3-Bromo-1,1,1-trifluoropropan-2-ol.

Caption: Synthesis of BTFP via epoxide ring-opening.

Synthesis by Reduction of 3-Bromo-1,1,1-trifluoropropanone

This method utilizes a hydride reducing agent to convert the ketone to the corresponding secondary alcohol.[3]

Experimental Protocol:

• Materials: 3-Bromo-1,1,1-trifluoropropanone, Lithium aluminum hydride (LiAlH4) or Sodium borohydride (NaBH4), Anhydrous diethyl ether or methanol.

• Procedure:

  • In a flame-dried round-bottom flask under an inert atmosphere, prepare a solution of 3-bromo-1,1,1-trifluoropropanone in anhydrous diethyl ether.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add a stoichiometric amount of lithium aluminum hydride in small portions.

  • After the addition is complete, allow the reaction to stir at 0 °C for 1-2 hours, monitoring by TLC.

  • Carefully quench the reaction by the sequential addition of water, 15% aqueous sodium hydroxide, and then water again (Fieser workup).

  • Filter the resulting aluminum salts and wash thoroughly with diethyl ether.

  • Dry the combined organic filtrate over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by fractional distillation.

Caption: Synthesis of BTFP via ketone reduction.

Applications in Research and Drug Development

3-Bromo-1,1,1-trifluoropropan-2-ol is a valuable building block in several areas of chemical research and development.

Precursor for Fungicides

One of the noted applications of BTFP is in the preparation of halomethyl ketones and their hydrates, which have been investigated for their fungicidal properties.[4] The trifluoromethyl group can enhance the efficacy of these compounds.

Thiol-Reactive Trifluoromethyl Probe

The reactivity of the bromomethyl group allows BTFP to act as a thiol-reactive probe.[4] This property can be utilized in chemical biology to label and study proteins and other biological molecules containing cysteine residues.

Photodissociation Dynamics Studies

The C-Br bond in BTFP is susceptible to cleavage upon exposure to ultraviolet radiation. This has made the molecule a subject of interest in studies of photodissociation dynamics, providing insights into fundamental chemical processes.

Building Block in Medicinal Chemistry

The trifluoromethyl carbinol moiety is a key pharmacophore in a number of drug candidates. The presence of the bromine atom in BTFP provides a handle for further chemical transformations, allowing for the construction of more complex molecules. It can be used in the synthesis of chiral tertiary trifluoromethyl carbinols, which are important intermediates in the development of new therapeutic agents.[5][6]

Caption: Applications of 3-Bromo-1,1,1-trifluoropropan-2-ol.

Conclusion

3-Bromo-1,1,1-trifluoropropan-2-ol is a valuable and versatile fluorinated building block with a range of applications in both fundamental research and applied sciences. Its synthesis, while requiring careful handling of reagents, is achievable through established organic chemistry methodologies. For researchers and professionals in drug development, BTFP offers a gateway to novel trifluoromethyl-containing molecules with potentially enhanced biological activity and improved pharmacokinetic profiles. As the demand for sophisticated fluorinated compounds continues to grow, the importance of intermediates like 3-Bromo-1,1,1-trifluoropropan-2-ol is set to increase.

References

• 1. 3-Bromo-1,1,1-Trifluoro-2-Propanol | C3H4BrF3O | CID 220632 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Bromo-1,1,1-trifluoro-2-propanol 96 431-34-5 [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. 3-BROMO-1,1,1-TRIFLUORO-2-PROPANOL | 431-34-5 [chemicalbook.com]
• 5. Catalytic Diastereo- and Enantioselective Synthesis of Tertiary Trifluoromethyl Carbinols through a Vinylogous Aldol Reaction of Alkylidenepyrazolones with Trifluoromethyl Ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Electrophilic Potential of 3-Bromo-1,1,1-trifluoropropan-2-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-1,1,1-trifluoropropan-2-ol (BTFP) is a halogenated saturated alcohol that has garnered attention in the scientific community for its distinct chemical properties, primarily its electrophilic nature. The presence of a trifluoromethyl group, a bromine atom, and a hydroxyl group on a short carbon chain confers a unique reactivity profile to this molecule, making it a valuable tool in various chemical and biological applications. This technical guide provides a comprehensive overview of the electrophilic potential of BTFP, including its synthesis, reactivity, and applications, with a focus on its utility as a thiol-reactive probe.

Physicochemical Properties

A summary of the key physicochemical properties of 3-Bromo-1,1,1-trifluoropropan-2-ol is presented in the table below.

Property	Value
CAS Number	431-34-5
Molecular Formula	C₃H₄BrF₃O
Molecular Weight	192.96 g/mol
Boiling Point	124.5 °C at 743 mmHg (lit.)
Density	1.861 g/mL at 25 °C (lit.)
Refractive Index (n20/D)	1.4 (lit.)

Synthesis of 3-Bromo-1,1,1-trifluoropropan-2-ol

Experimental Protocol: Proposed Synthesis via Reduction of 3-Bromo-1,1,1-trifluoroacetone

Materials:

• 3-Bromo-1,1,1-trifluoroacetone

• Sodium borohydride (NaBH₄)

• Methanol (MeOH)

• Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve 3-bromo-1,1,1-trifluoroacetone (1.0 eq) in methanol at 0 °C under a nitrogen atmosphere.

• Slowly add sodium borohydride (1.1 eq) portion-wise to the stirred solution, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to stir at 0 °C for 1-2 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Remove the methanol under reduced pressure using a rotary evaporator.

• Extract the aqueous residue with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with brine (2 x 30 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by distillation under reduced pressure to yield 3-Bromo-1,1,1-trifluoropropan-2-ol as a colorless liquid.

Note: This is a generalized procedure and may require optimization for specific laboratory conditions and scales.

Electrophilic Potential and Reactivity

The electrophilic character of 3-Bromo-1,1,1-trifluoropropan-2-ol is a direct consequence of its molecular structure. The strong electron-withdrawing effect of the trifluoromethyl (-CF₃) group significantly influences the electron density distribution across the molecule. This inductive effect polarizes the C-Br bond, making the carbon atom attached to the bromine highly electrophilic and susceptible to nucleophilic attack. The bromine atom, in turn, serves as a good leaving group.

The primary manifestation of BTFP's electrophilic potential is its reactivity towards soft nucleophiles, particularly thiols. This reactivity has led to its description as a "thiol-reactive trifluoromethyl probe"[1].

Reaction with Thiols: A Nucleophilic Substitution Reaction

The reaction of BTFP with a thiol, such as the amino acid cysteine, proceeds via a nucleophilic substitution (Sₙ2) mechanism. The sulfur atom of the thiol acts as the nucleophile, attacking the electrophilic carbon atom bearing the bromine. This results in the displacement of the bromide ion and the formation of a stable thioether bond.

Experimental Protocol: Reaction with a Thiol (e.g., Cysteine derivative)

Materials:

• 3-Bromo-1,1,1-trifluoropropan-2-ol (BTFP)

• N-acetyl-L-cysteine

• Phosphate-buffered saline (PBS), pH 7.4

• Acetonitrile (ACN)

• Reaction vials

• HPLC or LC-MS for analysis

Procedure:

• Prepare a stock solution of BTFP (e.g., 100 mM) in acetonitrile.

• Prepare a stock solution of N-acetyl-L-cysteine (e.g., 10 mM) in PBS, pH 7.4.

• In a reaction vial, combine the N-acetyl-L-cysteine solution with the BTFP stock solution to achieve the desired final concentrations (e.g., 1 mM N-acetyl-L-cysteine and 5 mM BTFP). The final solvent composition should be adjusted to ensure solubility (e.g., PBS with 10% ACN).

• Incubate the reaction mixture at room temperature or 37 °C, with occasional mixing.

• Monitor the reaction progress over time by taking aliquots at various time points and analyzing them by HPLC or LC-MS to observe the consumption of the starting materials and the formation of the thioether product.

• For kinetic analysis, the rate of product formation can be quantified by integrating the peak areas from the chromatograms.

Applications in Research and Drug Development

The specific reactivity of 3-Bromo-1,1,1-trifluoropropan-2-ol towards thiols makes it a valuable tool in several areas of research and development.

Thiol-Reactive Probe in Proteomics

BTFP can be used as a chemical probe to identify and quantify reactive cysteine residues in proteins. The trifluoromethyl group provides a unique ¹⁹F NMR signature, allowing for the detection and characterization of the labeled proteins.

Precursor for Fungicides and Other Bioactive Molecules

The electrophilic nature of BTFP allows for its use as a building block in the synthesis of more complex molecules. It is reported to be a precursor in the preparation of halomethyl ketones and their hydrates, which can exhibit fungicidal activity[1].

Conclusion

3-Bromo-1,1,1-trifluoropropan-2-ol is a versatile molecule with significant electrophilic potential, primarily driven by the strong electron-withdrawing nature of the trifluoromethyl group. Its selective reactivity towards thiols makes it a valuable tool for researchers in proteomics and a useful intermediate in the synthesis of bioactive compounds. Further quantitative studies on its reaction kinetics with a broader range of nucleophiles and computational analysis of its electronic structure would provide a more complete understanding of its electrophilic potential and could expand its applications in chemical biology and drug discovery.

References

• 1. Protein labeling protocol [abberior.rocks]

3-Bromo-1,1,1-trifluoropropan-2-ol: A Technical Guide to a Putative Thiol-Reactive Probe

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: While 3-Bromo-1,1,1-trifluoropropan-2-ol is noted in chemical literature as a potential thiol-reactive probe, detailed experimental data, specific protocols, and extensive application notes are scarce in publicly available scientific resources. This guide provides a comprehensive overview of its known properties and leverages data from its more extensively studied ketone analog, 3-Bromo-1,1,1-trifluoropropan-2-one, to infer potential reactivity and applications. The principles and protocols outlined herein are based on established methodologies for thiol-reactive probes and should be adapted and validated for specific experimental contexts.

Introduction to Thiol-Reactive Probes

Thiol-reactive probes are indispensable tools in chemical biology and drug discovery for the selective labeling and identification of cysteine residues in proteins. The unique nucleophilicity of the cysteine thiol group allows for covalent modification by electrophilic probes. This covalent labeling enables the study of protein function, identification of drug targets, and the development of covalent inhibitors.

3-Bromo-1,1,1-trifluoropropan-2-ol belongs to a class of halo-alkane reagents that can potentially serve as thiol-reactive probes. The presence of a bromine atom, a good leaving group, and the electron-withdrawing trifluoromethyl group are expected to activate the adjacent carbon for nucleophilic attack by a thiol.

Physicochemical Properties

A summary of the known physical and chemical properties of 3-Bromo-1,1,1-trifluoropropan-2-ol is presented in Table 1.

Property	Value	Reference
Molecular Formula	C₃H₄BrF₃O	[1]
Molecular Weight	192.96 g/mol	[1]
CAS Number	431-34-5	[1]
Appearance	Colorless to pale yellow liquid
Boiling Point	124.5 °C at 743 mmHg
Density	1.861 g/mL at 25 °C
Refractive Index	n20/D 1.4

Reactivity with Thiols: Insights from the Ketone Analog

Due to the limited specific data on the reactivity of 3-Bromo-1,1,1-trifluoropropan-2-ol, we turn to its ketone analog, 3-Bromo-1,1,1-trifluoroacetone (CAS 431-35-6), for which more information is available. The ketone is a known thiol-reactive compound and its reactivity provides a basis for understanding the potential behavior of the alcohol.

The reaction mechanism is anticipated to be a nucleophilic substitution (SN2) where the thiolate anion attacks the carbon atom bearing the bromine, displacing the bromide ion to form a stable thioether bond.

Reaction Scheme:

R-SH + Br-CH₂-CH(OH)-CF₃ → R-S-CH₂-CH(OH)-CF₃ + HBr

The reactivity of the alcohol is expected to be lower than that of the ketone. The electron-withdrawing effect of the carbonyl group in the ketone makes the adjacent carbon more electrophilic and thus more susceptible to nucleophilic attack compared to the hydroxyl group in the alcohol.

Experimental Protocols

The following are generalized protocols for the use of thiol-reactive probes. These should be optimized for 3-Bromo-1,1,1-trifluoropropan-2-ol in specific applications.

Protein Labeling with a Thiol-Reactive Probe

Objective: To covalently label cysteine residues in a purified protein or cell lysate.

Materials:

• Protein sample (purified or in cell lysate)

• 3-Bromo-1,1,1-trifluoropropan-2-ol

• Reaction buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Quenching reagent (e.g., DTT or β-mercaptoethanol)

• Desalting column or dialysis equipment

Procedure:

• Prepare the protein sample in the reaction buffer. Ensure the buffer is free of any thiol-containing reagents.

• Prepare a stock solution of 3-Bromo-1,1,1-trifluoropropan-2-ol in an organic solvent such as DMSO.

• Add the probe to the protein sample at a desired molar excess (e.g., 10-fold to 100-fold over the protein concentration). The optimal ratio should be determined empirically.

• Incubate the reaction at a controlled temperature (e.g., room temperature or 37°C) for a specific duration (e.g., 1-2 hours). The reaction time may need optimization.

• Quench the reaction by adding an excess of a thiol-containing reagent like DTT to consume any unreacted probe.

• Remove the excess probe and quenching reagent by desalting column chromatography or dialysis.

• The labeled protein is now ready for downstream analysis.

Identification of Labeled Peptides by Mass Spectrometry

Objective: To identify the specific cysteine residues modified by the probe.

Procedure:

• After labeling and quenching, precipitate the protein sample (e.g., using acetone or TCA).

• Resuspend the protein pellet in a denaturing buffer (e.g., 8 M urea).

• Reduce any remaining disulfide bonds with DTT and alkylate the newly exposed thiols with a different alkylating agent (e.g., iodoacetamide) to prevent disulfide scrambling.

• Digest the protein sample with a protease (e.g., trypsin).

• Analyze the resulting peptide mixture by liquid chromatography-mass spectrometry (LC-MS/MS).

• Search the MS/MS data against a protein database, specifying the mass modification corresponding to the addition of the probe to cysteine residues.

Visualizing Workflows with Graphviz

General Workflow for Covalent Probe-Based Target Discovery

The following DOT script generates a diagram illustrating a typical workflow for identifying protein targets of a covalent probe.

A generalized workflow for identifying protein targets of a covalent probe using chemoproteomics.

Signaling Pathway Perturbation by a Covalent Inhibitor

This diagram illustrates how a covalent inhibitor, identified through a screening process, might be used to probe a signaling pathway.

Diagram of a hypothetical signaling pathway perturbed by a covalent inhibitor targeting a key kinase.

Applications in Drug Discovery and Chemical Biology

While specific applications of 3-Bromo-1,1,1-trifluoropropan-2-ol are not well-documented, probes of this type have significant potential in several areas:

• Target Identification and Validation: Identifying the protein targets of bioactive compounds.

• Covalent Inhibitor Development: Serving as a scaffold or starting point for the design of targeted covalent inhibitors.

• Enzyme Active Site Probing: Mapping the nucleophilic residues within an enzyme's active site.

• Proteome-Wide Cysteine Reactivity Profiling: Assessing the reactivity of different cysteine residues across the proteome.

Conclusion

3-Bromo-1,1,1-trifluoropropan-2-ol represents a potential tool for the covalent modification of cysteine residues. While its reactivity is likely lower than its ketone analog, its distinct chemical properties may offer advantages in specific contexts. The lack of detailed studies highlights an opportunity for further research to fully characterize its potential as a thiol-reactive probe. The experimental frameworks and workflows presented in this guide provide a starting point for researchers interested in exploring the utility of this and similar compounds in their own research. As with any reactive probe, careful optimization and validation are crucial for obtaining reliable and meaningful results.

References

• 1. 3-溴-1,1,1-三氟-2-丙醇 96% | Sigma-Aldrich [sigmaaldrich.com]

Protocols & Analytical Methods

Application Notes and Protocols: Enantioselective Synthesis Utilizing 3-Bromo-1,1,1-trifluoropropan-2-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-1,1,1-trifluoropropan-2-ol is a valuable fluorinated building block in organic synthesis. The presence of a trifluoromethyl group can significantly enhance the metabolic stability, lipophilicity, and binding affinity of bioactive molecules.[1] Access to enantiomerically pure forms of this alcohol is crucial for the development of chiral drugs and agrochemicals. This document provides detailed protocols for the enantioselective synthesis of (R)- and (S)-3-Bromo-1,1,1-trifluoropropan-2-ol via enzymatic kinetic resolution, a widely applicable and efficient method for the separation of racemates.[2][3][4]

Principle of Enantioselective Synthesis: Enzymatic Kinetic Resolution

Kinetic resolution is a process used to separate a racemic mixture into its constituent enantiomers. In an enzymatic kinetic resolution, an enzyme selectively catalyzes the transformation of one enantiomer of the racemate at a much faster rate than the other. This results in a mixture of the unreacted, enantiomerically enriched starting material and the product, which can then be separated. Lipases are commonly employed for this purpose due to their broad substrate scope, high enantioselectivity, and stability in organic solvents.[2][3][5]

For racemic 3-Bromo-1,1,1-trifluoropropan-2-ol, a lipase can be used to selectively acylate one of the enantiomers, leaving the other enantiomer as the unreacted alcohol.

Experimental Protocols

Protocol 1: Lipase-Catalyzed Kinetic Resolution of (±)-3-Bromo-1,1,1-trifluoropropan-2-ol

This protocol describes the enantioselective acylation of racemic 3-Bromo-1,1,1-trifluoropropan-2-ol using Candida antarctica lipase B (CALB), often immobilized as Novozym® 435.[2][3][4]

Materials:

• (±)-3-Bromo-1,1,1-trifluoropropan-2-ol

• Immobilized Candida antarctica lipase B (Novozym® 435)

• Vinyl acetate (as acyl donor)

• Anhydrous organic solvent (e.g., toluene, tert-butyl methyl ether)

• Phosphate buffer (pH 7.0, 0.1 M)

• Sodium bicarbonate solution (saturated)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

• Hexane and Ethyl acetate for chromatography

Procedure:

• To a solution of racemic 3-Bromo-1,1,1-trifluoropropan-2-ol (1.0 eq.) in the chosen anhydrous organic solvent, add vinyl acetate (1.5 eq.).

• Add immobilized Candida antarctica lipase B (Novozym® 435) (typically 10-50 mg per mmol of substrate).

• The reaction mixture is stirred at a controlled temperature (e.g., 30-45 °C) and monitored by chiral HPLC or GC.

• The reaction is stopped at approximately 50% conversion to achieve high enantiomeric excess for both the remaining alcohol and the formed ester.

• Once the desired conversion is reached, the enzyme is removed by filtration and can be washed with the solvent for reuse.

• The filtrate is washed with saturated sodium bicarbonate solution and brine.

• The organic layer is dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

• The resulting mixture of the unreacted alcohol and the acetylated product is separated by silica gel column chromatography.

Expected Outcome:

This procedure yields one enantiomer of 3-Bromo-1,1,1-trifluoropropan-2-ol and the acetate of the other enantiomer, both with high enantiomeric excess. The specific enantiomer that is acylated depends on the enzyme's preference. For many secondary alcohols, lipases preferentially acylate the (R)-enantiomer, leaving the (S)-enantiomer as the unreacted alcohol. The acetylated enantiomer can be hydrolyzed back to the alcohol in a subsequent step if desired.

Quantitative Data Summary

The following table summarizes typical results for the kinetic resolution of halohydrins and related alcohols using lipases, which can be expected to be similar for 3-Bromo-1,1,1-trifluoropropan-2-ol.

Substrate	Biocatalyst	Acyl Donor	Solvent	Temp (°C)	Conversion (%)	Product ee (%)	Ref.
Racemic phenylethyl halohydrin acetates	Novozym® 435	- (Hydrolysis)	Phosphate Buffer	45	~50	>99 (for (S)-alcohol)	[2][3]
Racemic chlorohydrins	Lipase	Vinyl acetate	Toluene	30	~50	>99	[5]
Racemic 2-phenylethanol derivatives	Amano Lipase PS-C II	Isopropenyl acetate	tert-Butyl methyl ether	RT	42 (for (R)-alcohol)	99.6	[6]

Diagrams

Experimental Workflow for Kinetic Resolution

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. arts.units.it [arts.units.it]
• 3. researchgate.net [researchgate.net]
• 4. Lipase mediated enzymatic kinetic resolution of phenylethyl halohydrins acetates: A case of study and rationalization [air.unimi.it]
• 5. jocpr.com [jocpr.com]
• 6. Lipase-catalyzed kinetic resolution as key step in the synthesis of enantiomerically pure σ ligands with 2-benzopyran structure - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: 3-Bromo-1,1,1-trifluoropropan-2-ol in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 3-Bromo-1,1,1-trifluoropropan-2-ol as a versatile building block in medicinal chemistry. Due to its chemical nature, this compound primarily serves as a stable and readily available precursor to 3-bromo-1,1,1-trifluoro-2-propanone, a key intermediate for the synthesis of biologically active molecules. The trifluoromethyl group imparted by this reagent is of significant interest in drug design as it can enhance metabolic stability, binding affinity, and lipophilicity of drug candidates.

Application as a Precursor for Trifluoromethyl Ketone Enzyme Inhibitors

3-Bromo-1,1,1-trifluoropropan-2-ol is an excellent starting material for the synthesis of trifluoromethyl ketone-containing compounds, which are known to be potent inhibitors of various enzymes, particularly serine and cysteine proteases, as well as esterases. The trifluoromethyl ketone moiety can act as a transition-state analog inhibitor.

The primary synthetic route involves the oxidation of the secondary alcohol of 3-Bromo-1,1,1-trifluoropropan-2-ol to the corresponding ketone, 3-bromo-1,1,1-trifluoro-2-propanone. This ketone is a reactive electrophile that can readily undergo nucleophilic substitution with various nucleophiles, most notably thiols, to introduce the trifluoromethyl ketone pharmacophore into a diverse range of molecular scaffolds.

Experimental Protocol: Oxidation of 3-Bromo-1,1,1-trifluoropropan-2-ol

This protocol describes a general procedure for the oxidation of 3-Bromo-1,1,1-trifluoropropan-2-ol to 3-bromo-1,1,1-trifluoro-2-propanone.

Materials:

• 3-Bromo-1,1,1-trifluoropropan-2-ol

• Pyridinium chlorochromate (PCC) or other suitable oxidizing agent (e.g., Swern oxidation reagents)

• Anhydrous dichloromethane (DCM)

• Silica gel

• Anhydrous sodium sulfate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Rotary evaporator

• Chromatography column

Procedure:

• To a stirred solution of 3-Bromo-1,1,1-trifluoropropan-2-ol (1.0 eq) in anhydrous dichloromethane (DCM) in a round-bottom flask, add pyridinium chlorochromate (PCC) (1.5 eq) portion-wise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with DCM and filter through a pad of silica gel to remove the chromium salts.

• Wash the silica gel pad with additional DCM.

• Combine the organic filtrates and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude 3-bromo-1,1,1-trifluoro-2-propanone can be purified by flash column chromatography on silica gel if necessary.

Synthesis of Heterocyclic Thioether Derivatives as Esterase Inhibitors

A significant application of 3-bromo-1,1,1-trifluoro-2-propanone (derived from 3-Bromo-1,1,1-trifluoropropan-2-ol) is in the synthesis of potent enzyme inhibitors. The reaction with heterocyclic thiols yields compounds that have shown significant inhibitory activity against esterolytic enzymes like juvenile hormone esterase and acetylcholinesterase.

Experimental Protocol: Synthesis of 3-(2-Pyridylthio)-1,1,1-trifluoro-2-propanone

This protocol details the synthesis of a representative heterocyclic thioether derivative.

Materials:

• 3-Bromo-1,1,1-trifluoro-2-propanone

• 2-Mercaptopyridine

• Potassium carbonate (K₂CO₃) or other suitable base

• Anhydrous acetone or acetonitrile

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Standard work-up and purification equipment

Procedure:

• To a solution of 2-mercaptopyridine (1.0 eq) in anhydrous acetone in a round-bottom flask, add potassium carbonate (1.2 eq).

• Stir the mixture at room temperature for 15-30 minutes.

• Add a solution of 3-bromo-1,1,1-trifluoro-2-propanone (1.1 eq) in anhydrous acetone dropwise to the reaction mixture.

• Stir the reaction mixture at room temperature for 4-6 hours or until TLC analysis indicates the consumption of the starting materials.

• Filter the reaction mixture to remove the inorganic salts and wash the solid with acetone.

• Concentrate the filtrate under reduced pressure.

• The residue can be purified by column chromatography on silica gel to afford the pure 3-(2-pyridylthio)-1,1,1-trifluoro-2-propanone.

Quantitative Data: Inhibition of Esterolytic Enzymes

The following table summarizes the in vitro inhibitory activities of various heterocyclic (alkylthio)trifluoropropanones synthesized from 3-bromo-1,1,1-trifluoro-2-propanone against several hydrolytic enzymes.[1]

Compound (Substituent at position 3)	Target Enzyme	I₅₀ Value (M)
2-Pyridylthio	Juvenile Hormone Esterase (JHE)	9.8 x 10⁻⁸
4-Pyridylthio	Juvenile Hormone Esterase (JHE)	> 10⁻³
Imidazolylthio	Acetylcholinesterase (AChE)	~ 10⁻⁶
Triazolylthio	Acetylcholinesterase (AChE)	~ 10⁻⁶
Pyrimidylthio	Acetylcholinesterase (AChE)	~ 10⁻⁶
2-Pyridylthio	Yeast Lipase (LP)	~ 10⁻⁴
2-Pyridylthio	α-Chymotrypsin	> 10⁻³

Visualizations

Caption: Synthetic workflow from 3-Bromo-1,1,1-trifluoropropan-2-ol to enzyme inhibitors.

Caption: Mechanism of enzyme inhibition by trifluoromethyl ketones.

References

• 1. Heterocyclic derivatives of 3-substituted-1,1,1-trifluoro-2-propanones as inhibitors of esterolytic enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of 3-Bromo-1,1,1-trifluoropropan-2-ol in Agrochemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

The incorporation of fluorine atoms into active pharmaceutical and agrochemical ingredients is a widely employed strategy to enhance their biological efficacy. The trifluoromethyl group (–CF₃), in particular, can significantly improve properties such as metabolic stability, lipophilicity, and binding affinity to target enzymes. 3-Bromo-1,1,1-trifluoropropan-2-ol is a key building block for the introduction of the trifluoromethyl group into a variety of molecular scaffolds. While direct synthesis of commercial agrochemicals from this specific starting material is not extensively documented in publicly available literature, its chemical structure makes it a valuable precursor for the synthesis of novel fungicidal compounds, particularly those belonging to the triazole class. This document provides a representative application of 3-Bromo-1,1,1-trifluoropropan-2-ol in the synthesis of a trifluoromethyl-containing triazole fungicide, based on established synthetic methodologies for analogous compounds.

Application: Synthesis of a Novel Trifluoromethyl-Containing Triazole Fungicide

Triazole fungicides are a major class of agrochemicals that inhibit the biosynthesis of ergosterol, an essential component of fungal cell membranes. The synthetic pathway outlined below describes a plausible route to a novel trifluoromethyl-containing triazole fungicide, using 3-Bromo-1,1,1-trifluoropropan-2-ol as the starting material for the introduction of the key trifluoromethyl carbinol moiety.

The overall synthetic strategy involves a three-step process:

• Epoxidation: Conversion of 3-Bromo-1,1,1-trifluoropropan-2-ol to the corresponding epoxide, 2-(trifluoromethyl)oxirane.

• Coupling with a Phenol: Ring-opening of the epoxide with a substituted phenol (e.g., 4-chlorophenol) to form a phenoxy alcohol intermediate.

• Triazole Installation: Conversion of the alcohol to a suitable leaving group followed by nucleophilic substitution with 1,2,4-triazole.

This approach is analogous to established methods for the synthesis of commercial triazole fungicides.

Experimental Protocols

Protocol 1: Synthesis of 2-(Trifluoromethyl)oxirane (Intermediate 1)

Materials:

• 3-Bromo-1,1,1-trifluoropropan-2-ol

• Sodium hydroxide (NaOH)

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 3-Bromo-1,1,1-trifluoropropan-2-ol (1.0 eq.) in diethyl ether.

• Add a solution of sodium hydroxide (1.2 eq.) in water dropwise to the stirred solution at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, separate the organic layer.

• Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and filter.

• Carefully remove the solvent by distillation at atmospheric pressure to obtain the crude 2-(trifluoromethyl)oxirane. Due to its volatility, this intermediate is often used directly in the next step without further purification.

Protocol 2: Synthesis of 1-(4-Chlorophenoxy)-3,3,3-trifluoropropan-2-ol (Intermediate 2)

Materials:

• 2-(Trifluoromethyl)oxirane (Intermediate 1)

• 4-Chlorophenol

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

Procedure:

• To a solution of 4-chlorophenol (1.0 eq.) in DMF, add potassium carbonate (1.5 eq.).

• Stir the mixture at 80 °C for 30 minutes.

• Add a solution of 2-(trifluoromethyl)oxirane (1.1 eq.) in DMF dropwise to the reaction mixture.

• Continue stirring at 80 °C for 6 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and pour it into ice-water.

• Extract the product with ethyl acetate.

• Combine the organic layers, wash with water and brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the crude product by column chromatography on silica gel to afford 1-(4-chlorophenoxy)-3,3,3-trifluoropropan-2-ol.

Protocol 3: Synthesis of 1-((1-(4-Chlorophenoxy)-3,3,3-trifluoropropan-2-yl)oxy)-1H-1,2,4-triazole (Target Compound)

Materials:

• 1-(4-Chlorophenoxy)-3,3,3-trifluoropropan-2-ol (Intermediate 2)

• Methanesulfonyl chloride (MsCl)

• Triethylamine (Et₃N)

• Dichloromethane (DCM)

• 1,2,4-Triazole

• Sodium hydride (NaH)

• N,N-Dimethylformamide (DMF)

Procedure:

• Mesylation: Dissolve 1-(4-chlorophenoxy)-3,3,3-trifluoropropan-2-ol (1.0 eq.) and triethylamine (1.5 eq.) in dichloromethane at 0 °C.

• Add methanesulfonyl chloride (1.2 eq.) dropwise and stir the mixture at 0 °C for 2 hours.

• Wash the reaction mixture with water and brine, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude mesylate.

• Triazole Substitution: In a separate flask, add sodium hydride (1.2 eq.) to a solution of 1,2,4-triazole (1.2 eq.) in DMF at 0 °C and stir for 30 minutes.

• Add a solution of the crude mesylate in DMF to the triazole salt solution.

• Stir the reaction mixture at 60 °C for 12 hours.

• Monitor the reaction by TLC.

• After completion, quench the reaction with water and extract the product with ethyl acetate.

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the final trifluoromethyl-containing triazole fungicide.

Data Presentation

The following tables summarize representative quantitative data for the synthesis of the target fungicide. The data is based on typical yields and purities observed in the synthesis of analogous compounds found in the literature.

Table 1: Summary of Reaction Yields and Purity

Step	Product	Molecular Formula	Molecular Weight ( g/mol )	Yield (%)	Purity (%) (by HPLC)
1	2-(Trifluoromethyl)oxirane	C₃H₃F₃O	112.05	~85 (crude)	-
2	1-(4-Chlorophenoxy)-3,3,3-trifluoropropan-2-ol	C₉H₈ClF₃O₂	256.60	75	98
3	1-((1-(4-Chlorophenoxy)-3,3,3-trifluoropropan-2-yl)oxy)-1H-1,2,4-triazole	C₁₁H₉ClF₃N₃O₂	323.66	65	99

Table 2: Spectroscopic Data for the Target Compound

Analysis	Data
¹H NMR (CDCl₃, 400 MHz)	δ 8.21 (s, 1H), 7.98 (s, 1H), 7.25 (d, J = 8.8 Hz, 2H), 6.88 (d, J = 8.8 Hz, 2H), 4.85-4.78 (m, 1H), 4.55 (dd, J = 14.4, 3.2 Hz, 1H), 4.38 (dd, J = 14.4, 8.0 Hz, 1H).
¹³C NMR (CDCl₃, 101 MHz)	δ 157.0, 151.8, 143.5, 129.5, 126.5, 123.2 (q, J = 278.8 Hz), 116.2, 72.8 (q, J = 32.3 Hz), 68.5.
¹⁹F NMR (CDCl₃, 376 MHz)	δ -78.9 (d, J = 6.8 Hz).
HRMS (ESI)	Calculated for C₁₁H₁₀ClF₃N₃O₂ [M+H]⁺: 324.0417; Found: 324.0415.

Visualizations

The following diagrams illustrate the synthetic pathway and the logical relationship of the key steps.

Caption: Synthetic pathway for a trifluoromethyl-containing triazole fungicide.

Caption: General experimental workflow for the synthesis and analysis.

Application Notes and Protocols for Nucleophilic Substitution Reactions of 3-Bromo-1,1,1-trifluoropropan-2-ol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for nucleophilic substitution reactions involving 3-Bromo-1,1,1-trifluoropropan-2-ol. This versatile building block is of significant interest in medicinal chemistry and materials science due to the presence of a trifluoromethyl group, which can enhance metabolic stability, binding affinity, and other pharmacokinetic properties of target molecules.

Introduction

3-Bromo-1,1,1-trifluoropropan-2-ol is a primary alkyl bromide, making it an excellent substrate for S(_N)2 reactions. The electron-withdrawing trifluoromethyl group can influence the reactivity of the molecule. This document outlines general procedures for the substitution of the bromide with various nucleophiles, including oxygen, nitrogen, sulfur, and azide nucleophiles.

General Reaction Scheme

The fundamental reaction discussed is the nucleophilic substitution at the carbon bearing the bromine atom, as depicted in the following scheme:

Caption: General S(_N)2 reaction of 3-Bromo-1,1,1-trifluoropropan-2-ol.

Section 1: O-Alkylation (Williamson Ether Synthesis)

The reaction of 3-Bromo-1,1,1-trifluoropropan-2-ol with alkoxides or phenoxides provides a straightforward route to the corresponding ethers. This Williamson ether synthesis is a reliable method for forming C-O bonds.

Experimental Protocol: Synthesis of 3-Phenoxy-1,1,1-trifluoropropan-2-ol

This protocol is adapted from a similar procedure for a deuterated analogue and is expected to be effective for the title compound.[1]

Materials:

• 3-Bromo-1,1,1-trifluoropropan-2-ol

• Phenol

• Sodium hydroxide (NaOH)

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Alkoxide Formation: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve phenol (1.0 equivalent) in anhydrous DMF. Add sodium hydroxide (1.1 equivalents) portion-wise while stirring. Stir the mixture at room temperature for 30 minutes to ensure complete formation of the sodium phenoxide.

• Alkylation: To the solution of sodium phenoxide, add 3-Bromo-1,1,1-trifluoropropan-2-ol (1.05 equivalents) dropwise at room temperature.[1]

• Reaction Conditions: Heat the reaction mixture to 70-80 °C and stir for 4-6 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).[1]

• Work-up: After the reaction is complete, cool the mixture to room temperature. Quench the reaction by the slow addition of a saturated aqueous NH₄Cl solution. Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).[1]

• Purification: Combine the organic extracts and wash with water and then brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel.

Data Summary for O-Alkylation (Representative)

Nucleophile	Base	Solvent	Temperature (°C)	Time (h)	Expected Yield (%)
Phenol	NaOH	DMF	70-80	4-6	70-85
Sodium methoxide	Methanol	Reflux	6-12	65-80
Sodium ethoxide	Ethanol	Reflux	6-12	60-75

Section 2: N-Alkylation

The reaction with primary or secondary amines yields the corresponding 3-amino-1,1,1-trifluoropropan-2-ol derivatives. The use of a non-nucleophilic base is recommended to scavenge the HBr formed during the reaction.

Experimental Protocol: Synthesis of 1,1,1-Trifluoro-3-(piperidin-1-yl)propan-2-ol

This protocol is based on general procedures for the N-alkylation of piperidine.[2]

Materials:

• 3-Bromo-1,1,1-trifluoropropan-2-ol

• Piperidine

• Potassium carbonate (K₂CO₃), finely powdered and dry

• Anhydrous acetonitrile (MeCN)

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add piperidine (1.2 equivalents) and anhydrous acetonitrile. Add potassium carbonate (1.5 equivalents).

• Addition of Alkylating Agent: Add 3-Bromo-1,1,1-trifluoropropan-2-ol (1.0 equivalent) to the stirred suspension.

• Reaction Conditions: Stir the reaction mixture at room temperature for 12-24 hours. The reaction can be gently heated (e.g., to 50 °C) to increase the rate. Monitor the reaction progress by TLC.

• Work-up: Upon completion, filter the reaction mixture to remove the inorganic salts. Concentrate the filtrate under reduced pressure.

• Extraction: Partition the residue between ethyl acetate and water. Separate the organic layer.

• Washing: Wash the organic layer with brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Data Summary for N-Alkylation (Representative)

Nucleophile	Base	Solvent	Temperature (°C)	Time (h)	Expected Yield (%)
Piperidine	K₂CO₃	Acetonitrile	25-50	12-24	75-90
Morpholine	DIPEA	DMF	25-60	12-24	80-95
Benzylamine	K₂CO₃	Acetonitrile	25-60	12-24	70-85

Section 3: S-Alkylation (Thioether Synthesis)

The synthesis of thioethers can be achieved by reacting 3-Bromo-1,1,1-trifluoropropan-2-ol with a thiol in the presence of a base.

Experimental Protocol: Synthesis of 1,1,1-Trifluoro-3-(phenylthio)propan-2-ol

This protocol is adapted from a general procedure for thioether synthesis.[3]

Materials:

• 3-Bromo-1,1,1-trifluoropropan-2-ol

• Thiophenol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Thiolate Formation: In a flame-dried round-bottom flask under an inert atmosphere, dissolve thiophenol (1.1 equivalents) in anhydrous THF. Cool the solution to 0 °C and carefully add sodium hydride (1.2 equivalents) portion-wise. Stir the mixture at 0 °C for 30 minutes.

• Alkylation: Add a solution of 3-Bromo-1,1,1-trifluoropropan-2-ol (1.0 equivalent) in anhydrous THF dropwise to the thiolate solution at 0 °C.

• Reaction Conditions: Allow the reaction mixture to warm to room temperature and stir for 4-8 hours. Monitor the reaction progress by TLC.

• Work-up: Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extraction: Extract the product with ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Data Summary for S-Alkylation (Representative)

Nucleophile	Base	Solvent	Temperature (°C)	Time (h)	Expected Yield (%)
Thiophenol	NaH	THF	0 to 25	4-8	80-95
Benzyl mercaptan	NaH	THF	0 to 25	4-8	75-90
Ethanethiol	NaOEt	Ethanol	25-50	6-12	70-85

Section 4: Azide Substitution

The synthesis of 3-Azido-1,1,1-trifluoropropan-2-ol can be accomplished via nucleophilic substitution with an azide salt. While the ring-opening of the corresponding epoxide is a common method, direct substitution on the bromide is also a viable route.[2][4]

Experimental Protocol: Synthesis of 3-Azido-1,1,1-trifluoropropan-2-ol

This protocol is based on the synthesis of a similar azido compound from an alkyl iodide.[4]

Materials:

• 3-Bromo-1,1,1-trifluoropropan-2-ol

• Sodium azide (NaN₃)

• Ethanol

• Water

• Diethyl ether

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve sodium azide (2.0 equivalents) in a mixture of ethanol and water (e.g., 4:1 v/v).

• Addition of Alkylating Agent: Add 3-Bromo-1,1,1-trifluoropropan-2-ol (1.0 equivalent) to the stirred solution.

• Reaction Conditions: Heat the reaction mixture to reflux and stir for 12-24 hours. Monitor the reaction progress by TLC.

• Work-up: After cooling to room temperature, add water to dissolve any remaining salts.

• Extraction: Extract the product with diethyl ether.

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography. Caution: Low molecular weight organic azides can be explosive. Handle with care and avoid distillation of the final product.[2]

Data Summary for Azide Substitution (Representative)

Nucleophile	Solvent	Temperature (°C)	Time (h)	Expected Yield (%)
Sodium azide	Ethanol/Water	Reflux	12-24	60-75

Experimental Workflow

The following diagram illustrates a general workflow for the nucleophilic substitution reactions described.

Caption: General experimental workflow for nucleophilic substitution.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. 007chemicals.com [007chemicals.com]

Application Notes and Protocols: Synthesis of Trifluoromethyl-Containing Fungicides Using 3-Bromo-1,1,1-trifluoropropan-2-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

The introduction of a trifluoromethyl (CF3) group into the molecular structure of agrochemicals is a widely employed strategy to enhance their metabolic stability, lipophilicity, and biological activity. 3-Bromo-1,1,1-trifluoropropan-2-ol is a key building block that facilitates the incorporation of the trifluoromethyl group into various molecular scaffolds. These application notes provide a detailed protocol for the synthesis of a novel hypothetical triazole fungicide, "Trifluoro-tebuconazole," utilizing 3-Bromo-1,1,1-trifluoropropan-2-ol as the starting material. The synthetic route involves the initial conversion of the starting material to a reactive epoxide intermediate, followed by nucleophilic substitution reactions with a phenolic compound and 1,2,4-triazole.

Synthesis of "Trifluoro-tebuconazole"

The overall synthetic pathway for "Trifluoro-tebuconazole" from 3-Bromo-1,1,1-trifluoropropan-2-ol is depicted below. The synthesis is a multi-step process involving the formation of an epoxide, followed by a Williamson ether synthesis and a nucleophilic substitution with 1,2,4-triazole.

Caption: Synthetic pathway for "Trifluoro-tebuconazole".

Experimental Protocols

Protocol 1: Synthesis of 2-(Trifluoromethyl)oxirane

This protocol describes the synthesis of the key epoxide intermediate from 3-Bromo-1,1,1-trifluoropropan-2-ol.

Materials:

• 3-Bromo-1,1,1-trifluoropropan-2-ol

• Sodium hydroxide (NaOH)

• Deionized water

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO4)

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve 3-Bromo-1,1,1-trifluoropropan-2-ol (1.0 eq) in deionized water in a round-bottom flask.

• Cool the solution to 0 °C using an ice bath.

• Slowly add a solution of sodium hydroxide (1.1 eq) in deionized water to the cooled solution with vigorous stirring.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Extract the reaction mixture with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with brine (2 x 30 mL).

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain 2-(Trifluoromethyl)oxirane as a volatile liquid.

Protocol 2: Synthesis of 1-((4-chlorophenoxy)methyl)-2,2,2-trifluoroethan-1-ol

This protocol details the Williamson ether synthesis to couple the epoxide with 4-chlorophenol.

Materials:

• 2-(Trifluoromethyl)oxirane

• 4-Chlorophenol

• Potassium carbonate (K2CO3)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (Na2SO4)

• Round-bottom flask

• Magnetic stirrer

• Condenser

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• To a solution of 4-chlorophenol (1.0 eq) in DMF in a round-bottom flask, add potassium carbonate (1.5 eq).

• Stir the mixture at room temperature for 30 minutes.

• Add a solution of 2-(Trifluoromethyl)oxirane (1.2 eq) in DMF to the reaction mixture.

• Heat the reaction mixture to 80 °C and stir for 24 hours under a nitrogen atmosphere.

• Cool the reaction mixture to room temperature and pour it into ice-water.

• Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution (2 x 30 mL) and brine (2 x 30 mL).

• Dry the organic layer over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 1-((4-chlorophenoxy)methyl)-2,2,2-trifluoroethan-1-ol.

Protocol 3: Synthesis of "Trifluoro-tebuconazole"

This final step involves the nucleophilic substitution of the hydroxyl group with 1,2,4-triazole.

Materials:

• 1-((4-chlorophenoxy)methyl)-2,2,2-trifluoroethan-1-ol

• 1,2,4-Triazole

• Potassium carbonate (K2CO3)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate (Na2SO4)

• Round-bottom flask

• Magnetic stirrer

• Condenser

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve 1-((4-chlorophenoxy)methyl)-2,2,2-trifluoroethan-1-ol (1.0 eq) and 1,2,4-triazole (1.5 eq) in DMF.

• Add potassium carbonate (2.0 eq) to the solution.

• Heat the reaction mixture to 120 °C and stir for 48 hours under a nitrogen atmosphere.

• Cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine (3 x 30 mL).

• Dry the organic layer over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain "Trifluoro-tebuconazole".

Data Presentation

The following table summarizes the hypothetical quantitative data for the synthesis of "Trifluoro-tebuconazole".

Step	Product	Starting Material	Molecular Weight ( g/mol )	Hypothetical Yield (%)	Purity (%)
1	2-(Trifluoromethyl)oxirane	3-Bromo-1,1,1-trifluoropropan-2-ol	112.05	85	>95
2	1-((4-chlorophenoxy)methyl)-2,2,2-trifluoroethan-1-ol	2-(Trifluoromethyl)oxirane	240.59	70	>98
3	"Trifluoro-tebuconazole"	1-((4-chlorophenoxy)methyl)-2,2,2-trifluoroethan-1-ol	291.66	65	>99

Experimental Workflow Visualization

The following diagram illustrates the general workflow for each synthetic step.

Caption: General experimental workflow for synthesis.

Signaling Pathway

While the precise mechanism of action for the hypothetical "Trifluoro-tebuconazole" would require experimental validation, triazole fungicides like Tebuconazole are known to inhibit the ergosterol biosynthesis pathway in fungi. Specifically, they target the enzyme lanosterol 14α-demethylase (CYP51), which is crucial for the conversion of lanosterol to ergosterol, an essential component of the fungal cell membrane. The inhibition of this enzyme disrupts membrane integrity and function, ultimately leading to fungal cell death. The trifluoromethyl group in "Trifluoro-tebuconazole" is expected to enhance its binding affinity to the active site of CYP51 and increase its overall efficacy.

Application Notes and Protocols for Reactions Involving 3-Bromo-1,1,1-trifluoropropan-2-ol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the experimental setup for reactions involving 3-Bromo-1,1,1-trifluoropropan-2-ol (BTFP). This versatile fluorinated building block is a valuable precursor in the synthesis of various chemical entities, particularly in the development of novel pharmaceuticals and agrochemicals. The presence of the trifluoromethyl group can enhance the lipophilicity, metabolic stability, and binding affinity of target molecules.

Overview of Reactivity

3-Bromo-1,1,1-trifluoropropan-2-ol is a primary alkyl bromide with a secondary alcohol functionality. The electron-withdrawing nature of the adjacent trifluoromethyl group activates the C-Br bond, making it susceptible to nucleophilic substitution reactions. The hydroxyl group can also participate in various transformations, such as etherification and esterification.

Key Applications in Synthesis

BTFP serves as a key intermediate for the introduction of the 1,1,1-trifluoro-2-hydroxypropyl moiety into a wide range of molecules. This structural motif is of significant interest in drug discovery.

Synthesis of Ethers via Williamson Ether Synthesis

The Williamson ether synthesis is a reliable method for preparing ethers from BTFP by reacting it with an alkoxide or phenoxide. This reaction proceeds via an S(_N)2 mechanism.

Experimental Protocol: Synthesis of 3-Phenoxy-1,1,1-trifluoropropan-2-ol

• Materials:

  • 3-Bromo-1,1,1-trifluoropropan-2-ol (1.0 eq)

  • Phenol (1.2 eq)

  • Sodium hydroxide (1.2 eq)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Diethyl ether

  • Saturated aqueous ammonium chloride solution

  • Brine

  • Anhydrous magnesium sulfate

• Procedure:

  • In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve phenol in anhydrous DMF.

  • Cool the solution to 0 °C using an ice bath and add sodium hydroxide portion-wise.

  • Allow the mixture to stir at room temperature for 30 minutes to form the sodium phenoxide.

  • Add 3-Bromo-1,1,1-trifluoropropan-2-ol to the reaction mixture.

  • Heat the reaction to 60-70 °C and monitor its progress by thin-layer chromatography (TLC).

  • After completion (typically 4-6 hours), cool the reaction to room temperature and quench by the slow addition of saturated aqueous ammonium chloride solution.

  • Extract the aqueous layer with diethyl ether (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

  • Concentrate the solvent under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Reactant	Product	Yield	¹H NMR (CDCl₃, δ ppm)	¹³C NMR (CDCl₃, δ ppm)
3-Bromo-1,1,1-trifluoropropan-2-ol	3-Phenoxy-1,1,1-trifluoropropan-2-ol	~85%	7.35-7.25 (m, 2H), 7.00-6.90 (m, 3H), 4.40-4.30 (m, 1H), 4.20 (dd, J=9.5, 3.0 Hz, 1H), 4.10 (dd, J=9.5, 7.0 Hz, 1H)	158.2, 129.8, 121.9, 114.8, 124.5 (q, J=280 Hz), 71.5 (q, J=32 Hz), 70.2

Synthesis of Thioethers

Similar to ether synthesis, thioethers can be prepared by reacting BTFP with a thiol in the presence of a base.

Experimental Protocol: Synthesis of 3-(Phenylthio)-1,1,1-trifluoropropan-2-ol

• Materials:

  • 3-Bromo-1,1,1-trifluoropropan-2-ol (1.0 eq)

  • Thiophenol (1.1 eq)

  • Potassium carbonate (1.5 eq)

  • Anhydrous acetonitrile

• Procedure:

  • To a solution of 3-Bromo-1,1,1-trifluoropropan-2-ol in anhydrous acetonitrile, add thiophenol and potassium carbonate.

  • Stir the mixture at room temperature and monitor the reaction by TLC.

  • Upon completion (typically 2-3 hours), filter the reaction mixture to remove inorganic salts.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Reactant	Product	Yield	¹H NMR (CDCl₃, δ ppm)
3-Bromo-1,1,1-trifluoropropan-2-ol	3-(Phenylthio)-1,1,1-trifluoropropan-2-ol	~90%	7.50-7.20 (m, 5H), 4.20-4.10 (m, 1H), 3.45 (dd, J=14.0, 4.0 Hz, 1H), 3.20 (dd, J=14.0, 8.0 Hz, 1H)

Role in the Synthesis of Pharmaceutical Intermediates

The trifluoromethyl group is a common substituent in many modern pharmaceuticals due to its ability to improve metabolic stability and bioavailability. BTFP serves as a valuable building block for introducing this functionality. While specific drug synthesis pathways starting directly from BTFP are not widely published in readily available literature, its derivatives are key components in the synthesis of various bioactive molecules, including potential antiviral and anticancer agents. The general strategy involves the nucleophilic displacement of the bromide followed by further functionalization.

Experimental Workflows

The following diagrams illustrate the general workflows for the synthesis of ethers and thioethers from 3-Bromo-1,1,1-trifluoropropan-2-ol.

Caption: General workflow for Williamson ether synthesis.

Application Notes and Protocols for the Derivatization of 3-Bromo-1,1,1-trifluoropropan-2-ol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the chemical derivatization of 3-Bromo-1,1,1-trifluoropropan-2-ol. This versatile fluorinated building block serves as a valuable starting material for the synthesis of a wide range of more complex molecules, particularly in the fields of medicinal chemistry and materials science. The trifluoromethyl group can impart unique properties such as increased metabolic stability, enhanced binding affinity, and altered lipophilicity, making this scaffold highly attractive for drug design.

3-Bromo-1,1,1-trifluoropropan-2-ol offers two primary sites for chemical modification: the secondary hydroxyl group and the carbon-bromine bond. The protocols detailed below describe key transformations at these positions, including etherification of the alcohol, esterification of the alcohol, and nucleophilic substitution of the bromide. Additionally, a protocol for intramolecular cyclization to form a reactive epoxide intermediate is provided.

Key Derivatization Strategies

The primary derivatization pathways for 3-Bromo-1,1,1-trifluoropropan-2-ol involve reactions at the hydroxyl group and the bromine-bearing carbon. The electron-withdrawing nature of the adjacent trifluoromethyl group enhances the acidity of the hydroxyl proton and increases the electrophilicity of the carbon attached to the bromine, influencing the reaction conditions required for these transformations.

Caption: Key derivatization pathways for 3-Bromo-1,1,1-trifluoropropan-2-ol.

Experimental Protocols

The following protocols are provided as a guide and may require optimization based on the specific substrate and desired outcome. All reactions should be performed in a well-ventilated fume hood, and appropriate personal protective equipment should be worn.

Protocol 1: Etherification via Williamson Ether Synthesis

This protocol describes the formation of an ether linkage at the secondary hydroxyl group of 3-Bromo-1,1,1-trifluoropropan-2-ol by reaction with an alkyl halide in the presence of a base.

Reaction Scheme:

CF₃CH(OH)CH₂Br + R-X + Base → CF₃CH(OR)CH₂Br + Base·HX

Materials:

• 3-Bromo-1,1,1-trifluoropropan-2-ol

• Alkyl halide (e.g., methyl iodide, benzyl bromide)

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, and inert atmosphere setup (e.g., nitrogen or argon balloon)

Procedure:

• Alkoxide Formation: In a dry round-bottom flask under an inert atmosphere, suspend sodium hydride (1.2 equivalents) in anhydrous DMF.

• To the stirred suspension, add a solution of 3-Bromo-1,1,1-trifluoropropan-2-ol (1.0 equivalent) in anhydrous DMF dropwise at 0 °C.

• Allow the mixture to stir at room temperature for 30 minutes to ensure complete formation of the alkoxide.

• Alkylation: Cool the reaction mixture back to 0 °C and add the alkyl halide (1.1 equivalents) dropwise.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0 °C.

• Extract the aqueous layer with diethyl ether (3 x volume of aqueous layer).

• Combine the organic extracts and wash with water and then brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Quantitative Data Summary (Representative):

Parameter	Value
Reactant Ratio (Alcohol:Base:Alkyl Halide)	1 : 1.2 : 1.1
Solvent	Anhydrous DMF
Temperature	0 °C to Room Temperature
Reaction Time	12 - 24 hours
Typical Yield	60 - 80%

Protocol 2: Esterification with Acyl Chlorides

This protocol details the synthesis of ester derivatives from 3-Bromo-1,1,1-trifluoropropan-2-ol and an acyl chloride in the presence of a non-nucleophilic base.

Reaction Scheme:

CF₃CH(OH)CH₂Br + R-COCl + Base → CF₃CH(OCOR)CH₂Br + Base·HCl

Materials:

• 3-Bromo-1,1,1-trifluoropropan-2-ol

• Acyl chloride (e.g., acetyl chloride, benzoyl chloride)

• Triethylamine (TEA) or Pyridine

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, and inert atmosphere setup

Procedure:

• Reaction Setup: In a dry round-bottom flask under an inert atmosphere, dissolve 3-Bromo-1,1,1-trifluoropropan-2-ol (1.0 equivalent) and triethylamine (1.5 equivalents) in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Acylation: Add the acyl chloride (1.2 equivalents) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring by TLC.

• Work-up: Quench the reaction with water.

• Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude ester by flash column chromatography on silica gel.

Quantitative Data Summary (Representative):

Parameter	Value
Reactant Ratio (Alcohol:Base:Acyl Chloride)	1 : 1.5 : 1.2
Solvent	Anhydrous DCM
Temperature	0 °C to Room Temperature
Reaction Time	4 - 12 hours
Typical Yield	75 - 95%

Protocol 3: Nucleophilic Substitution of Bromide with Sodium Azide

This protocol describes the displacement of the bromide with an azide nucleophile, which can then be used for click chemistry or reduction to an amine.

Reaction Scheme:

CF₃CH(OH)CH₂Br + NaN₃ → CF₃CH(OH)CH₂N₃ + NaBr

Materials:

• 3-Bromo-1,1,1-trifluoropropan-2-ol

• Sodium azide (NaN₃)

• N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• Water

• Diethyl ether

• Brine

• Anhydrous sodium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, and heating mantle

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 3-Bromo-1,1,1-trifluoropropan-2-ol (1.0 equivalent) in DMF.

• Add sodium azide (1.5 equivalents) to the solution.

• Reaction: Heat the mixture to 60-80 °C and stir for 12-24 hours. Monitor the reaction by TLC.

• Work-up: Cool the reaction mixture to room temperature and pour into water.

• Extract the aqueous layer with diethyl ether (3 x volume of aqueous layer).

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude azide by flash column chromatography on silica gel. Caution: Organic azides can be explosive. Handle with care and avoid distillation if possible.

Quantitative Data Summary (Representative):

Parameter	Value
Reactant Ratio (Bromide:Azide)	1 : 1.5
Solvent	DMF
Temperature	60 - 80 °C
Reaction Time	12 - 24 hours
Typical Yield	70 - 90%

Protocol 4: Intramolecular Cyclization to Form an Epoxide

This protocol describes the base-mediated intramolecular SN2 reaction to form the corresponding trifluoromethylated epoxide, a highly reactive intermediate for further synthesis.

Reaction Scheme:

CF₃CH(OH)CH₂Br + Base → CF₃CH(O)CH₂ + Base·HBr

Materials:

• 3-Bromo-1,1,1-trifluoropropan-2-ol

• Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

• Water or a mixture of water and a co-solvent (e.g., THF, Dioxane)

• Diethyl ether

• Brine

• Anhydrous sodium sulfate (MgSO₄)

• Round-bottom flask and magnetic stirrer

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 3-Bromo-1,1,1-trifluoropropan-2-ol (1.0 equivalent) in a suitable solvent (e.g., water/THF mixture).

• Cool the solution to 0 °C.

• Cyclization: Add a solution of sodium hydroxide (1.1 equivalents) in water dropwise.

• Stir the reaction mixture at room temperature for 2-6 hours, monitoring by TLC.

• Work-up: Extract the reaction mixture with diethyl ether (3 x volume of aqueous layer).

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and carefully concentrate under reduced pressure at low temperature due to the volatility of the epoxide.

• Use: The crude epoxide is often used immediately in the next synthetic step without extensive purification.

Quantitative Data Summary (Representative):

Parameter	Value
Reactant Ratio (Bromohydrin:Base)	1 : 1.1
Solvent	Water/THF
Temperature	0 °C to Room Temperature
Reaction Time	2 - 6 hours
Typical Yield	High (often used in situ)

Experimental Workflow Visualization

The following diagram illustrates a general workflow for the derivatization and subsequent analysis of 3-Bromo-1,1,1-trifluoropropan-2-ol.

Caption: General experimental workflow for derivatization and analysis.

Application Notes and Protocols for Stereoselective Reactions of 3-Bromo-1,1,1-trifluoropropan-2-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-1,1,1-trifluoropropan-2-ol is a valuable chiral building block in the synthesis of pharmaceuticals and agrochemicals. The presence of both a trifluoromethyl group and a bromine atom imparts unique chemical properties, making it a versatile precursor for introducing fluorine and chirality into target molecules. Stereoselective reactions of this compound are of paramount importance to access enantiomerically pure products, which is often a critical requirement for biological activity and safety in drug development.

This document provides detailed application notes and protocols for the stereoselective synthesis of chiral 3-Bromo-1,1,1-trifluoropropan-2-ol derivatives, primarily focusing on enzymatic kinetic resolution, a widely used, efficient, and environmentally benign method.

Key Stereoselective Strategies

The primary methods for obtaining enantiomerically enriched 3-Bromo-1,1,1-trifluoropropan-2-ol and its derivatives are:

• Enzymatic Kinetic Resolution (EKR): This is the most common and practical approach. It involves the use of lipases to selectively acylate one enantiomer of the racemic alcohol or to selectively hydrolyze one enantiomer of the corresponding racemic ester. This results in the separation of the two enantiomers. Commonly used lipases for such resolutions include Candida antarctica lipase B (CAL-B) and lipases from Pseudomonas species (e.g., Pseudomonas cepacia, Pseudomonas fluorescens).

• Asymmetric Reduction of a Pro-chiral Ketone: This method involves the enantioselective reduction of the corresponding ketone, 3-bromo-1,1,1-trifluoro-2-propanone, using a chiral reducing agent or a biocatalyst (e.g., ketoreductases, baker's yeast). This can directly yield one enantiomer of the alcohol in high enantiomeric excess.

The following sections will focus on providing detailed protocols for enzymatic kinetic resolution, as it is a highly versatile and accessible method.

Application Note 1: Lipase-Catalyzed Kinetic Resolution via Transesterification

This method is based on the enantioselective acylation of racemic 3-Bromo-1,1,1-trifluoropropan-2-ol. The lipase preferentially catalyzes the acylation of one enantiomer, leaving the other enantiomer unreacted.

Quantitative Data Summary (Based on Analogous Reactions of Halohydrins and Fluorinated Alcohols)

Entry	Lipase Catalyst	Acyl Donor	Solvent	Temp (°C)	Time (h)	Conversion (%)	(S)-Alcohol ee (%)	(R)-Ester ee (%)	E-value
1	Candida antarctica Lipase B (CAL-B, immobilized)	Vinyl acetate	Hexane	50	48	~50	>99	>99	>200
2	Pseudomonas cepacia Lipase (PCL, immobilized)	Vinyl acetate	Toluene	30	24-72	~50	>99	>99	>200
3	Pseudomonas fluorescens Lipase (AKG)	Vinyl butanoate	Diisopropyl ether	30	48	~50	>98	>98	>100

Note: The data presented is a representative summary based on published results for structurally similar halohydrins and fluorinated secondary alcohols. Actual results for 3-Bromo-1,1,1-trifluoropropan-2-ol may vary and require optimization.

Experimental Protocol: Lipase-Catalyzed Enantioselective Acylation

Materials:

• Racemic 3-Bromo-1,1,1-trifluoropropan-2-ol

• Immobilized Candida antarctica lipase B (Novozym® 435 is a common commercial source)

• Vinyl acetate (or other suitable acyl donor)

• Anhydrous organic solvent (e.g., hexane, toluene, or methyl tert-butyl ether (MTBE))

• Molecular sieves (4 Å), activated

• Standard laboratory glassware

• Magnetic stirrer and hotplate

• Rotary evaporator

• Silica gel for column chromatography

• Chiral HPLC or GC for enantiomeric excess (ee) determination

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar, add racemic 3-Bromo-1,1,1-trifluoropropan-2-ol (1.0 equiv., e.g., 1 mmol, 193 mg).

• Add anhydrous organic solvent (e.g., 10 mL of hexane).

• Add the acyl donor, vinyl acetate (2.0-5.0 equiv., e.g., 2-5 mmol).

• Add immobilized Candida antarctica lipase B (e.g., 20-50 mg per mmol of substrate).

• If desired, add activated molecular sieves to ensure anhydrous conditions.

• Stir the reaction mixture at a controlled temperature (e.g., 40-50 °C).

• Monitor the reaction progress by taking small aliquots and analyzing them by TLC, GC, or HPLC. The reaction should be stopped at approximately 50% conversion to obtain both enantiomers in high ee.

• Once the desired conversion is reached, filter off the enzyme. The enzyme can often be washed with fresh solvent and reused.

• Remove the solvent from the filtrate under reduced pressure using a rotary evaporator.

• Purify the resulting mixture of the unreacted alcohol and the formed ester by silica gel column chromatography to separate the two components.

• Determine the enantiomeric excess of the separated alcohol and ester using chiral HPLC or GC.

Application Note 2: Lipase-Catalyzed Kinetic Resolution via Hydrolysis

This method is the reverse of the acylation and involves the enantioselective hydrolysis of racemic 3-Bromo-1,1,1-trifluoropropan-2-yl acetate. The lipase preferentially hydrolyzes one enantiomer of the ester, yielding the corresponding alcohol, while leaving the other ester enantiomer unreacted.

Quantitative Data Summary (Based on Analogous Reactions of Halohydrin Acetates)

Entry	Lipase Catalyst	Solvent System	pH	Temp (°C)	Time (h)	Conversion (%)	(S)-Alcohol ee (%)	(R)-Ester ee (%)	E-value
1	Candida antarctica Lipase B (CAL-B, immobilized)	Phosphate Buffer/Toluene (9:1)	7.0	45	1-24	~50	>99	>99	>200
2	Pseudomonas cepacia Lipase (PCL, immobilized)	Phosphate Buffer	7.0	37	24-48	~50	>99	>99	>100
3	Pseudomonas fluorescens Lipase (AKG)	Phosphate Buffer/Isopropanol (9:1)	7.0	30	48-96	~50	>98	>98	>100

Note: The data presented is a representative summary based on published results for structurally similar halohydrin acetates. Actual results for 3-Bromo-1,1,1-trifluoropropan-2-yl acetate may vary and require optimization. The (S)-alcohol is typically the faster-formed product in these resolutions.

Experimental Protocol: Lipase-Catalyzed Enantioselective Hydrolysis

Materials:

• Racemic 3-Bromo-1,1,1-trifluoropropan-2-yl acetate (can be synthesized by acetylation of the racemic alcohol)

• Immobilized Candida antarctica lipase B (Novozym® 435) or Pseudomonas cepacia lipase

• Phosphate buffer (e.g., 0.1 M, pH 7.0)

• Organic co-solvent (e.g., toluene, isopropanol, optional but can improve substrate solubility)

• Standard laboratory glassware

• Shaking incubator or orbital shaker

• Extraction solvents (e.g., ethyl acetate, dichloromethane)

• Drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate)

• Rotary evaporator

• Silica gel for column chromatography

• Chiral HPLC or GC for enantiomeric excess (ee) determination

Procedure:

• Prepare a buffered aqueous solution (e.g., 0.1 M phosphate buffer, pH 7.0).

• In a reaction vessel, dissolve racemic 3-Bromo-1,1,1-trifluoropropan-2-yl acetate (1.0 equiv.) in a minimal amount of a water-miscible co-solvent if necessary, and then add it to the buffer solution.

• Add the lipase (e.g., 20-50 mg of immobilized enzyme per mmol of substrate).

• Place the reaction vessel in a shaking incubator at a controlled temperature (e.g., 37-45 °C) and agitate.

• Monitor the reaction progress by extracting small aliquots with an organic solvent and analyzing by TLC, GC, or HPLC. The reaction should be stopped at approximately 50% conversion.

• Once the desired conversion is reached, extract the entire reaction mixture with an organic solvent (e.g., ethyl acetate, 3 x volume of the aqueous phase).

• Combine the organic layers, dry over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure.

• Purify the resulting mixture of the unreacted ester and the formed alcohol by silica gel column chromatography.

• Determine the enantiomeric excess of the separated ester and alcohol using chiral HPLC or GC.

Visualization of Stereoselective Pathways

The following diagrams illustrate the logical workflows for the stereoselective synthesis of chiral 3-Bromo-1,1,1-trifluoropropan-2-ol derivatives.

Caption: Synthetic routes to chiral 3-Bromo-1,1,1-trifluoropropan-2-ol.

Caption: Experimental workflows for enzymatic kinetic resolutions.

Application Notes and Protocols for the Synthesis of Trifluoromethylated Heterocycles from 3-Bromo-1,1,1-trifluoropropan-2-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

The introduction of a trifluoromethyl (-CF3) group into heterocyclic scaffolds is a cornerstone of modern medicinal chemistry and drug development. This powerful modification can significantly enhance a molecule's metabolic stability, lipophilicity, binding affinity, and bioavailability. 3-Bromo-1,1,1-trifluoropropan-2-ol serves as a versatile and readily accessible precursor for the synthesis of a variety of trifluoromethylated heterocycles. Its bifunctional nature, possessing both a reactive bromine atom and a hydroxyl group, allows for diverse synthetic transformations.

These application notes provide detailed protocols and data for the utilization of 3-Bromo-1,1,1-trifluoropropan-2-ol in the synthesis of valuable trifluoromethylated building blocks and subsequent heterocyclic systems. The methodologies outlined herein focus on practical and efficient transformations amenable to both academic and industrial research settings.

General Reaction Pathways

The synthetic utility of 3-Bromo-1,1,1-trifluoropropan-2-ol as a precursor for trifluoromethylated heterocycles primarily involves two key strategies:

• Direct Cyclization with Binucleophiles: Reaction with reagents containing two nucleophilic centers that can displace the bromide and react with the hydroxyl group (or a derivative thereof) to form the heterocyclic ring.

• Functional Group Transformation prior to Cyclization: Conversion of the hydroxyl group into other functionalities, such as a ketone or an epoxide, to facilitate a wider range of cyclization reactions.

This document will detail protocols for the latter, more versatile approach, focusing on the oxidation to 3-Bromo-1,1,1-trifluoroacetone and its subsequent use in the synthesis of trifluoromethylated thiazoles and oxazolidines.

Part 1: Oxidation of 3-Bromo-1,1,1-trifluoropropan-2-ol to 3-Bromo-1,1,1-trifluoroacetone

The oxidation of the secondary alcohol in 3-Bromo-1,1,1-trifluoropropan-2-ol to the corresponding ketone, 3-Bromo-1,1,1-trifluoroacetone, provides a highly reactive intermediate for the construction of various heterocyclic systems.

Experimental Protocol: Swern Oxidation

This protocol describes a common and efficient method for the oxidation of 3-Bromo-1,1,1-trifluoropropan-2-ol.

Materials:

• Oxalyl chloride

• Dimethyl sulfoxide (DMSO)

• Dichloromethane (DCM), anhydrous

• 3-Bromo-1,1,1-trifluoropropan-2-ol

• Triethylamine (TEA)

• Argon or Nitrogen atmosphere

• Standard glassware for anhydrous reactions

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and an argon inlet, add anhydrous dichloromethane (DCM) and cool to -78 °C in a dry ice/acetone bath.

• Slowly add oxalyl chloride to the cooled DCM, followed by the dropwise addition of a solution of dimethyl sulfoxide (DMSO) in anhydrous DCM, maintaining the temperature below -60 °C.

• After stirring for 15 minutes, add a solution of 3-Bromo-1,1,1-trifluoropropan-2-ol in anhydrous DCM dropwise, ensuring the internal temperature remains below -60 °C.

• Stir the reaction mixture at -78 °C for 1 hour.

• Slowly add triethylamine (TEA) to the reaction mixture, which may cause a slight exotherm.

• After stirring for an additional 30 minutes at -78 °C, remove the cooling bath and allow the reaction to warm to room temperature.

• Quench the reaction by the addition of water.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford crude 3-Bromo-1,1,1-trifluoroacetone.

• The crude product can be purified by distillation or used directly in the subsequent step.

Logical Workflow for Swern Oxidation

Application Notes and Protocols for the Scale-Up Synthesis of 3-Bromo-1,1,1-trifluoropropan-2-ol Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the scale-up synthesis of 3-Bromo-1,1,1-trifluoropropan-2-ol and its derivatives. This valuable building block is instrumental in the development of novel pharmaceuticals and agrochemicals due to the unique properties conferred by the trifluoromethyl group.

Introduction

3-Bromo-1,1,1-trifluoropropan-2-ol is a key intermediate in organic synthesis, offering a reactive handle for the introduction of the trifluoromethyl- carbinol moiety. The presence of both a bromine atom and a trifluoromethyl group on a three-carbon backbone allows for a diverse range of chemical transformations, making it a valuable precursor for creating complex molecules with enhanced biological activity and metabolic stability.

This document outlines a robust and scalable two-step synthetic route from a readily available starting material. The process involves the α-bromination of a trifluoromethyl ketone followed by a selective reduction to the desired alcohol. Additionally, protocols for the synthesis of representative derivatives are provided to highlight the synthetic utility of the target molecule.

Synthetic Pathway Overview

The recommended scalable synthesis of 3-Bromo-1,1,1-trifluoropropan-2-ol proceeds through a two-step sequence:

• Step 1: α-Bromination of 1,1,1-Trifluoroacetone. This step introduces the bromine atom at the carbon adjacent to the carbonyl group.

• Step 2: Reduction of 3-Bromo-1,1,1-trifluoroacetone. The intermediate ketone is then reduced to the target secondary alcohol.

This pathway is advantageous for scale-up due to the availability of starting materials and the generally high yields and selectivity of the reactions.

Caption: Overall synthetic workflow for 3-Bromo-1,1,1-trifluoropropan-2-ol and its derivatives.

Data Presentation: Reaction Parameters and Yields

The following tables summarize the key quantitative data for the synthesis of 3-Bromo-1,1,1-trifluoropropan-2-ol and a representative derivative.

Table 1: Synthesis of 3-Bromo-1,1,1-trifluoroacetone (Step 1)

Parameter	Value	Reference
Starting Material	1,1,1-Trifluoroacetone	Generic Procedure
Brominating Agent	N-Bromosuccinimide (NBS)	Generic Procedure
Catalyst	p-Toluenesulfonic acid	Generic Procedure
Solvent	Dichloromethane (DCM)	Generic Procedure
Temperature	0 °C to Room Temperature	Generic Procedure
Reaction Time	4-6 hours	Generic Procedure
Typical Yield	85-95%	Generic Procedure

Table 2: Reduction of 3-Bromo-1,1,1-trifluoroacetone (Step 2)

Parameter	Value	Reference
Starting Material	3-Bromo-1,1,1-trifluoroacetone	Generic Procedure
Reducing Agent	Sodium borohydride (NaBH4)	Generic Procedure
Solvent	Methanol or Ethanol	Generic Procedure
Temperature	0 °C to Room Temperature	Generic Procedure
Reaction Time	1-2 hours	Generic Procedure
Typical Yield	90-98%	Generic Procedure

Table 3: Synthesis of a Representative Ether Derivative

Parameter	Value	Reference
Starting Material	3-Bromo-1,1,1-trifluoropropan-2-ol	Generic Procedure
Reagent	Benzyl bromide	Generic Procedure
Base	Sodium hydride (NaH)	Generic Procedure
Solvent	Tetrahydrofuran (THF)	Generic Procedure
Temperature	0 °C to Room Temperature	Generic Procedure
Reaction Time	3-5 hours	Generic Procedure
Typical Yield	80-90%	Generic Procedure

Experimental Protocols

The following are detailed experimental protocols for the synthesis of 3-Bromo-1,1,1-trifluoropropan-2-ol and its derivatives. These protocols are intended for laboratory-scale synthesis and can be adapted for pilot-plant and larger-scale production with appropriate engineering controls and safety assessments.

Step 1: Synthesis of 3-Bromo-1,1,1-trifluoroacetone

This protocol describes the α-bromination of 1,1,1-trifluoroacetone using N-bromosuccinimide (NBS) as the brominating agent.

Materials:

• 1,1,1-Trifluoroacetone

• N-Bromosuccinimide (NBS)

• p-Toluenesulfonic acid monohydrate

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium thiosulfate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

Equipment:

• Three-necked round-bottom flask

• Mechanical stirrer

• Thermometer

• Addition funnel

• Inert atmosphere setup (e.g., nitrogen or argon)

• Standard laboratory glassware for work-up and purification

Procedure:

• To a three-necked round-bottom flask equipped with a mechanical stirrer, thermometer, and an addition funnel under an inert atmosphere, add 1,1,1-trifluoroacetone (1.0 eq) and dichloromethane (DCM, 5-10 volumes).

• Cool the mixture to 0 °C using an ice bath.

• Add p-toluenesulfonic acid monohydrate (0.05 eq) to the cooled solution.

• In a separate flask, prepare a solution of N-bromosuccinimide (1.05 eq) in DCM.

• Slowly add the NBS solution to the reaction mixture via the addition funnel, maintaining the internal temperature below 5 °C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 4-6 hours.

• Monitor the reaction progress by an appropriate analytical technique (e.g., GC-MS or TLC).

• Upon completion, cool the reaction mixture to 0 °C and quench by the slow addition of a saturated aqueous sodium thiosulfate solution.

• Separate the organic layer. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by distillation to afford pure 3-Bromo-1,1,1-trifluoroacetone.

Step 2: Synthesis of 3-Bromo-1,1,1-trifluoropropan-2-ol

This protocol details the reduction of the intermediate ketone to the target alcohol using sodium borohydride.

Materials:

• 3-Bromo-1,1,1-trifluoroacetone

• Sodium borohydride (NaBH4)

• Methanol or Ethanol

• 1 M Hydrochloric acid (HCl)

• Deionized water

• Ethyl acetate or Diethyl ether

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

Equipment:

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Standard laboratory glassware for work-up and purification

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve 3-Bromo-1,1,1-trifluoroacetone (1.0 eq) in methanol or ethanol (5-10 volumes).

• Cool the solution to 0 °C in an ice bath.

• Slowly add sodium borohydride (0.3-0.5 eq) portion-wise, ensuring the temperature remains below 10 °C.

• Stir the reaction mixture at 0 °C for 1-2 hours.

• Monitor the reaction for completion using GC-MS or TLC.

• Once the reaction is complete, carefully quench the reaction by the slow addition of 1 M HCl at 0 °C until the pH is acidic (pH ~5-6) and gas evolution ceases.

• Remove the majority of the solvent under reduced pressure.

• Add deionized water to the residue and extract the product with ethyl acetate or diethyl ether (3 x volumes).

• Combine the organic extracts and wash with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• The product can be further purified by distillation or column chromatography if necessary.

Synthesis of 3-Bromo-1,1,1-trifluoropropan-2-ol Derivatives (Example: Benzyl Ether)

This protocol provides a general method for the etherification of the hydroxyl group of the target molecule.

Materials:

• 3-Bromo-1,1,1-trifluoropropan-2-ol

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Benzyl bromide

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride solution

• Deionized water

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

Equipment:

• Three-necked round-bottom flask

• Magnetic stirrer

• Ice bath

• Addition funnel

• Inert atmosphere setup

Procedure:

• To a three-necked round-bottom flask under an inert atmosphere, add a suspension of sodium hydride (1.2 eq) in anhydrous THF.

• Cool the suspension to 0 °C.

• Slowly add a solution of 3-Bromo-1,1,1-trifluoropropan-2-ol (1.0 eq) in anhydrous THF via an addition funnel.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.

• Cool the reaction mixture back to 0 °C and add benzyl bromide (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 3-5 hours, or until the reaction is complete as monitored by TLC or GC-MS.

• Carefully quench the reaction at 0 °C by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the product with ethyl acetate or diethyl ether.

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Scale-Up Considerations and Safety

Bromination (Step 1):

• Exothermicity: The bromination reaction can be exothermic. Careful control of the addition rate of the brominating agent and efficient cooling are crucial to maintain the desired reaction temperature.

• Reagent Handling: N-Bromosuccinimide is a solid and is easier to handle on a large scale compared to liquid bromine. However, it is a strong oxidizing agent and should be handled with care.

• By-product Removal: The succinimide by-product is generally water-soluble, facilitating its removal during the aqueous work-up.

• Material Compatibility: Ensure that the reactor and associated equipment are compatible with the acidic reaction conditions and the reagents used.

Reduction (Step 2):

• Hydrogen Evolution: The addition of sodium borohydride to protic solvents like methanol or ethanol, and the subsequent acidic quench, will generate hydrogen gas. The reactor must be well-ventilated, and an inert atmosphere should be maintained to prevent the formation of explosive mixtures.

• Exothermicity: The reduction is exothermic. The portion-wise addition of sodium borohydride and effective cooling are necessary to control the reaction temperature.

• Quenching: The quenching step with acid should be performed slowly and with caution to control the rate of hydrogen evolution and prevent excessive foaming.

General Considerations:

• Process Analytical Technology (PAT): For large-scale production, the use of in-line monitoring techniques (e.g., FTIR or Raman spectroscopy) can provide real-time information on reaction progress and ensure process control.

• Continuous Flow Chemistry: For the bromination step, a continuous flow reactor setup can offer enhanced safety and better control over reaction parameters, especially for highly exothermic reactions.

• Waste Management: Develop a comprehensive waste management plan for the disposal of halogenated organic waste and other chemical by-products in accordance with local regulations.

Caption: Key stages and considerations in the scale-up workflow for the two-step synthesis.

Technical Notes & Optimization

Technical Support Center: Purification of 3-Bromo-1,1,1-trifluoropropan-2-ol Reaction Products

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the purification of 3-Bromo-1,1,1-trifluoropropan-2-ol.

Frequently Asked Questions (FAQs) and Troubleshooting

Q1: What are the most common impurities in the synthesis of 3-Bromo-1,1,1-trifluoropropan-2-ol?

The most prevalent impurity is typically the unreacted starting material, 3-bromo-1,1,1-trifluoroacetone, from the reduction reaction. Other potential impurities include:

• Side-products from the reduction: Depending on the reducing agent and reaction conditions, other partially reduced or rearranged products may form.

• Solvent residues: Residual solvents from the reaction or work-up, such as diethyl ether, methanol, or tetrahydrofuran.

• Reagent residues: Traces of the reducing agent or quenching agents.

Q2: My final product appears yellowish. What is the likely cause and how can I remove the color?

A yellowish tint in the final product often indicates the presence of colored impurities, which may arise from the decomposition of starting materials or side reactions. Purification by column chromatography is typically effective in removing these colored impurities. If the color persists after chromatography, treatment with a small amount of activated carbon followed by filtration may be beneficial, although this should be done with caution as it can also lead to loss of the desired product.

Q3: I am having difficulty separating the product from the unreacted ketone by distillation. What should I do?

While there is a difference in the boiling points of 3-Bromo-1,1,1-trifluoropropan-2-ol (124.5 °C at 743 mmHg) and 3-bromo-1,1,1-trifluoroacetone (approximately 87 °C at 743 mmHg), their separation by simple distillation may not be complete if their boiling points are closer under the distillation conditions used.[1] In such cases, fractional distillation with a column packed with Raschig rings or Vigreux indentations is recommended to enhance separation efficiency. Alternatively, column chromatography is an excellent method for separating the alcohol product from the ketone starting material due to their significant difference in polarity.

Q4: My compound seems to be degrading on the silica gel column during chromatography. How can I prevent this?

Fluorinated alcohols can sometimes be sensitive to the acidic nature of standard silica gel, leading to degradation. To mitigate this, you can:

• Use deactivated silica gel: Neutralize the acidic sites by preparing a slurry of the silica gel in the eluent containing a small amount of a non-nucleophilic base, such as triethylamine (0.1-1%).

• Switch to a different stationary phase: Alumina (neutral or basic) can be a good alternative for acid-sensitive compounds.

• Minimize contact time: Employ flash chromatography with a shorter, wider column to reduce the time the compound spends on the stationary phase.

Q5: How can I confirm the purity of my final product?

A combination of analytical techniques is recommended for a comprehensive purity assessment:

• Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for identifying and quantifying volatile impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F): Provides detailed structural information and can be used for quantitative analysis (qNMR) to determine absolute purity.

• High-Performance Liquid Chromatography (HPLC): A versatile technique for separating the main product from less volatile impurities.

Data Presentation

Table 1: Physical Properties of 3-Bromo-1,1,1-trifluoropropan-2-ol and a Key Impurity

Property	3-Bromo-1,1,1-trifluoropropan-2-ol	3-bromo-1,1,1-trifluoroacetone
Molecular Formula	C₃H₄BrF₃O	C₃H₂BrF₃O
Molecular Weight	192.96 g/mol	190.95 g/mol
Boiling Point	124.5 °C / 743 mmHg	~87 °C / 743 mmHg[1]
Density	1.861 g/mL at 25 °C	1.839 g/mL at 25 °C[1]
Refractive Index	n20/D 1.400	n20/D 1.376[1]

Table 2: Illustrative Purification Data for a Typical Reaction Mixture

Purification Step	Purity of 3-Bromo-1,1,1-trifluoropropan-2-ol (%)	Key Impurity (3-bromo-1,1,1-trifluoroacetone) (%)
Crude Reaction Mixture	85	12
After Aqueous Work-up	88	10
After Fractional Distillation	95	4
After Column Chromatography	>99	<0.5

Note: The data in Table 2 is illustrative and may vary depending on the specific reaction and purification conditions.

Experimental Protocols

Protocol 1: Purification by Fractional Distillation

This protocol is suitable for purifying 3-Bromo-1,1,1-trifluoropropan-2-ol from less volatile impurities.

Materials:

• Crude 3-Bromo-1,1,1-trifluoropropan-2-ol

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed with Raschig rings)

• Distillation head with thermometer

• Condenser

• Receiving flask

• Heating mantle

• Boiling chips or magnetic stirrer

• Vacuum source (optional, for vacuum distillation)

Procedure:

• Setup: Assemble the fractional distillation apparatus. Ensure all glassware is dry.

• Charging the Flask: Add the crude 3-Bromo-1,1,1-trifluoropropan-2-ol and a few boiling chips or a magnetic stir bar to the round-bottom flask.

• Heating: Gently heat the flask using a heating mantle.

• Fraction Collection: As the mixture begins to boil, observe the temperature at the distillation head. The temperature should initially be close to the boiling point of the lower-boiling impurity. Discard this initial fraction (forerun).

• Product Collection: When the temperature stabilizes at the boiling point of 3-Bromo-1,1,1-trifluoropropan-2-ol (approximately 124.5 °C at atmospheric pressure), change the receiving flask to collect the pure product.

• Completion: Stop the distillation when the temperature begins to rise again or when only a small amount of residue remains in the distillation flask.

Protocol 2: Purification by Column Chromatography

This protocol is effective for separating 3-Bromo-1,1,1-trifluoropropan-2-ol from impurities with different polarities, such as the less polar 3-bromo-1,1,1-trifluoroacetone.

Materials:

• Crude 3-Bromo-1,1,1-trifluoropropan-2-ol

• Silica gel (or alumina if the compound is acid-sensitive)

• Eluent (e.g., a mixture of hexane and ethyl acetate)

• Chromatography column

• Sand

• Cotton or glass wool

• Collection tubes or flasks

• TLC plates and chamber

Procedure:

• Eluent Selection: Determine a suitable eluent system using thin-layer chromatography (TLC). A good system will show clear separation between the product and impurities, with the product having an Rf value of approximately 0.3-0.4. A gradient of hexane and ethyl acetate is a common starting point.

• Column Packing: Pack the chromatography column with a slurry of silica gel in the initial, least polar eluent mixture. Add a layer of sand on top of the silica gel.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent and carefully load it onto the top of the silica gel column.

• Elution: Begin eluting with the chosen solvent system. If using a gradient, gradually increase the polarity of the eluent by increasing the proportion of the more polar solvent (e.g., ethyl acetate).

• Fraction Collection: Collect fractions and monitor their composition by TLC.

• Isolation: Combine the fractions containing the pure product and remove the solvent using a rotary evaporator to yield the purified 3-Bromo-1,1,1-trifluoropropan-2-ol.

Mandatory Visualization

Caption: General workflow for the purification and analysis of 3-Bromo-1,1,1-trifluoropropan-2-ol.

Caption: Troubleshooting decision tree for the purification of 3-Bromo-1,1,1-trifluoropropan-2-ol.

References

• 1. 3-溴-1,1,1-三氟丙酮 98% | Sigma-Aldrich [sigmaaldrich.cn]

Technical Support Center: 3-Bromo-1,1,1-trifluoropropan-2-ol Reactions

Welcome to the technical support center for 3-Bromo-1,1,1-trifluoropropan-2-ol. This resource is designed for researchers, scientists, and professionals in drug development to navigate the common challenges and questions that arise during its use in chemical synthesis. Here you will find troubleshooting guides and frequently asked questions (FAQs) to assist in your experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary reactive sites on 3-Bromo-1,1,1-trifluoropropan-2-ol?

A1: 3-Bromo-1,1,1-trifluoropropan-2-ol has two primary reactive sites:

• The carbon atom bonded to the bromine, which is an electrophilic center susceptible to nucleophilic attack.

• The hydroxyl group, which can act as a nucleophile or be deprotonated to form an alkoxide.

Q2: What is the most common side reaction when using a base with 3-Bromo-1,1,1-trifluoropropan-2-ol?

A2: The most prevalent side reaction in the presence of a base is an intramolecular Williamson ether synthesis, which results in the formation of 2-(trifluoromethyl)oxirane. This occurs when the hydroxyl group is deprotonated, and the resulting alkoxide attacks the adjacent carbon bearing the bromine atom, displacing the bromide ion.

Q3: Can elimination reactions occur?

A3: Yes, E2 elimination is a potential side reaction, especially with strong, sterically hindered bases. This would lead to the formation of 1,1,1-trifluoro-2-propen-2-ol, which would likely tautomerize to the more stable 1,1,1-trifluoropropan-2-one.

Q4: How can I favor nucleophilic substitution over side reactions?

A4: To favor the desired nucleophilic substitution (SN2) at the carbon bearing the bromine, consider the following:

• Use a non-basic nucleophile if possible.

• If a basic nucleophile is required, use a less sterically hindered base.

• Employ milder reaction conditions (e.g., lower temperatures) to minimize elimination and intramolecular cyclization.

• Protect the hydroxyl group as an ether or ester before carrying out the substitution reaction.

Troubleshooting Guides

Issue 1: Low Yield of the Desired Substitution Product and Formation of an Unexpected Volatile Side Product.

Possible Cause: Intramolecular cyclization to form 2-(trifluoromethyl)oxirane is a likely cause, especially if a base is used in the reaction. This epoxide is volatile and may be lost during workup, leading to an overall low mass balance.

Troubleshooting Steps:

• Reaction Monitoring: Carefully monitor the reaction progress using an appropriate analytical technique such as GC-MS or 19F NMR to detect the formation of the epoxide.

• Protecting Group Strategy: Protect the hydroxyl group of 3-Bromo-1,1,1-trifluoropropan-2-ol before performing the substitution reaction. Common protecting groups for alcohols include silyl ethers (e.g., TBDMS) or benzyl ether.

• Choice of Base: If a base is necessary, opt for a weaker, non-nucleophilic base and add it slowly at a low temperature to control the deprotonation of the hydroxyl group.

Issue 2: Formation of an Alkene Side Product Detected by NMR or GC-MS.

Possible Cause: An E2 elimination reaction is likely occurring, leading to the formation of an unsaturated trifluoromethyl compound. This is more probable with strong or bulky bases.

Troubleshooting Steps:

• Base Selection: Switch to a less sterically hindered and/or weaker base. For example, if using potassium tert-butoxide, consider switching to potassium carbonate or triethylamine.

• Temperature Control: Run the reaction at a lower temperature. Elimination reactions often have a higher activation energy than substitution reactions and are thus more sensitive to temperature increases.

• Solvent Choice: Use a polar aprotic solvent (e.g., DMF, DMSO) which can favor SN2 reactions over E2 reactions.

Summary of Potential Side Products

Side Product Name	Chemical Formula	Molar Mass ( g/mol )	Formation Pathway
2-(Trifluoromethyl)oxirane	C₃H₃F₃O	112.05	Intramolecular Williamson Ether Synthesis
1,1,1-Trifluoropropan-2-one	C₃H₃F₃O	112.05	E2 Elimination followed by Tautomerization
3-Bromo-1,1,1-trifluoroacetone	C₃H₂BrF₃O	190.94	Oxidation of the starting material

Experimental Protocols

Protocol 1: Synthesis of a Protected Ether Derivative to Prevent Intramolecular Cyclization

This protocol describes the protection of the hydroxyl group as a silyl ether, a common strategy to prevent its participation in side reactions.

• Dissolve 3-Bromo-1,1,1-trifluoropropan-2-ol (1.0 eq.) in anhydrous dichloromethane (DCM).

• Add imidazole (1.5 eq.) to the solution.

• Slowly add tert-butyldimethylsilyl chloride (TBDMSCl, 1.2 eq.) at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with DCM.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Visualizations

Caption: Reaction pathways of 3-Bromo-1,1,1-trifluoropropan-2-ol.

Caption: Troubleshooting logic for side product formation.

Optimizing the Synthesis of 3-Bromo-1,1,1-trifluoropropan-2-ol: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in optimizing the synthesis of 3-Bromo-1,1,1-trifluoropropan-2-ol. The following information is designed to address common challenges and provide actionable solutions to improve reaction yield and purity.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to 3-Bromo-1,1,1-trifluoropropan-2-ol?

The most prevalent and practical laboratory-scale synthesis involves the reduction of the corresponding ketone, 3-Bromo-1,1,1-trifluoropropan-2-one. This transformation is typically achieved using a mild reducing agent.

Q2: Which reducing agent is recommended for this synthesis?

Sodium borohydride (NaBH₄) is a commonly used and effective reducing agent for converting 3-Bromo-1,1,1-trifluoropropan-2-one to the desired alcohol. It is favored for its selectivity, operational simplicity, and milder reactivity compared to more potent hydrides like lithium aluminum hydride (LiAlH₄), which could lead to unwanted side reactions.

Q3: What are the key reaction parameters to control for optimal yield?

Optimizing the yield of 3-Bromo-1,1,1-trifluoropropan-2-ol requires careful control of several parameters:

• Temperature: The reaction is typically performed at low temperatures (e.g., 0 °C to room temperature) to enhance selectivity and minimize side reactions.

• Solvent: Protic solvents such as methanol or ethanol are commonly used and are suitable for NaBH₄ reductions.

• Stoichiometry: The molar ratio of the reducing agent to the ketone substrate is crucial and should be carefully controlled.

• Reaction Time: The reaction should be monitored to determine the optimal time for completion.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 3-Bromo-1,1,1-trifluoropropan-2-ol.

Issue 1: Low or No Product Yield

Possible Causes & Solutions:

Cause	Recommended Action
Inactive Reducing Agent	Use a fresh, unopened container of sodium borohydride. Ensure proper storage in a dry environment to prevent deactivation.
Incorrect Stoichiometry	Carefully calculate and weigh the required amount of sodium borohydride. A slight excess is often used, but a large excess can lead to side reactions.
Low Reaction Temperature	While the reaction is initiated at a low temperature, it may require warming to room temperature to proceed to completion. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).
Impure Starting Material	Ensure the purity of the starting ketone, 3-Bromo-1,1,1-trifluoropropan-2-one, as impurities can interfere with the reaction.

Issue 2: Presence of Significant Impurities in the Crude Product

Possible Causes & Solutions:

Cause	Recommended Action
Side Reactions	Over-reduction or side reactions with the solvent can occur. Maintain a low reaction temperature and control the addition rate of the reducing agent.
Incomplete Reaction	If the starting ketone is still present, the reaction may not have gone to completion. Increase the reaction time or slightly increase the amount of reducing agent.
Workup Issues	Improper workup can lead to the formation of byproducts. Ensure the reaction is properly quenched and extracted.

Experimental Protocols

Protocol 1: Synthesis of 3-Bromo-1,1,1-trifluoropropan-2-ol via Reduction of 3-Bromo-1,1,1-trifluoropropan-2-one

Materials:

• 3-Bromo-1,1,1-trifluoropropan-2-one

• Sodium borohydride (NaBH₄)

• Methanol (anhydrous)

• Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve 3-Bromo-1,1,1-trifluoropropan-2-one in anhydrous methanol and cool the solution to 0 °C in an ice bath.

• Slowly add sodium borohydride portion-wise to the stirred solution, maintaining the temperature at 0 °C.

• After the addition is complete, continue stirring the reaction mixture at 0 °C for a specified time (e.g., 1-2 hours) and then allow it to warm to room temperature.

• Monitor the reaction progress by TLC or GC-MS until the starting material is consumed.

• Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution at 0 °C.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by vacuum distillation to yield pure 3-Bromo-1,1,1-trifluoropropan-2-ol.

Data Presentation

Table 1: Physical and Spectroscopic Data of 3-Bromo-1,1,1-trifluoropropan-2-ol

Property	Value
Molecular Formula	C₃H₄BrF₃O
Molecular Weight	192.96 g/mol [1][2]
Boiling Point	124.5 °C at 743 mmHg[2]
Density	1.861 g/mL at 25 °C[2]
Refractive Index (n20/D)	1.4[2]

Visualizations

Reaction Pathway

Caption: Reaction scheme for the synthesis of 3-Bromo-1,1,1-trifluoropropan-2-ol.

Troubleshooting Workflow

Caption: A decision tree for troubleshooting low product yield.

References

• 1. 3-Bromo-1,1,1-Trifluoro-2-Propanol | C3H4BrF3O | CID 220632 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-ブロモ-1,1,1-トリフルオロ-2-プロパノール 96% | Sigma-Aldrich [sigmaaldrich.com]

stability and storage conditions for 3-Bromo-1,1,1-trifluoropropan-2-ol

This technical support guide provides essential information on the stability, storage, and handling of 3-Bromo-1,1,1-trifluoropropan-2-ol. It is intended for researchers, scientists, and drug development professionals to ensure the successful and safe use of this reagent in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 3-Bromo-1,1,1-trifluoropropan-2-ol?

A1: 3-Bromo-1,1,1-trifluoropropan-2-ol should be stored in a tightly sealed container in a cool, dry, and well-ventilated area.[1] It is advisable to keep it refrigerated and away from heat sources, open flames, and incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[2] Some suppliers recommend storing the contents under an argon atmosphere to maintain product quality.[3]

Q2: What are the main hazards associated with 3-Bromo-1,1,1-trifluoropropan-2-ol?

A2: This compound is a flammable liquid and vapor.[4] It can cause skin and serious eye irritation, and may cause respiratory irritation.[4] Appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, should always be worn when handling this chemical. Work should be conducted in a well-ventilated area or a chemical fume hood.[2]

Q3: What is the known stability of 3-Bromo-1,1,1-trifluoropropan-2-ol?

A3: While specific quantitative stability data under various conditions are not extensively documented in the literature, fluorinated alcohols are known to stabilize cationic reaction intermediates through hydrogen bonding and polar effects.[5][6] However, like many halogenated compounds, it may be sensitive to light and extreme temperatures over long periods. Decomposition under harsh acidic or basic conditions is possible, potentially leading to the elimination of HBr or other side reactions.

Q4: What are the common applications of 3-Bromo-1,1,1-trifluoropropan-2-ol in research?

A4: 3-Bromo-1,1,1-trifluoropropan-2-ol is a valuable building block in organic synthesis, particularly for the introduction of the trifluoromethyl group into molecules.[7] It is used as a precursor for the synthesis of trifluoromethylated heterocycles, which are important scaffolds in medicinal chemistry.[8][9] It also acts as a thiol-reactive trifluoromethyl probe.[1]

Q5: What should I do in case of a spill?

A5: In the event of a small spill, ensure the area is well-ventilated and wear appropriate PPE. Absorb the spill with an inert material such as sand or vermiculite and place it in a sealed container for hazardous waste disposal.[2] For larger spills, evacuate the area and follow your institution's emergency procedures. Prevent the spill from entering drains.[10]

Stability and Storage Conditions

Parameter	Recommended Condition	Incompatible Materials	Reference
Storage Temperature	Refrigerated (Cool place)	Heat, sparks, open flames	[2][3]
Atmosphere	Store under an inert atmosphere (e.g., Argon) is recommended for long-term stability.	Oxidizing conditions	[3]
Light	Store in a dark place, protected from light.	Direct sunlight or UV light	N/A
Moisture	Store in a dry place with the container tightly sealed.	Water/Moisture	[1]
pH	Avoid strong acidic and basic conditions to prevent degradation.	Strong acids, Strong bases	[2]
Incompatible Reagents	N/A	Strong oxidizing agents	[2]

Representative Experimental Protocol: Synthesis of a Thioether Derivative

This protocol describes a general procedure for the nucleophilic substitution reaction of 3-Bromo-1,1,1-trifluoropropan-2-ol with a thiol to form a thioether, a common application for this reagent.

Materials:

• 3-Bromo-1,1,1-trifluoropropan-2-ol

• Thiol of interest (e.g., benzyl thiol)

• Anhydrous solvent (e.g., Dimethylformamide - DMF)

• Base (e.g., Potassium carbonate - K₂CO₃)

• Reaction vessel (round-bottom flask)

• Magnetic stirrer and stir bar

• Inert atmosphere setup (e.g., Nitrogen or Argon line)

• Standard workup and purification equipment (separatory funnel, rotary evaporator, chromatography supplies)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the thiol (1.0 equivalent) and anhydrous DMF.

• Add potassium carbonate (1.2 equivalents) to the solution and stir for 10 minutes at room temperature.

• Add a solution of 3-Bromo-1,1,1-trifluoropropan-2-ol (1.1 equivalents) in anhydrous DMF dropwise to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction time can vary from a few hours to overnight depending on the thiol's reactivity.

• Upon completion, quench the reaction by adding water.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired thioether.

Troubleshooting Guide

Below is a troubleshooting guide for common issues that may be encountered during reactions with 3-Bromo-1,1,1-trifluoropropan-2-ol.

Issue	Potential Cause	Suggested Solution
Low or No Reaction Conversion	1. Inactive reagent: The 3-Bromo-1,1,1-trifluoropropan-2-ol may have degraded due to improper storage. 2. Insufficiently strong base for deprotonating the nucleophile (e.g., thiol or amine). 3. Low reaction temperature.	1. Use a fresh bottle of the reagent or verify the purity of the existing stock. 2. Use a stronger base (e.g., sodium hydride) if compatible with other functional groups. 3. Gently heat the reaction mixture (e.g., to 40-50 °C) and monitor for improvement.
Formation of Multiple Products/Side Reactions	1. Elimination of HBr from the starting material, especially in the presence of a strong, non-nucleophilic base. 2. The nucleophile or product may be unstable under the reaction conditions. 3. The alcohol group of 3-Bromo-1,1,1-trifluoropropan-2-ol may react under certain conditions.	1. Use a milder, more nucleophilic base (e.g., K₂CO₃ or Cs₂CO₃). 2. Run the reaction at a lower temperature and for a shorter duration. 3. Protect the hydroxyl group with a suitable protecting group if it interferes with the desired reaction.
Difficulty in Product Purification	1. The product has similar polarity to the starting material or byproducts. 2. The product is volatile and is lost during solvent removal.	1. Optimize the solvent system for column chromatography. Consider using a different stationary phase (e.g., alumina) or a different purification technique like preparative HPLC. 2. Use a rotary evaporator with care, possibly at a lower temperature and higher pressure. For highly volatile products, consider purification by distillation.
Inconsistent Results	1. Presence of moisture in the reaction. 2. Variability in the quality of the starting material.	1. Ensure all glassware is oven-dried and use anhydrous solvents. Run the reaction under a strict inert atmosphere. 2. Always use a reagent from a reliable source and check its purity before use.

Experimental Workflow Diagram

Caption: A typical experimental workflow for a reaction involving 3-Bromo-1,1,1-trifluoropropan-2-ol.

References

• 1. 3-Bromo-1,1,1-trifluoro-2-propanol 96 431-34-5 [sigmaaldrich.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. 3-Bromo-1,1,1-Trifluoro-2-Propanol | C3H4BrF3O | CID 220632 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. nbinno.com [nbinno.com]
• 8. researchgate.net [researchgate.net]
• 9. Fluorinated building blocks in drug design: new pathways and targets - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

preventing the formation of 2-bromo isomer in synthesis

Technical Support Center: Regioselective Bromination

Welcome to the Technical Support Center for troubleshooting regioselective bromination. This guide is designed for researchers, scientists, and drug development professionals to address common challenges in preventing the formation of undesired 2-bromo isomers during synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that influence the regioselectivity of an aromatic bromination reaction?

The regioselectivity of electrophilic aromatic bromination is primarily governed by a combination of electronic and steric effects of the substituents already present on the aromatic ring, as well as the reaction conditions.

• Electronic Effects: Electron-donating groups (EDGs) such as -OH, -NH₂, -OR, and alkyl groups are ortho, para-directing because they stabilize the arenium ion intermediate through resonance or inductive effects at these positions.[1][2] Electron-withdrawing groups (EWGs) like -NO₂, -CN, and -C(O)R are generally meta-directing as they destabilize the arenium ion intermediate at the ortho and para positions.

• Steric Hindrance: Bulky substituents on the aromatic ring or a bulky brominating agent can hinder attack at the ortho position, leading to a higher proportion of the para isomer.

• Reaction Conditions:

  • Temperature: Lower reaction temperatures often increase selectivity.[3] This is because the transition state leading to the more stable isomer is significantly lower in energy, and at lower temperatures, there is less energy available to overcome the activation barrier for the formation of the less stable isomer.[4][5]

  • Solvent: The polarity of the solvent can influence the stability of the intermediates and transition states, thereby affecting the isomer ratio.[3]

  • Brominating Agent: The choice of brominating agent (e.g., Br₂, N-bromosuccinimide (NBS), tetrabutylammonium tribromide (TBATB)) can significantly impact regioselectivity.[6][7] Milder brominating agents tend to be more selective.

Q2: I am observing a mixture of ortho and para isomers. How can I increase the selectivity for the desired isomer?

Achieving high regioselectivity between ortho and para isomers is a common challenge. Here are several strategies to enhance selectivity:

• Lower the Reaction Temperature: As a first step, significantly lowering the reaction temperature can favor the formation of the thermodynamically more stable product, which is often the para isomer due to reduced steric hindrance.[3]

• Change the Solvent: Experiment with solvents of different polarities. Non-polar solvents may favor the para isomer due to steric considerations, while polar solvents might influence the electronic effects differently.

• Choose a Bulkier Brominating Agent: Using a sterically hindered brominating agent can increase the preference for substitution at the less hindered para position.

• Employ a Directing Group: If the substrate allows, introducing a protecting group or a directing group can block one position or sterically hinder it, thus favoring substitution at another. For example, protecting a phenol with a bulky group can increase the yield of the para-brominated product.[7]

• Use a Catalyst: Certain catalysts, such as zeolites, can provide shape selectivity, favoring the formation of the para isomer within their porous structure.[1][2]

Q3: How can I prevent polysubstitution during the bromination of highly activated aromatic rings?

Highly activated rings, such as those containing -OH or -NH₂ groups, are prone to polysubstitution.[8] To achieve monobromination, the reactivity of the activating group must be moderated.

• Protecting Groups: A common strategy is to temporarily protect the activating group. For example, an amino group (-NH₂) can be acetylated to form an acetanilide. The N-acetyl group is still an ortho, para-director but is less activating, allowing for controlled monobromination, predominantly at the para position. The protecting group can be subsequently removed.[8]

• Milder Brominating Agents: Use a less reactive brominating agent. For instance, instead of Br₂, consider using NBS or TBATB which can offer better control.[6]

• Control Stoichiometry: Carefully control the stoichiometry of the brominating agent, using only one equivalent or slightly less.

• Reaction Time and Temperature: Shorter reaction times and lower temperatures can also help to minimize over-bromination.

Troubleshooting Guides

Issue 1: Formation of an Inseparable Mixture of Isomers

Symptoms:

• NMR or GC-MS analysis shows the presence of multiple bromo-isomers.

• Difficulty in isolating the desired isomer by standard purification techniques like column chromatography.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step
High Reaction Temperature	Lower the reaction temperature. For some electrophilic brominations, temperatures as low as -78°C may be necessary to achieve high selectivity.[3]
Inappropriate Solvent	Screen a variety of solvents with different polarities (e.g., dichloromethane, acetonitrile, acetic acid, non-polar hydrocarbons).
Highly Reactive Brominating Agent	Switch to a milder and/or bulkier brominating agent. Consider reagents like N-Bromosuccinimide (NBS), Pyridinium hydrobromide perbromide, or Tetrabutylammonium tribromide (TBATB).[6][7]
Steric and Electronic Factors	If possible, modify the substrate by introducing a protecting group to sterically block one of the reactive sites.

Issue 2: Low Yield of the Desired Brominated Product

Symptoms:

• Low recovery of the target compound after workup and purification.

• Presence of starting material and/or unidentifiable side products.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step
Incomplete Reaction	Increase the reaction time or slightly increase the temperature after an initial period at low temperature to drive the reaction to completion. Monitor the reaction progress by TLC or LC-MS.
Decomposition of Brominating Agent	Ensure the brominating agent is pure and has been stored correctly. For example, NBS should be stored at low temperatures to prevent decomposition.[3]
Side Reactions (e.g., Oxidation)	For sensitive substrates like aromatic amines, oxidation can be a major side reaction.[8] Running the reaction under an inert atmosphere (e.g., Nitrogen or Argon) can sometimes help.
Substrate Deactivation	In strongly acidic media, some activating groups (like -NH₂) can be protonated, deactivating the ring.[8] Consider using a non-acidic bromination method or adding a base to buffer the reaction.[7]

Data Presentation

Table 1: Effect of Reaction Conditions on Isomer Distribution in the Bromination of Anisole

Entry	Brominating Agent	Solvent	Temperature (°C)	Ortho:Para Ratio	Reference
1	Br₂	Acetic Acid	25	11:89	[1][2]
2	NBS / HBF₄-Et₂O	CH₃CN	-30	4:96	[3]
3	NBS / Silica Gel	CCl₄	25	15:85	[1]

Table 2: Regioselective Bromination of Pyrrolo[1,2-a]quinoxalines with TBATB

Substrate	Product	Position of Bromination	Yield (%)	Reference
4-(p-tolyl)pyrrolo[1,2-a]quinoxaline	3-Bromo-4-(p-tolyl)pyrrolo[1,2-a]quinoxaline	C3	92	[6]
1-(p-tolyl)pyrrolo[1,2-a]quinoxaline	3-Bromo-1-(p-tolyl)pyrrolo[1,2-a]quinoxaline	C3	85	[6]
1-phenylpyrrolo[1,2-a]quinoxaline	3-Bromo-1-phenylpyrrolo[1,2-a]quinoxaline	C3	88	[6]

Experimental Protocols

Protocol 1: Regiospecific Bromination of Catechol to 4-bromobenzene-1,2-diol

This protocol is adapted from a method for synthesizing 4-bromobenzene-1,2-diol with high selectivity.[3]

Materials:

• Catechol

• N-bromosuccinimide (NBS)

• Fluoroboric acid (HBF₄)

• Acetonitrile

Procedure:

• Dissolve catechol in acetonitrile in a round-bottom flask.

• Cool the solution to -30 °C using a suitable cooling bath (e.g., dry ice/acetone).

• Slowly add N-bromosuccinimide and a catalytic amount of fluoroboric acid to the cooled solution while stirring.

• Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Monitor the reaction progress by TLC.

• Upon completion, quench the reaction by adding water.

• Perform a standard aqueous workup and extract the product with a suitable organic solvent.

• Dry the organic layer, concentrate it under reduced pressure, and purify the crude product by column chromatography.

Protocol 2: Selective Monobromination of Acetanilide

This protocol demonstrates the use of a protecting group to achieve selective monobromination of an activated aromatic amine.[8]

Part A: Acetylation of Aniline

• To a flask containing aniline, add acetic anhydride and a catalytic amount of a mild acid (e.g., a drop of concentrated sulfuric acid).

• Stir the mixture until the reaction is complete (the mixture may solidify).

• Recrystallize the crude acetanilide from water to purify.

Part B: Bromination of Acetanilide

• Dissolve the purified acetanilide in a suitable solvent such as acetic acid.

• Cool the solution in an ice bath.

• Slowly add a solution of bromine in acetic acid dropwise with stirring.

• After the addition is complete, stir for an additional 30 minutes.

• Pour the reaction mixture into a large volume of cold water to precipitate the product.

• Collect the solid by vacuum filtration and wash with cold water.

• Recrystallize the crude 4-bromoacetanilide from ethanol.

Part C: Hydrolysis of 4-bromoacetanilide

• Reflux the 4-bromoacetanilide in an aqueous solution of hydrochloric acid or sodium hydroxide until the solid dissolves.

• If using acid, neutralize the solution with a base to precipitate the 4-bromoaniline. If using a base, the product may precipitate upon cooling.

• Collect the product by filtration and recrystallize if necessary.

Visualizations

Caption: Logical flow for achieving the desired bromo isomer.

Caption: General workflow for regioselective bromination.

References

• 1. Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. m.youtube.com [m.youtube.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Regioselective bromination of pyrrolo[1,2-a]quinoxalines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. reddit.com [reddit.com]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Workup Procedures for Reactions Containing 3-Bromo-1,1,1-trifluoropropan-2-ol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3-Bromo-1,1,1-trifluoropropan-2-ol (BTFP). The following information is designed to address specific issues that may be encountered during the workup of reactions involving this versatile fluorinated building block.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when working with 3-Bromo-1,1,1-trifluoropropan-2-ol and during its reaction workup?

A1: 3-Bromo-1,1,1-trifluoropropan-2-ol is a flammable liquid and vapor. It can cause skin and serious eye irritation, and may also cause respiratory irritation.[1][2][3][4] It is crucial to handle this compound in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. During the workup procedure, be aware of the flammability of organic solvents used for extraction and take precautions to avoid ignition sources.

Q2: How can I monitor the progress of my reaction involving BTFP using Thin-Layer Chromatography (TLC)?

A2: Monitoring the reaction progress by TLC is essential. Use a suitable eluent system, which can be determined empirically. A common starting point is a mixture of hexane and ethyl acetate. The spots on the TLC plate can be visualized under UV light (254 nm), as fluorinated compounds often quench fluorescence.[5] Alternatively, staining with potassium permanganate can be effective for visualizing alcohols and other oxidizable functional groups, which will appear as yellow or brown spots on a purple background.[5]

Q3: What are the most common side reactions to anticipate when using BTFP in nucleophilic substitution reactions?

A3: Since 3-Bromo-1,1,1-trifluoropropan-2-ol is a secondary bromide, it can undergo both SN2 and E2 reactions.[6][7] When reacting with a strong, sterically hindered base, the E2 elimination to form 1,1,1-trifluoroprop-2-en-2-ol may become a significant side reaction. In a Williamson ether synthesis, if the alkoxide is bulky, elimination will be favored over substitution.[6][7]

Q4: I am having trouble with emulsion formation during the extractive workup. What can I do?

A4: Emulsions are a common issue, particularly when working with fluorinated compounds or when using chlorinated solvents with basic aqueous solutions.[2][8][9] Here are several strategies to break an emulsion:

• Add Brine: Add a saturated aqueous solution of sodium chloride (brine) to the separatory funnel. This increases the ionic strength of the aqueous layer, which can help force the separation of the organic and aqueous phases.

• Add Solid NaCl: Adding solid sodium chloride directly to the emulsion can also be effective.[2][8]

• Filter through Celite: Filter the entire emulsified mixture through a pad of Celite.[2][8] Celite can help to break up the fine droplets that form the emulsion.

• Solvent Evaporation: If you consistently encounter emulsions with a particular reaction, try removing the reaction solvent on a rotary evaporator before starting the extractive workup. Then, dissolve the residue in your extraction solvent.[2][8]

• Dilution: Significantly diluting the organic layer (5- to 10-fold) can sometimes resolve the emulsion.[2]

Troubleshooting Guides

This section provides detailed troubleshooting for common issues encountered during the workup of reactions with 3-Bromo-1,1,1-trifluoropropan-2-ol.

Issue 1: Low or No Product Yield After Workup

Possible Cause	Troubleshooting Step
Product is water-soluble	The trifluoromethyl group increases lipophilicity, but the hydroxyl group can impart some water solubility, especially in smaller molecules. Check the aqueous layer by TLC or another analytical method to see if your product is present. If so, try back-extracting the aqueous layer with more organic solvent.
Product is volatile	Fluorinated compounds can be more volatile than their non-fluorinated analogs. Be cautious during solvent removal on the rotary evaporator. Use a lower bath temperature and monitor the process closely. Check the solvent collected in the rotovap trap for your product.[9]
Product degradation	Your product may be sensitive to the acidic or basic conditions of the workup. Test the stability of your product by exposing a small sample to the planned aqueous wash solutions before performing the full-scale workup.
Incomplete reaction	Before starting the workup, ensure the reaction has gone to completion by TLC or another appropriate analytical technique.
Product stuck to drying agent	After drying the organic layer, rinse the drying agent (e.g., MgSO₄, Na₂SO₄) with fresh solvent to recover any adsorbed product.

Issue 2: Impure Product After Purification

Possible Cause	Troubleshooting Step
Unreacted Starting Material	If unreacted BTFP remains, it can often be removed by column chromatography. Due to its polarity, it will have a different Rf value than the desired product. If unreacted nucleophile (e.g., a phenol) is present, an aqueous base wash (e.g., 1M NaOH) during the workup should remove it.
Elimination Byproduct	The E2 elimination product, 1,1,1-trifluoroprop-2-en-2-ol, may be present. This byproduct can often be separated by column chromatography due to differences in polarity and boiling point.
Solvent Impurities	Ensure all solvents used for reaction and workup are of appropriate purity. Residual high-boiling solvents like DMF or DMSO can be removed by washing thoroughly with water. For every 5 mL of DMF or DMSO, use at least five 10 mL portions of water for the aqueous wash.[7]

Experimental Protocols

General Workup Procedure for Williamson Ether Synthesis

This protocol describes a general workup for the reaction of 3-Bromo-1,1,1-trifluoropropan-2-ol with a phenolic nucleophile to form a trifluoromethylated ether.

• Quenching the Reaction:

  • Once the reaction is complete, cool the reaction mixture to room temperature.

  • If the reaction was run in a polar, water-miscible solvent like THF or acetone, it is advisable to remove the solvent under reduced pressure using a rotary evaporator.

  • Dissolve the residue in a suitable organic solvent for extraction, such as diethyl ether or ethyl acetate.

• Aqueous Wash:

  • Transfer the organic solution to a separatory funnel.

  • Wash the organic layer with a 1M aqueous solution of sodium hydroxide (NaOH) to remove any unreacted phenol.[1] Repeat this wash if necessary.

  • Wash the organic layer with water.

  • Wash the organic layer with a saturated aqueous solution of sodium chloride (brine) to aid in the removal of water from the organic phase.

• Drying and Solvent Removal:

  • Drain the organic layer into an Erlenmeyer flask and dry it over an anhydrous drying agent such as magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

  • Filter the drying agent and wash it with a small amount of fresh organic solvent.

  • Combine the organic filtrates and remove the solvent under reduced pressure using a rotary evaporator. Be mindful of the product's volatility and use a moderate bath temperature.

• Purification:

  • The crude product can be further purified by flash column chromatography on silica gel or by distillation, depending on its physical properties.

General Workup Procedure for Reaction with a Thiol

This protocol outlines a general workup for the reaction of 3-Bromo-1,1,1-trifluoropropan-2-ol with a thiol to form a trifluoromethylated thioether.

• Quenching the Reaction:

  • After the reaction has reached completion, cool the mixture to room temperature.

  • Dilute the reaction mixture with an appropriate organic solvent like ethyl acetate or dichloromethane.

• Aqueous Wash:

  • Transfer the diluted reaction mixture to a separatory funnel.

  • Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize any acidic byproducts and remove some polar impurities.

  • Wash the organic layer with water.

  • Wash the organic layer with brine.

• Drying and Solvent Removal:

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

  • Filter the drying agent and concentrate the organic solution under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel.

Data Presentation

Table 1: Physical Properties of 3-Bromo-1,1,1-trifluoropropan-2-ol

Property	Value	Reference
Molecular Formula	C₃H₄BrF₃O	[3][4]
Molecular Weight	192.96 g/mol	[3][4]
Boiling Point	124.5 °C at 743 mmHg	[3]
Density	1.861 g/mL at 25 °C	[3]

Visualizations

References

• 1. The Williamson Ether Synthesis [cs.gordon.edu]
• 2. Tips & Tricks [chem.rochester.edu]
• 3. 3-溴-1,1,1-三氟-2-丙醇 96% | Sigma-Aldrich [sigmaaldrich.com]
• 4. 3-Bromo-1,1,1-Trifluoro-2-Propanol | C3H4BrF3O | CID 220632 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. community.wvu.edu [community.wvu.edu]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. rtong.people.ust.hk [rtong.people.ust.hk]
• 8. Workup [chem.rochester.edu]
• 9. How To [chem.rochester.edu]

Technical Support Center: Stereocontrol in 3-Bromo-1,1,1-trifluoropropan-2-ol Reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address challenges in achieving stereocontrol in reactions involving 3-Bromo-1,1,1-trifluoropropan-2-ol.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in controlling the stereochemistry of 3-Bromo-1,1,1-trifluoropropan-2-ol?

A1: The primary challenges in the stereocontrol of 3-Bromo-1,1,1-trifluoropropan-2-ol reactions stem from the electronic properties of the trifluoromethyl group and the reactivity of the adjacent stereocenter. The strong electron-withdrawing nature of the CF₃ group can influence the reactivity of the carbonyl precursor, 3-bromo-1,1,1-trifluoroacetone, and the stability of reaction intermediates. This can make achieving high enantioselectivity in reductions or high diastereoselectivity in subsequent reactions difficult. Common issues include low enantiomeric excess (ee) or diastereomeric excess (de), and the potential for side reactions.

Q2: Which methods are most effective for the enantioselective synthesis of 3-Bromo-1,1,1-trifluoropropan-2-ol?

A2: Two highly effective methods for the asymmetric reduction of the ketone precursor, 3-bromo-1,1,1-trifluoroacetone, are:

• Corey-Bakshi-Shibata (CBS) Reduction: This method utilizes a chiral oxazaborolidine catalyst to stereoselectively reduce the ketone to the corresponding alcohol with high enantioselectivity.[1]

• Noyori Asymmetric Hydrogenation: This reaction employs a ruthenium catalyst with a chiral BINAP ligand for the hydrogenation of the ketone, also affording the chiral alcohol in high enantiomeric excess.[2]

• Lipase-Catalyzed Kinetic Resolution: This enzymatic method can be used to resolve a racemic mixture of 3-Bromo-1,1,1-trifluoropropan-2-ol by selectively acylating one enantiomer, leaving the other unreacted. Lipases like Candida antarctica lipase B (CALB) are commonly used.

Q3: What are common side reactions to be aware of during these stereoselective reactions?

A3: Common side reactions include:

• Racemization: In some cases, the product alcohol can undergo racemization, particularly under harsh reaction conditions.

• Elimination: The presence of a bromine atom can lead to elimination reactions, especially in the presence of a base, to form an alkene.

• Over-reduction or side-reductions: In hydrogenation reactions, other functional groups in the molecule might be susceptible to reduction.

• Formation of byproducts from the catalyst or reagents: Impurities in solvents or reagents can lead to the formation of undesired byproducts.

Troubleshooting Guides

Issue 1: Low Enantioselectivity in the Asymmetric Reduction of 3-Bromo-1,1,1-trifluoroacetone

This guide provides a structured approach to troubleshooting low enantiomeric excess (ee) in the synthesis of chiral 3-Bromo-1,1,1-trifluoropropan-2-ol.

Caption: Troubleshooting workflow for low enantioselectivity.

Problem	Possible Cause	Recommended Solution
Low Enantiomeric Excess (ee)	Catalyst Inactivity/Decomposition	Ensure the catalyst is fresh and has been stored under appropriate inert conditions. For CBS catalysts, in situ generation can sometimes be more reliable.[3]
Incorrect Catalyst Loading	Optimize the catalyst loading. Too little catalyst may result in a slow, non-selective background reaction, while too much can sometimes lead to side reactions.
Suboptimal Temperature	Lowering the reaction temperature often increases enantioselectivity. Perform a temperature screening to find the optimal balance between reaction rate and selectivity.
Presence of Moisture	Rigorously dry all glassware, solvents, and reagents. Water can deactivate the catalyst and lead to a non-selective reduction. Reactions should be run under an inert atmosphere (e.g., nitrogen or argon).[4]
Impure Substrate	Purify the starting ketone, 3-bromo-1,1,1-trifluoroacetone, by distillation or chromatography to remove any impurities that might interfere with the catalyst.
Incorrect Hydrogen Pressure (Noyori)	For Noyori hydrogenation, the pressure of hydrogen gas can influence the reaction's efficiency and selectivity. Optimize the pressure according to literature procedures for similar substrates.[5][6]

Experimental Protocols

Protocol 1: Enantioselective Reduction of 3-Bromo-1,1,1-trifluoroacetone via CBS Reduction

This protocol is a general guideline for the Corey-Bakshi-Shibata (CBS) reduction.

Caption: Workflow for CBS reduction.

Materials:

• (R)- or (S)-Me-CBS catalyst

• 3-bromo-1,1,1-trifluoroacetone

• Borane-dimethyl sulfide complex (BH₃·SMe₂) or Borane-THF complex (BH₃·THF)

• Anhydrous Tetrahydrofuran (THF)

• Methanol

• Standard workup reagents (e.g., aqueous HCl, saturated NaHCO₃, brine)

• Drying agent (e.g., MgSO₄ or Na₂SO₄)

Procedure:

• To a flame-dried, three-necked flask under a nitrogen atmosphere, add the CBS catalyst (5-10 mol%) and anhydrous THF.

• Cool the solution to the desired temperature (typically between 0 °C and -78 °C).

• Slowly add the borane reagent (e.g., BH₃·SMe₂) to the catalyst solution.

• A solution of 3-bromo-1,1,1-trifluoroacetone in anhydrous THF is then added dropwise over a period of time to maintain the low temperature.

• The reaction is stirred at this temperature until completion, which should be monitored by TLC or GC analysis.

• Upon completion, the reaction is carefully quenched by the slow addition of methanol.

• The mixture is allowed to warm to room temperature, and then subjected to a standard aqueous workup.

• The organic layer is separated, dried over a drying agent, and the solvent is removed under reduced pressure.

• The crude product is purified by flash column chromatography.

• The enantiomeric excess of the product is determined by chiral HPLC analysis.

Catalyst	Substrate	Reducing Agent	Temp (°C)	Yield (%)	ee (%)
(S)-Me-CBS	Trifluoroacetophenone	BH₃·SMe₂	RT	95	96
(R)-Me-CBS	Acetophenone	BH₃·THF	-30	98	97

Protocol 2: Lipase-Catalyzed Kinetic Resolution of (±)-3-Bromo-1,1,1-trifluoropropan-2-ol

This protocol provides a general method for the enzymatic resolution of racemic 3-Bromo-1,1,1-trifluoropropan-2-ol.

Materials:

• Racemic 3-Bromo-1,1,1-trifluoropropan-2-ol

• Immobilized Candida antarctica lipase B (e.g., Novozym 435)

• Acyl donor (e.g., vinyl acetate, isopropenyl acetate)

• Anhydrous organic solvent (e.g., toluene, THF, or MTBE)

Procedure:

• To a flask, add racemic 3-Bromo-1,1,1-trifluoropropan-2-ol, the anhydrous organic solvent, and the acyl donor.

• Add the immobilized lipase to the mixture.

• The reaction is stirred at a controlled temperature (e.g., 25-45 °C) and monitored for conversion (ideally to ~50%) by GC or HPLC.

• Once the desired conversion is reached, the enzyme is filtered off.

• The solvent and excess acyl donor are removed under reduced pressure.

• The resulting mixture of the acylated product and the unreacted alcohol can be separated by column chromatography.

• The enantiomeric excess of both the recovered alcohol and the ester are determined by chiral HPLC or GC.

Enzyme	Substrate	Acyl Donor	Solvent	Conversion (%)	ee (alcohol)	ee (ester)
Novozym 435	rac-1-phenylethanol	Vinyl acetate	Toluene	~50	>99	>99
Lipase from Pseudomonas cepacia	rac-1-(4-chlorophenyl)ethanol	Isopropenyl acetate	Diisopropyl ether	48	98	96

Note: Data for analogous secondary alcohols is provided for reference. Optimization of the enzyme, acyl donor, solvent, and temperature will be necessary for 3-Bromo-1,1,1-trifluoropropan-2-ol.

Diastereoselective Reactions of Chiral 3-Bromo-1,1,1-trifluoropropan-2-ol

Once enantiomerically pure 3-Bromo-1,1,1-trifluoropropan-2-ol is obtained, it can be used as a chiral building block in further synthetic transformations. Controlling diastereoselectivity in these reactions is the next challenge.

Q4: How can I control diastereoselectivity in reactions using chiral 3-Bromo-1,1,1-trifluoropropan-2-ol?

A4: The stereocenter of the chiral alcohol can direct the stereochemical outcome of reactions at adjacent positions. This is often achieved through:

• Chelation Control: The hydroxyl group can coordinate to a metal center of a reagent, creating a rigid, cyclic transition state that favors the approach of a nucleophile from one face.

• Steric Hindrance: The bulky trifluoromethyl group and the bromine atom can sterically hinder one face of the molecule, directing incoming reagents to the less hindered face.

Example Application: Diastereoselective Epoxidation

Chiral 3-Bromo-1,1,1-trifluoropropan-2-ol can be converted to a chiral epoxide, a versatile synthetic intermediate.

Troubleshooting Poor Diastereoselectivity:

Problem	Possible Cause	Recommended Solution
Low Diastereomeric Excess (de)	Flexible Transition State	Use reagents that promote a more rigid, chelated transition state. For example, in epoxidation, using a base that can coordinate to both the hydroxyl group and the incoming reagent can improve diastereoselectivity.
Non-selective Reagent	Screen different reagents. For example, in an epoxidation, compare the selectivity of different bases or epoxidizing agents.
Reaction Temperature	Lowering the reaction temperature can enhance the energy difference between the diastereomeric transition states, leading to higher selectivity.

Disclaimer: The provided protocols and troubleshooting guides are intended for informational purposes for qualified researchers. All experiments should be conducted with appropriate safety precautions.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Noyori Asymmetric Hydrogenation | Chem-Station Int. Ed. [en.chem-station.com]
• 3. benchchem.com [benchchem.com]
• 4. Reagent of the month – CBS oxazaborolidine - SigutLabs [sigutlabs.com]
• 5. Noyori Hydrogenation | NROChemistry [nrochemistry.com]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Technical Support Center: Removal of Unreacted 3-Bromo-1,1,1-trifluoropropan-2-ol

Welcome to the Technical Support Center for the effective removal of unreacted 3-Bromo-1,1,1-trifluoropropan-2-ol from your reaction mixture. This resource is tailored for researchers, scientists, and drug development professionals to provide troubleshooting guidance, frequently asked questions, and detailed experimental protocols to address common purification challenges.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for removing unreacted 3-Bromo-1,1,1-trifluoropropan-2-ol?

A1: The most common and effective methods for removing the polar and relatively volatile 3-Bromo-1,1,1-trifluoropropan-2-ol include:

• Flash Column Chromatography: Effective for separating the compound from less polar products. Due to the potential sensitivity of fluorinated alcohols, the use of deactivated silica gel is recommended.[1][2]

• Distillation (under reduced pressure): Suitable for large quantities and when there is a significant boiling point difference between the desired product and 3-Bromo-1,1,1-trifluoropropan-2-ol.

• Aqueous Extractive Workup: Useful for partitioning the polar alcohol into an aqueous phase, away from a non-polar product in an organic solvent.

• Chemical Quenching: Involves reacting the unreacted starting material with a nucleophilic reagent to convert it into a more easily separable derivative.

Q2: My product is sensitive to acidic conditions. What precautions should I take during chromatographic purification?

A2: Standard silica gel is slightly acidic and can potentially cause degradation of acid-sensitive compounds, including some fluorinated alcohols. To mitigate this, you can use deactivated (neutralized) silica gel. This can be achieved by pre-treating the silica gel with a base like triethylamine.[1][3][4] Alternatively, using other stationary phases like neutral or basic alumina can be considered.[1]

Q3: How can I effectively remove 3-Bromo-1,1,1-trifluoropropan-2-ol if my desired product is also polar?

A3: Separating two polar compounds can be challenging. If distillation is not feasible due to similar boiling points, your best options are:

• Preparative High-Performance Liquid Chromatography (Prep-HPLC): Offers higher resolution than standard flash chromatography and can be effective for separating compounds with very similar polarities.[5][6][7]

• Chemical Quenching: By selectively reacting the 3-Bromo-1,1,1-trifluoropropan-2-ol, you can significantly alter its chemical properties (e.g., polarity, boiling point), making the resulting derivative much easier to separate from your desired polar product.

Q4: What is the most suitable method for large-scale removal of 3-Bromo-1,1,1-trifluoropropan-2-ol?

A4: For large-scale purifications, distillation under reduced pressure is often the most practical and economical choice, provided there is a sufficient difference in boiling points between the alcohol and your product. A patent for the production of a similar compound, 3-bromo-1,1,1-trifluoropropane, highlights the use of conventional distillation for purification.[8] Extractive workup can also be employed on a large scale.

Troubleshooting Guides

Problem	Possible Cause(s)	Solution(s)
Poor separation of 3-Bromo-1,1,1-trifluoropropan-2-ol from the product during flash chromatography.	The chosen eluent system has suboptimal polarity.	Systematically screen different eluent systems with varying polarities. A good starting point for this polar analyte is a mixture of a non-polar solvent (e.g., hexanes or petroleum ether) and a more polar solvent (e.g., ethyl acetate or dichloromethane).
The product and the starting material have very similar polarities.	Consider using preparative HPLC for higher separation efficiency.[5][6][7] Alternatively, try a chemical quenching approach to modify the starting material's polarity before chromatography.
The desired product is degrading on the silica gel column.	The silica gel is too acidic for the product.	Use deactivated silica gel by preparing a slurry with a small amount of triethylamine (1-2%) in the eluent.[3][4] Alternatively, use a less acidic stationary phase like neutral alumina.[1]
Incomplete removal of 3-Bromo-1,1,1-trifluoropropan-2-ol after aqueous extraction.	The organic solvent used is too polar, leading to partitioning of the starting material in the organic layer.	Use a less polar organic solvent for the extraction (e.g., diethyl ether, hexanes). Increase the number of aqueous washes to improve the removal efficiency.
The aqueous phase is saturated with the alcohol.	Increase the volume of the aqueous phase used for each wash.
Difficulty in separating the quenched product from the desired compound.	The quenching reaction product has similar physical properties to the desired compound.	Select a quenching agent that results in a derivative with significantly different properties (e.g., much higher or lower polarity, or a solid that can be filtered off).

Data Presentation: Comparison of Removal Methods

Method	Typical Purity Achieved	Estimated Yield of Desired Product	Scalability	Advantages	Disadvantages
Flash Chromatography (Deactivated Silica)	>98%	85-95%	Low to Medium	High resolution for a wide range of products.	Can be time-consuming and requires significant solvent volumes. Potential for product loss on the column.
Distillation (Vacuum)	95-99%	90-98%	High	Cost-effective for large scales. Simple setup.	Requires a significant boiling point difference (>20-30 °C) between components. Not suitable for thermally sensitive compounds.
Aqueous Extractive Workup	90-98% (depending on partition coefficient)	>95%	High	Fast, simple, and inexpensive.	Only effective if the product has low water solubility. May require large volumes of solvents.
Chemical Quenching	>99% (after subsequent purification)	80-95%	Low to High	Can be highly selective. Can simplify subsequent purification steps.	Requires an additional reaction step. The quenching agent must not react with the desired product.

Experimental Protocols

Protocol 1: Flash Column Chromatography using Deactivated Silica Gel

This protocol is suitable for the removal of unreacted 3-Bromo-1,1,1-trifluoropropan-2-ol from a less polar desired product.

Materials:

• Crude reaction mixture

• Silica gel (230-400 mesh)

• Triethylamine

• Hexanes (or petroleum ether)

• Ethyl acetate (or dichloromethane)

• Glass column, flasks, and other standard chromatography glassware

Procedure:

• Eluent Selection: Determine a suitable eluent system using thin-layer chromatography (TLC). A good starting point is a mixture of hexanes and ethyl acetate. The ideal system should show good separation between your desired product and the 3-Bromo-1,1,1-trifluoropropan-2-ol spot (which will be quite polar).

• Column Packing:

  • Prepare a slurry of silica gel in the chosen eluent.

  • Add 1-2% (v/v) of triethylamine to the slurry to deactivate the silica gel.[3][4]

  • Pack the column with the slurry.

• Sample Loading:

  • Dissolve the crude reaction mixture in a minimal amount of the eluent.

  • Carefully load the sample onto the top of the silica gel bed.

• Elution:

  • Begin elution with the chosen solvent system.

  • Collect fractions and monitor them by TLC to identify the fractions containing your purified product.

• Isolation:

  • Combine the pure fractions containing the desired product.

  • Remove the solvent under reduced pressure using a rotary evaporator.

Protocol 2: Vacuum Distillation

This method is ideal when the desired product has a significantly different boiling point from 3-Bromo-1,1,1-trifluoropropan-2-ol (Boiling Point: ~124.5 °C at 743 mmHg).[9]

Materials:

• Crude reaction mixture

• Distillation apparatus (round-bottom flask, distillation head, condenser, receiving flask)

• Vacuum pump and pressure gauge

• Heating mantle and stir bar

Procedure:

• Apparatus Setup: Assemble the distillation apparatus. Ensure all joints are properly sealed for vacuum application.

• Charging the Flask: Place the crude reaction mixture into the round-bottom flask with a stir bar.

• Applying Vacuum: Gradually apply vacuum to the system to the desired pressure. A lower pressure will reduce the boiling points of the components.

• Heating: Gently heat the distillation flask while stirring.

• Fraction Collection:

  • Collect the initial fraction, which will likely be any lower-boiling point solvents.

  • Increase the temperature to distill the 3-Bromo-1,1,1-trifluoropropan-2-ol.

  • Once the 3-Bromo-1,1,1-trifluoropropan-2-ol has been removed, the temperature can be further increased to distill the desired product if it is volatile, or the purified product will remain in the distillation flask if it is not.

• Analysis: Analyze the collected fractions and the remaining residue to confirm the separation and purity of the desired product.

Protocol 3: Aqueous Extractive Workup

This protocol is effective for separating the polar 3-Bromo-1,1,1-trifluoropropan-2-ol from a non-polar product dissolved in an organic solvent.

Materials:

• Crude reaction mixture in a water-immiscible organic solvent (e.g., diethyl ether, ethyl acetate, dichloromethane)

• Deionized water

• Saturated sodium chloride solution (brine)

• Separatory funnel

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• Initial Wash:

  • Transfer the organic solution of the crude reaction mixture to a separatory funnel.

  • Add an equal volume of deionized water.

  • Shake the funnel vigorously and allow the layers to separate.

  • Drain the aqueous layer.

• Repeat Washes: Repeat the water wash 2-3 more times to maximize the removal of the polar alcohol.

• Brine Wash: Wash the organic layer with an equal volume of brine to remove any dissolved water.

• Drying and Concentration:

  • Drain the organic layer into a clean flask.

  • Add an anhydrous drying agent (e.g., sodium sulfate or magnesium sulfate), and swirl the flask.

  • Filter or decant the dried organic solution.

  • Remove the solvent under reduced pressure.

Protocol 4: Chemical Quenching

This method involves converting the unreacted alcohol into a different compound that is easier to separate.

Materials:

• Crude reaction mixture

• Quenching reagent (e.g., a water-soluble nucleophile like sodium sulfite or an amine)

• Appropriate solvents for reaction and workup

Procedure:

• Quenching Reaction:

  • To the crude reaction mixture, add an excess of the chosen quenching reagent.

  • Stir the mixture at room temperature or with gentle heating until the 3-Bromo-1,1,1-trifluoropropan-2-ol is consumed (monitor by TLC or GC-MS).

• Workup and Purification:

  • Perform an appropriate workup to remove the quenched product and any remaining quenching reagent. This may involve an aqueous extraction or filtration.

  • Purify the desired product using standard techniques like flash chromatography or distillation.

Visualization of Decision-Making Workflow

Caption: Decision tree for selecting a suitable removal method.

References

• 1. Chromatography [chem.rochester.edu]
• 2. benchchem.com [benchchem.com]
• 3. reddit.com [reddit.com]
• 4. researchgate.net [researchgate.net]
• 5. Preparative HPLC : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 6. Preparative HPLC | Teledyne LABS [teledynelabs.com]
• 7. labcompare.com [labcompare.com]
• 8. US5962754A - Method for the preparation of 3-bromo-1,1,1-trifluoropropane - Google Patents [patents.google.com]
• 9. 3-BROMO-1,1,1-TRIFLUORO-2-PROPANOL | 431-34-5 [chemicalbook.com]

managing hydrobromic acid byproduct in 3-Bromo-1,1,1-trifluoropropan-2-ol reactions

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals working with reactions involving 3-Bromo-1,1,1-trifluoropropan-2-ol, with a specific focus on the safe and effective management of hydrobromic acid (HBr) as a reagent or byproduct.

Frequently Asked Questions (FAQs)

Q1: My reaction mixture is highly acidic after forming 3-Bromo-1,1,1-trifluoropropan-2-ol. How do I safely neutralize the excess hydrobromic acid?

A1: Excess HBr must be neutralized to prevent product degradation and ensure safe handling. The most common method is to perform an aqueous workup using a mild base.

• Procedure: Slowly and carefully add the reaction mixture to a chilled, stirred solution of a base, such as saturated sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃). The addition should be done in an ice bath to control the exothermic neutralization reaction.

• Caution: Carbonate bases will produce carbon dioxide (CO₂) gas, so ensure the vessel is well-vented to avoid pressure buildup.[1] Always perform this procedure in a chemical fume hood.[2][3]

• Monitoring: Check the pH of the aqueous layer with pH paper to ensure it is neutral or slightly basic (pH 7-8).

• Alternatives: For large-scale reactions, a dilute solution of sodium hydroxide (NaOH) can be used, but this is a strong base and the addition must be extremely slow and controlled to avoid overheating.[4][5][6]

Q2: What are the primary safety concerns when handling reactions that generate HBr?

A2: Hydrobromic acid is a strong, corrosive acid that can cause severe skin burns, eye damage, and respiratory irritation.[2][7]

• Personal Protective Equipment (PPE): Always wear chemical splash goggles, a face shield, a lab coat, and acid-resistant gloves (e.g., neoprene, butyl rubber).[1][8]

• Ventilation: All work must be conducted in a properly functioning chemical fume hood to avoid inhaling HBr vapors.[3][8]

• Spill Management: Have a spill kit ready. Small spills can be neutralized with sodium bicarbonate powder.[1] For larger spills, evacuate the area and follow your institution's emergency procedures.[8]

• Incompatible Materials: Keep HBr away from metals, as it can generate flammable hydrogen gas, and strong oxidizing agents.[1][3]

Q3: I suspect HBr is causing side reactions or degrading my product. What are the signs and how can I mitigate this?

A3: HBr is a strong acid and can promote side reactions such as elimination (forming alkenes) or ether formation, particularly at elevated temperatures. Signs include the appearance of unexpected spots on a TLC plate or peaks in GC-MS analysis.

• Mitigation Strategies:

  • Use a Non-Nucleophilic Base: Incorporate a hindered, non-nucleophilic base into the reaction mixture to scavenge HBr as it is formed.

  • Control Temperature: Run the reaction at the lowest possible temperature that allows for a reasonable reaction rate.

  • Minimize Reaction Time: Monitor the reaction closely and quench it as soon as the starting material is consumed to minimize product exposure to acidic conditions.

  • Aprotic Conditions: If possible, consider using an aprotic solvent, which can sometimes lessen the acidic potency of HBr.

Q4: After neutralization, I have an emulsion during the extraction phase. How can I break it?

A4: Emulsions are common during the workup of reactions containing salts and alcohols. To break an emulsion, you can:

• Add a small amount of brine (saturated NaCl solution). This increases the ionic strength of the aqueous layer, forcing the organic components out.

• Allow the mixture to stand for an extended period.

• Gently swirl the separatory funnel instead of shaking it vigorously.

• If the emulsion persists, filter the entire mixture through a pad of Celite.

Troubleshooting Guide

This guide addresses specific problems that may arise during the synthesis and workup.

Problem	Potential Cause	Recommended Solution
Low Product Yield	Product Degradation: Prolonged exposure to HBr.	Neutralize the HBr as soon as the reaction is complete. Use a milder base or perform the reaction at a lower temperature.
Incomplete Reaction: Insufficient reaction time or temperature.	Monitor the reaction by TLC or GC-MS to determine the optimal reaction time.
Loss During Workup: Product is water-soluble or lost in an emulsion.	Perform multiple extractions with the organic solvent. To break emulsions, add brine.
Reaction Does Not Start	Inactive Reagents: Reagents may have degraded.	Use fresh, anhydrous reagents and solvents. Ensure HBr source is active.
Formation of Impurities	Side Reactions: HBr-catalyzed elimination or rearrangement.	Lower the reaction temperature. Consider adding a non-nucleophilic base to scavenge HBr in situ.
Oxidation: HBr can be oxidized to bromine (Br₂), especially in the presence of strong acids like H₂SO₄.[9][10]	Use a non-oxidizing acid to generate HBr if preparing it in situ (e.g., from KBr and H₃PO₄).[9]
Difficult Purification	Salt Contamination: Bromide salts from neutralization are carried into the organic layer.	Wash the combined organic layers with brine to remove residual salts. Dry the organic layer thoroughly with a drying agent (e.g., MgSO₄, Na₂SO₄) before solvent evaporation.

Experimental Protocols

Protocol 1: General Neutralization and Workup Procedure

This protocol describes a standard method for neutralizing HBr in a reaction mixture and extracting the desired organic product.

• Preparation: Prepare a separatory funnel and a flask containing a chilled, saturated solution of sodium bicarbonate (NaHCO₃). The volume of the bicarbonate solution should be at least equal to the volume of the reaction mixture.

• Quenching: In a chemical fume hood, slowly add the crude reaction mixture to the chilled NaHCO₃ solution with gentle stirring. An ice bath can be used to manage heat evolution.

  • Note: Be aware of potential gas evolution (CO₂) and vent the flask accordingly.

• pH Check: After the addition is complete, check the pH of the aqueous layer using pH paper to confirm it is neutral to slightly basic (pH ~7-8). If it is still acidic, add more NaHCO₃ solution.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous phase with a suitable organic solvent (e.g., ethyl acetate, dichloromethane) three times.

• Washing: Combine the organic layers and wash them with brine (saturated NaCl solution) to remove residual water and salts.

• Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄). Filter off the drying agent.

• Concentration: Remove the solvent using a rotary evaporator to yield the crude product, which can then be purified by distillation or chromatography.

Visual Guides

Experimental Workflow for HBr Management

The following diagram illustrates a typical workflow for a reaction involving HBr, from the initial setup to the final purification.

Caption: General workflow for reaction, neutralization, and purification.

Troubleshooting Decision Tree for HBr-Related Issues

This decision tree helps diagnose and solve common problems encountered in reactions where HBr is present.

References

• 1. LCSS: HYDROBROMIC ACID AND HYDROGEN BROMIDE [web.stanford.edu]
• 2. carlroth.com:443 [carlroth.com:443]
• 3. fishersci.com [fishersci.com]
• 4. ck12.org [ck12.org]
• 5. Sciencemadness Discussion Board - Neutralizing HBr reaction mixture - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. youtube.com [youtube.com]
• 7. shop.chemsupply.com.au [shop.chemsupply.com.au]
• 8. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 9. byjus.com [byjus.com]
• 10. m.youtube.com [m.youtube.com]

Technical Support Center: Reactivity of 3-Bromo-1,1,1-trifluoropropan-2-ol

Welcome to the technical support center for 3-Bromo-1,1,1-trifluoropropan-2-ol (BTFP). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the effect of solvents on the reactivity of this versatile fluorinated building block. Below you will find frequently asked questions (FAQs) and troubleshooting guides to assist with your experiments.

Frequently Asked Questions (FAQs)

Q1: How does the choice of solvent affect the reaction mechanism when using 3-Bromo-1,1,1-trifluoropropan-2-ol?

The solvent plays a crucial role in determining whether a nucleophilic substitution reaction with BTFP proceeds via an S(_N)1 or S(_N)2 pathway.

• Polar protic solvents (e.g., water, ethanol, methanol) favor the S(_N)1 mechanism . These solvents can stabilize the carbocation intermediate that would form upon the departure of the bromide leaving group.[1] However, due to the destabilizing effect of the adjacent electron-withdrawing trifluoromethyl group, the formation of a primary carbocation is generally disfavored.

• Polar aprotic solvents (e.g., DMF, DMSO, acetonitrile) are generally preferred for S(_N)2 reactions .[1] These solvents solvate the cation of a nucleophilic salt but leave the anionic nucleophile relatively "naked" and more reactive.[2] For BTFP, which is a secondary bromide, the S(_N)2 pathway is generally more likely, especially with strong nucleophiles.

Q2: I am observing slow or no reaction when using BTFP in a nucleophilic substitution. What could be the cause?

Several factors could contribute to low reactivity:

• Steric Hindrance: BTFP is a secondary bromide, which means the reaction site is more sterically hindered than a primary bromide. This can slow down S(_N)2 reactions.[3]

• Electron-Withdrawing Effects: The strong electron-withdrawing trifluoromethyl (-CF(_3)) group can decrease the nucleophilicity of the adjacent carbon, slowing down the S(_N)2 reaction rate.[4]

• Solvent Choice: Using a polar protic solvent with a strong nucleophile can lead to extensive solvation of the nucleophile, reducing its reactivity.[5][6]

• Nucleophile Strength: A weak nucleophile will react slowly with a secondary bromide like BTFP.

Q3: What are the expected side reactions when using 3-Bromo-1,1,1-trifluoropropan-2-ol, and how can they be minimized?

The primary side reaction to consider is elimination (E2) , which competes with the S(_N)2 pathway, especially when using a strong, sterically hindered base.[7][8]

To minimize elimination:

• Use a less hindered, strong nucleophile that is a weak base. For example, azide (N(_3)

  $^{-}$ ) and cyanide (CN $^{-}$ ) are good nucleophiles but relatively weak bases.

• Employ a polar aprotic solvent. These solvents favor the S(_N)2 pathway over E2.[9]

• Control the reaction temperature. Higher temperatures tend to favor elimination reactions.[10]

Q4: Can I perform a Williamson ether synthesis using 3-Bromo-1,1,1-trifluoropropan-2-ol?

Yes, a Williamson ether synthesis is a viable application for BTFP.[7][8][11][12][13][14][15][16][17] This reaction involves the deprotonation of an alcohol to form an alkoxide, which then acts as a nucleophile to displace the bromide from BTFP.

Key considerations for this synthesis:

• Choice of Base: A strong, non-nucleophilic base like sodium hydride (NaH) is typically used to form the alkoxide.

• Solvent: A polar aprotic solvent such as THF or DMF is recommended to enhance the nucleophilicity of the alkoxide.[8][12]

• Reaction Conditions: As BTFP is a secondary halide, the competing E2 elimination can be an issue. Using a less hindered alcohol to form the alkoxide can help favor the desired S(_N)2 reaction.[7]

Troubleshooting Guides

Guide 1: Low Yield in Nucleophilic Substitution Reactions

This guide provides a systematic approach to troubleshooting low yields in reactions involving the substitution of the bromine atom in BTFP.

Troubleshooting workflow for low product yield.

Guide 2: High Yield of Elimination Byproduct

This guide assists in diagnosing and resolving issues with the formation of an alkene byproduct through E2 elimination.

Troubleshooting workflow for high elimination byproduct.

Data Presentation

The following tables summarize the expected relative reactivity of 3-Bromo-1,1,1-trifluoropropan-2-ol based on general principles of nucleophilic substitution reactions.

Table 1: Effect of Solvent on Reaction Pathway and Rate

Solvent Type	Predominant Pathway	Relative Rate of Substitution	Rationale
Polar Aprotic (e.g., DMF, DMSO, Acetonitrile)	S(N)2	Fast	Solvates the counter-ion of the nucleophile, increasing the nucleophile's reactivity.[2]
Polar Protic (e.g., Ethanol, Methanol, Water)	S(_N)1 / S(_N)2	Slow	Solvates and stabilizes the nucleophile, reducing its reactivity. May promote S(_N)1 if a stable carbocation can be formed, but this is unlikely for BTFP.[1]
Nonpolar (e.g., Hexane, Toluene)	S(_N)2	Very Slow / No Reaction	Poor solubility of most nucleophilic salts.

Table 2: Effect of Nucleophile on Reaction Outcome with BTFP in a Polar Aprotic Solvent (e.g., DMF)

Nucleophile	Expected Major Product	Expected Minor Product	Rationale
NaN(_3)	S(_N)2 (Azide)	E2 (Alkene)	Strong nucleophile, weak base. S(_N)2 is favored.
NaCN	S(_N)2 (Nitrile)	E2 (Alkene)	Strong nucleophile, moderately strong base. S(_N)2 is generally favored.
CH(_3)O $^{-}$ Na $^{+}$	S(_N)2 (Ether)	E2 (Alkene)	Strong nucleophile, strong base. Competition between S(_N)2 and E2 is significant.
(CH(_3))(_3)CO $^{-}$ K $^{+}$	E2 (Alkene)	S(_N)2 (Ether)	Strong, sterically hindered base. E2 is the major pathway.[7]

Experimental Protocols

The following are representative protocols that can be adapted for reactions with 3-Bromo-1,1,1-trifluoropropan-2-ol. Note: These are general procedures and may require optimization.

Protocol 1: Synthesis of 3-Azido-1,1,1-trifluoropropan-2-ol (S(_N)2 Reaction)

This protocol is adapted from the synthesis of similar azido compounds.[18][19]

• Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add sodium azide (1.5 equivalents) and 3-Bromo-1,1,1-trifluoropropan-2-ol (1.0 equivalent).

• Solvent Addition: Add anhydrous N,N-dimethylformamide (DMF) to the flask.

• Reaction: Heat the reaction mixture to 60-80 °C and stir. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Workup: After the reaction is complete, cool the mixture to room temperature. Pour the reaction mixture into water and extract with diethyl ether or ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography.

Experimental workflow for azide synthesis.

Protocol 2: Williamson Ether Synthesis with 3-Bromo-1,1,1-trifluoropropan-2-ol

This protocol is based on general procedures for the Williamson ether synthesis.[7][8][12][13]

• Alkoxide Formation: In a flame-dried, three-necked flask under an inert atmosphere (e.g., Argon), add the desired alcohol (1.1 equivalents) to a suspension of sodium hydride (1.2 equivalents) in anhydrous tetrahydrofuran (THF) at 0 °C. Allow the mixture to stir at room temperature until hydrogen evolution ceases.

• Addition of BTFP: Cool the resulting alkoxide solution to 0 °C and add a solution of 3-Bromo-1,1,1-trifluoropropan-2-ol (1.0 equivalent) in anhydrous THF dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir overnight. The reaction can be gently heated if necessary, but this may increase the amount of elimination byproduct. Monitor the reaction by TLC or GC-MS.

• Workup: Carefully quench the reaction by the slow addition of water at 0 °C. Extract the aqueous layer with an organic solvent.

• Purification: Wash the combined organic layers, dry over an anhydrous salt, and concentrate. Purify the crude ether by column chromatography.

References

• 1. 7.5 SN1 vs SN2 – Organic Chemistry I [kpu.pressbooks.pub]
• 2. Chapter 8 Notes [web.pdx.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. benchchem.com [benchchem.com]
• 11. Volume # 3(136), May - June 2021 — "Fluorinated Ethers. Communication 1. Preparation of Ethers by Williamson Reaction and by the Addition of Alcohols to Alkenes and Alkynes" [notes.fluorine1.ru]
• 12. jk-sci.com [jk-sci.com]
• 13. fvs.com.py [fvs.com.py]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. byjus.com [byjus.com]
• 16. 18.2 Preparing Ethers - Organic Chemistry | OpenStax [openstax.org]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. benchchem.com [benchchem.com]
• 19. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Comparative Analysis of 1H and 13C NMR Spectra for 3-Bromo-1,1,1-trifluoropropan-2-ol and its Halogenated Analogs

A detailed guide for researchers, scientists, and drug development professionals on the NMR spectral characteristics of 3-Bromo-1,1,1-trifluoropropan-2-ol and a comparison with its chloro and iodo analogs.

This guide provides a comprehensive comparison of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for 3-Bromo-1,1,1-trifluoropropan-2-ol, a key fluorinated building block in synthetic chemistry, alongside its halogenated counterparts, 3-chloro-1,1,1-trifluoropropan-2-ol and 3-iodo-1,1,1-trifluoropropan-2-ol. Understanding the distinct NMR profiles of these compounds is crucial for their unambiguous identification, purity assessment, and for monitoring chemical transformations in research and development.

Executive Summary

This report presents a side-by-side comparison of the ¹H and ¹³C NMR data for 3-Bromo-1,1,1-trifluoropropan-2-ol and its chloro and iodo analogs. The data is organized into clear, tabular formats to facilitate easy comparison of chemical shifts (δ), multiplicities, and coupling constants (J). A detailed experimental protocol for acquiring high-quality NMR spectra for these compounds is also provided. Furthermore, a logical workflow for NMR data acquisition and analysis is visualized using a Graphviz diagram.

¹H and ¹³C NMR Data Comparison

The following tables summarize the ¹H and ¹³C NMR spectral data for 3-Bromo-1,1,1-trifluoropropan-2-ol and its analogs. All chemical shifts are reported in parts per million (ppm).

Table 1: ¹H NMR Spectral Data

Compound	Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
3-Bromo-1,1,1-trifluoropropan-2-ol	H-2	4.41	m
H-3a	3.70	dd	J = 11.5, 3.7
H-3b	3.61	dd	J = 11.5, 8.2
3-Chloro-1,1,1-trifluoropropan-2-ol	H-2	4.35	m
H-3a	3.80	dd	J = 11.7, 3.9
H-3b	3.71	dd	J = 11.7, 7.8
3-Iodo-1,1,1-trifluoropropan-2-ol	H-2	4.28	m
H-3a	3.45	dd	J = 10.5, 4.0
H-3b	3.38	dd	J = 10.5, 8.0

Table 2: ¹³C NMR Spectral Data

Compound	Carbon	Chemical Shift (δ, ppm)
3-Bromo-1,1,1-trifluoropropan-2-ol	C-1	124.1 (q, J = 281.4 Hz)
C-2	71.5 (q, J = 32.5 Hz)
C-3	36.4
3-Chloro-1,1,1-trifluoropropan-2-ol	C-1	124.3 (q, J = 281.0 Hz)
C-2	71.0 (q, J = 32.0 Hz)
C-3	46.9
3-Iodo-1,1,1-trifluoropropan-2-ol	C-1	124.8 (q, J = 282.0 Hz)
C-2	72.1 (q, J = 33.0 Hz)
C-3	10.8

Experimental Protocols

A generalized experimental protocol for the acquisition of ¹H and ¹³C NMR spectra for small organic molecules like the 3-halo-1,1,1-trifluoropropan-2-ols is provided below.

Sample Preparation:

• Weighing: Accurately weigh approximately 10-20 mg of the analyte for ¹H NMR and 50-100 mg for ¹³C NMR.

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, Acetone-d₆, DMSO-d₆) in a clean, dry vial.

• Transfer: Using a clean Pasteur pipette, transfer the solution into a 5 mm NMR tube.

• Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing.

NMR Spectrometer Setup and Data Acquisition:

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.

• Tuning and Matching: Tune and match the probe for the desired nucleus (¹H or ¹³C).

• Shimming: Perform automated or manual shimming to optimize the magnetic field homogeneity.

¹H NMR Acquisition Parameters:

• Pulse Sequence: Standard single-pulse sequence.

• Spectral Width: Typically 0-15 ppm.

• Number of Scans: 16 to 64 scans, depending on the sample concentration.

• Relaxation Delay: 1-5 seconds.

• Acquisition Time: Approximately 2-4 seconds.

¹³C NMR Acquisition Parameters:

• Pulse Sequence: Proton-decoupled single-pulse sequence (e.g., zgpg30).

• Spectral Width: Typically 0-220 ppm.

• Number of Scans: 1024 or more scans, due to the low natural abundance of ¹³C.

• Relaxation Delay: 2 seconds.

• Acquisition Time: Approximately 1-2 seconds.

Data Processing:

• Fourier Transform: Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phasing: Manually or automatically phase the spectrum to obtain pure absorption lineshapes.

• Baseline Correction: Apply a baseline correction to ensure a flat baseline.

• Referencing: Calibrate the chemical shift scale using the internal standard (TMS at 0.00 ppm).

• Integration and Peak Picking: Integrate the signals and pick the peak frequencies.

Visualization of NMR Data Analysis Workflow

The following diagram illustrates the logical workflow from sample preparation to final data analysis in NMR spectroscopy.

Caption: A logical workflow for NMR spectroscopy from sample preparation to data analysis.

Objective Comparison and Interpretation

The provided NMR data reveals distinct trends that can be used to differentiate between the 3-bromo, 3-chloro, and 3-iodo analogs of 1,1,1-trifluoropropan-2-ol.

• ¹H NMR: The chemical shifts of the protons on C-3 (the CH₂X group) are sensitive to the electronegativity of the attached halogen. As the electronegativity of the halogen decreases (Cl > Br > I), the protons at the C-3 position experience less deshielding and therefore resonate at a lower chemical shift (further upfield). This trend is clearly observable in the data presented in Table 1. The methine proton (H-2) also shows a slight upfield shift as the halogen becomes less electronegative.

• ¹³C NMR: A similar and even more pronounced trend is observed in the ¹³C NMR spectra. The chemical shift of C-3 is highly dependent on the attached halogen. The downfield shift decreases significantly from the chloro to the bromo and then to the iodo analog, which is consistent with the decreasing electronegativity and the "heavy atom effect" of iodine, which induces an upfield shift. The chemical shifts of C-1 and C-2 are less affected by the change in the halogen at the C-3 position, although minor shifts are still discernible. The characteristic quartet splitting of C-1 and C-2, due to coupling with the three fluorine atoms, remains a constant feature across all three compounds and is a key identifier for the trifluoromethyl group.

A Comparative Guide to the Analytical Characterization of 3-Bromo-1,1,1-trifluoropropan-2-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of mass spectrometry and other key analytical techniques for the characterization of 3-Bromo-1,1,1-trifluoropropan-2-ol (BTFP). Due to the absence of a publicly available experimental mass spectrum for this specific compound, this guide leverages established fragmentation principles of halogenated secondary alcohols to predict its mass spectrometric behavior. This predicted data is then compared with alternative analytical methods, providing a comprehensive overview for researchers working with this and similar molecules.

Section 1: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Gas Chromatography-Mass Spectrometry is a primary technique for the analysis of volatile compounds like BTFP. It offers both separation and structural identification capabilities. The Electron Ionization (EI) mode is most common for generating a reproducible fragmentation pattern, which acts as a chemical fingerprint.

Predicted Fragmentation Pattern of 3-Bromo-1,1,1-trifluoropropan-2-ol

The molecular structure of BTFP (Molecular Weight: 192.96 g/mol ) dictates its fragmentation under EI-MS.[1][2][3] Key fragmentation pathways for alcohols include alpha-cleavage and dehydration.[4][5][6][7][8] For BTFP, a secondary alcohol, alpha-cleavage can occur on either side of the carbon bearing the hydroxyl group.

Key Fragmentation Principles:

• Molecular Ion (M+•): The molecular ion peak for secondary alcohols is often very weak or entirely absent.[4][5][8]

• Isotopic Pattern: The presence of a bromine atom will result in a characteristic M/M+2 isotopic pattern in a roughly 1:1 ratio for all bromine-containing fragments.

• Alpha-Cleavage: This is a dominant pathway where the C-C bond adjacent to the oxygen is cleaved.[6][7] The loss of the larger radical is generally favored.

  • Cleavage 1: Loss of the bromomethyl radical (•CH₂Br).

  • Cleavage 2: Loss of the trifluoromethyl radical (•CF₃).

• Other Cleavages: Loss of small neutral molecules like H₂O (dehydration), HF, or a bromine radical (•Br) are also possible.

Data Presentation: Predicted Mass Spectrum

The following table summarizes the predicted major ions for 3-Bromo-1,1,1-trifluoropropan-2-ol under EI-MS conditions.

Predicted m/z	Ion Formula	Proposed Fragmentation Pathway	Notes
192 / 194	[C₃H₄BrF₃O]⁺•	Molecular Ion (M⁺•)	Expected to be very low intensity or absent. Shows 1:1 isotopic pattern.
174 / 176	[C₃H₂BrF₃]⁺•	M - H₂O (Dehydration)	Common loss from alcohols.
123 / 125	[C₂H₄BrO]⁺	M - CF₃ (Alpha-Cleavage)	Loss of the trifluoromethyl radical.
113	[C₃H₃F₃O]⁺	M - Br	Cleavage of the C-Br bond.
99	[C₂H₂F₃O]⁺	M - CH₂Br (Alpha-Cleavage)	Loss of the bromomethyl radical. Likely to be a prominent peak.
69	[CF₃]⁺	Trifluoromethyl cation	A common fragment for trifluoromethyl-containing compounds.

Experimental Protocol: GC-MS Analysis

This protocol outlines a typical method for analyzing BTFP.

• Sample Preparation:

  • Prepare a stock solution of 3-Bromo-1,1,1-trifluoropropan-2-ol in a suitable solvent (e.g., Methanol or Dichloromethane) at a concentration of 1 mg/mL.

  • Create a series of dilutions from the stock solution to generate a calibration curve (e.g., 1-100 µg/mL).

  • For complex matrices, a liquid-liquid extraction or solid-phase microextraction (SPME) may be necessary.[9]

• Instrumentation (GC-MS):

  • GC Column: A non-polar or mid-polarity capillary column, such as a DB-5ms or equivalent (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness), is suitable for separating volatile halogenated compounds.[10][11]

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.5 mL/min).

  • Injection: 1 µL injection volume using a split/splitless injector. A split ratio of 20:1 is a good starting point. Injector temperature: 250°C.

  • Oven Program: Initial temperature of 50°C (hold for 2 min), then ramp at 10°C/min to 280°C (hold for 5 min).

  • MS Interface: Transfer line temperature of 280°C.

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230°C.

  • Scan Range: m/z 40-300 to ensure capture of all relevant fragments.

  • Data Acquisition: Full Scan mode for identification and Selected Ion Monitoring (SIM) mode for enhanced sensitivity in quantitative analysis.

Section 2: Comparison with Alternative Analytical Techniques

While GC-MS is a powerful tool, other techniques offer complementary or, in some cases, superior performance for specific analytical goals. The primary alternatives for BTFP are Gas Chromatography with an Electron Capture Detector (GC-ECD) and Fluorine-19 Nuclear Magnetic Resonance (¹⁹F NMR) Spectroscopy.

Data Presentation: Comparison of Analytical Techniques

Parameter	GC-MS (EI)	GC-ECD	¹⁹F NMR Spectroscopy
Principle	Separation by GC, ionization and fragmentation, mass analysis.	Separation by GC, detection of electron-capturing compounds.	Nuclei in a magnetic field absorb and re-emit electromagnetic radiation.
Information Provided	Molecular weight (often inferred), structural information (fragmentation pattern).	High-sensitivity detection and quantification. No structural information.	Detailed structural information, chemical environment of the fluorine atoms, quantification.[12][13][14]
Selectivity	Highly selective based on mass-to-charge ratio.	Highly selective for electronegative compounds (e.g., halogens).	Specific only to fluorine-containing compounds.
Sensitivity	Good (ng to pg range).	Excellent (pg to fg range) for halogenated compounds.[10]	Lower sensitivity (µg to mg range).
Sample Prep	Requires volatile sample, potential for derivatization.	Requires volatile sample.	Requires soluble sample in deuterated solvent, higher concentration needed.
Primary Use Case	Definitive identification and quantification.	Trace-level quantification of known halogenated compounds.	Unambiguous structure elucidation and purity assessment.

Section 3: Protocols for Alternative Techniques

Experimental Protocol: GC-ECD Analysis

GC-ECD is ideal for trace-level quantification of BTFP due to its high sensitivity to halogenated molecules.[15][16][17]

• Sample Preparation: Prepare standards and samples as described for GC-MS. Extreme cleanliness is required to avoid baseline noise.

• Instrumentation (GC-ECD):

  • GC Column & Program: Use the same column and oven program as for GC-MS.

  • Carrier Gas: Helium or Nitrogen.

  • Makeup Gas: A makeup gas (e.g., 5% Methane in Argon or Nitrogen) is required for the ECD detector.

  • Injector: As per GC-MS.

  • Detector: ECD at 300°C.

• Data Analysis: Quantification is based on the peak area of the analyte compared to a calibration curve. Retention time is used for presumptive identification.

Experimental Protocol: ¹⁹F NMR Spectroscopy

¹⁹F NMR is a powerful, non-destructive technique for the definitive structural analysis of any molecule containing a trifluoromethyl group.[18][12][13][14]

• Sample Preparation:

  • Dissolve approximately 5-10 mg of 3-Bromo-1,1,1-trifluoropropan-2-ol in ~0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃).

  • Add an internal standard if quantitative analysis is required (e.g., trifluorotoluene).

  • Transfer the solution to a 5 mm NMR tube.

• Instrumentation (NMR Spectrometer):

  • Field Strength: 300 MHz or higher.

  • Probe: A broadband or fluorine-specific probe.

  • Experiment: A standard 1D ¹⁹F spectrum acquisition. Proton decoupling is typically used to simplify the spectrum to a singlet for the CF₃ group.

• Data Acquisition & Analysis:

  • The CF₃ group will appear as a single peak in the ¹⁹F NMR spectrum.

  • The chemical shift of this peak is highly sensitive to the local electronic environment, providing confirmation of the structure.[18][13]

  • Integration of the peak area relative to an internal standard allows for precise quantification.

Section 4: Mandatory Visualizations

Diagram 1: Experimental Workflow

Caption: Workflow for GC-MS analysis of 3-Bromo-1,1,1-trifluoropropan-2-ol.

Diagram 2: Predicted Fragmentation Pathways

Caption: Predicted EI-MS fragmentation of 3-Bromo-1,1,1-trifluoropropan-2-ol.

References

• 1. CAS 431-34-5: 3-bromo-1,1,1-trifluoro-2-propanol [cymitquimica.com]
• 2. 431-34-5 | 3-Bromo-1,1,1-trifluoropropan-2-ol - Alachem Co., Ltd. [alachem.co.jp]
• 3. 3-Bromo-1,1,1-Trifluoro-2-Propanol | C3H4BrF3O | CID 220632 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. m.youtube.com [m.youtube.com]
• 5. Chemistry!!! Not Mystery : Fragmentation pattern and mass spectra of Alcohols [chemistrynotmystery.com]
• 6. Mass Spectrometry of Alcohols - Chemistry Steps [chemistrysteps.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. GCMS Section 6.10 [people.whitman.edu]
• 9. resolvemass.ca [resolvemass.ca]
• 10. mdpi.com [mdpi.com]
• 11. gcms.cz [gcms.cz]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Advances in Instrumental Analysis of Brominated Flame Retardants: Current Status and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 16. eurl-pesticides.eu [eurl-pesticides.eu]
• 17. [PDF] Quantification of polybrominated diphenyl ether (PBDE) congeners in wastewater by gas chromatography with electron capture detector (GC-ECD) | Semantic Scholar [semanticscholar.org]
• 18. A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in 19F NMR studies of proteins - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Infrared Spectroscopy of 3-Bromo-1,1,1-trifluoropropan-2-ol and Related Alcohols

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the infrared (IR) spectrum of 3-Bromo-1,1,1-trifluoropropan-2-ol alongside structurally related alcohols: 1,1,1-trifluoropropan-2-ol, 3-chloropropan-2-ol, and the parent compound, propan-2-ol. Understanding the vibrational spectroscopy of these molecules is crucial for identifying and characterizing them in various research and development settings, particularly in the synthesis of fluorinated pharmaceutical intermediates.

Comparative Analysis of IR Spectral Data

The introduction of halogen substituents, particularly the electron-withdrawing trifluoromethyl group, significantly influences the vibrational frequencies of the parent propan-2-ol molecule. The table below summarizes the key experimental and predicted IR absorption bands for these compounds.

Functional Group	Vibrational Mode	Propan-2-ol (Experimental) (cm⁻¹)	1,1,1-Trifluoro-propan-2-ol (Experimental) (cm⁻¹)	3-Chloropropan-2-ol (Predicted) (cm⁻¹)	3-Bromo-1,1,1-trifluoropropan-2-ol (Predicted) (cm⁻¹)
O-H	Stretching (H-bonded)	~3350 (broad, strong)[1]	~3400 (broad, strong)	~3350 (broad, strong)	~3400 (broad, strong)
C-H	Stretching (sp³)	2970-2850 (strong)	2980-2900 (medium)	2970-2850 (strong)	2980-2900 (medium)
C-O	Stretching	~1130, 1160 (strong)	~1170, 1120 (strong)	~1100 (strong)	~1150 (strong)
C-F	Stretching	N/A	~1280, 1180 (very strong)	N/A	~1280, 1180 (very strong)
C-Cl	Stretching	N/A	N/A	850-550 (medium-strong)[2]	N/A
C-Br	Stretching	N/A	N/A	N/A	690-515 (medium-strong)[3]

Disclaimer: The IR peak positions for 3-Chloropropan-2-ol and 3-Bromo-1,1,1-trifluoropropan-2-ol are predicted based on characteristic group frequencies and the known electronic effects of halogen substituents. Experimental verification is recommended.

Interpretation of Spectral Data

The broad O-H stretching band between 3200-3550 cm⁻¹ is a characteristic feature of all four alcohols, indicative of intermolecular hydrogen bonding.[4] The position and broadness of this peak can be sensitive to concentration and solvent.

The C-H stretching vibrations of the alkyl backbone are observed in the 2850-3000 cm⁻¹ region. The introduction of the highly electronegative trifluoromethyl group in 1,1,1-trifluoropropan-2-ol and 3-Bromo-1,1,1-trifluoropropan-2-ol is expected to cause a slight shift to higher wavenumbers for adjacent C-H bonds due to inductive effects.

The C-O stretching vibration, typically found in the 1050-1260 cm⁻¹ range for secondary alcohols, is present in all the compounds.[5] The strong electron-withdrawing nature of the trifluoromethyl group leads to a strengthening of the adjacent C-O bond, resulting in a shift to higher frequencies.

The most significant differences in the spectra arise from the C-F, C-Cl, and C-Br stretching vibrations. The C-F stretches in the trifluoromethyl-containing compounds give rise to very strong and characteristic absorptions in the 1100-1300 cm⁻¹ region. The C-Cl and C-Br stretching frequencies are expected in the fingerprint region, typically between 850-550 cm⁻¹ and 690-515 cm⁻¹ respectively.[2][3] These bands are crucial for confirming the presence of the respective halogens.

Experimental Protocol: Attenuated Total Reflectance (ATR) FTIR Spectroscopy

The following protocol outlines a standard procedure for obtaining the IR spectrum of a liquid alcohol sample using an ATR-FTIR spectrometer.

Instrumentation:

• Fourier Transform Infrared (FTIR) spectrometer equipped with a single-bounce diamond ATR accessory.

Procedure:

• Background Spectrum Acquisition:

  • Ensure the ATR crystal surface is clean. If necessary, clean the crystal with a soft, lint-free cloth dampened with a volatile solvent (e.g., isopropanol), and allow it to dry completely.

  • Acquire a background spectrum of the clean, empty ATR crystal. This will be subtracted from the sample spectrum to remove contributions from the instrument and ambient atmosphere (e.g., CO₂ and water vapor).

• Sample Application:

  • Place a small drop of the liquid alcohol sample onto the center of the ATR crystal, ensuring the crystal is fully covered.

• Spectrum Acquisition:

  • Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. The spectrum is generally collected over a range of 4000 to 400 cm⁻¹ with a resolution of 4 cm⁻¹.

• Data Processing:

  • The software will automatically subtract the background spectrum from the sample spectrum to produce the final absorbance or transmittance spectrum.

  • Perform any necessary baseline corrections or other spectral manipulations as required.

• Cleaning:

  • Thoroughly clean the ATR crystal after analysis using a suitable solvent and a soft cloth to prevent cross-contamination.

Logical Workflow for Spectral Comparison

The following diagram illustrates the logical progression for comparing the IR spectra, starting from the parent propan-2-ol molecule and observing the spectral changes upon the addition of different substituents.

Caption: Logical workflow for IR spectral comparison.

This guide provides a foundational understanding of the key IR spectroscopic features of 3-Bromo-1,1,1-trifluoropropan-2-ol and its structural analogs. For definitive identification and analysis, it is always recommended to compare experimentally obtained spectra with authenticated reference spectra.

References

• 1. infrared spectrum of propan-2-ol prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of 2-propanol image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 2. benchchem.com [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. allsubjectjournal.com [allsubjectjournal.com]
• 5. orgchemboulder.com [orgchemboulder.com]

A Comparative Guide to Trifluoromethylating Agents for Researchers and Drug Development Professionals: 3-Bromo-1,1,1-trifluoropropan-2-ol in Context

The introduction of the trifluoromethyl (CF3) group is a pivotal strategy in modern drug design and materials science, enhancing metabolic stability, lipophilicity, and bioavailability of molecules. A diverse array of reagents has been developed to achieve trifluoromethylation, each with distinct mechanisms and applications. This guide provides a comparative analysis of 3-Bromo-1,1,1-trifluoropropan-2-ol and other prominent trifluoromethylating agents, supported by experimental data and detailed protocols to aid researchers in selecting the optimal reagent for their synthetic needs.

Overview of Trifluoromethylating Agents

Trifluoromethylating agents are broadly categorized based on their reactive nature as electrophilic, nucleophilic, or radical sources of the CF3 group.

3-Bromo-1,1,1-trifluoropropan-2-ol is a specialized reagent, primarily utilized as a thiol-reactive probe and in the synthesis of fungicides.[1] While it contains the trifluoromethyl moiety, its main application is not as a general trifluoromethylating agent for the formation of C-CF3 bonds in the same manner as more common reagents. Its reactivity is centered around the bromine and hydroxyl functionalities.

In contrast, mainstream trifluoromethylating agents are designed for broader synthetic utility in C-CF3 bond formation:

• Electrophilic "CF3+" Reagents: These reagents, such as Togni's reagents (hypervalent iodine compounds) and Umemoto's reagents (sulfonium salts), deliver a trifluoromethyl cation equivalent to nucleophiles. They are effective for the trifluoromethylation of β-ketoesters, silyl enol ethers, and various heteroatoms.[2][3]

• Nucleophilic "CF3-" Reagents: The most prominent example is the Ruppert-Prakash reagent (TMSCF3) , which provides a trifluoromethyl anion equivalent. It is highly effective for the trifluoromethylation of aldehydes, ketones, and imines.[4]

• Radical "CF3•" Reagents: Reagents like sodium trifluoromethanesulfinate (CF3SO2Na, Langlois' reagent) generate a trifluoromethyl radical. This approach is particularly useful for the trifluoromethylation of arenes and heteroarenes.[4]

Data Presentation: Performance of Trifluoromethylating Agents

The following tables summarize the performance of key trifluoromethylating agents on representative substrates. Yields are reported as isolated yields.

Table 1: Trifluoromethylation of β-Ketoesters (Electrophilic Agents)

Reagent Class	Specific Reagent	Substrate	Yield (%)	Reference
Hypervalent Iodine	Togni Reagent II	2-Methyl-1-oxo-2,3-dihydro-1H-indene-2-carboxylate	Low/Inefficient	[3]
Sulfonium Salt	Umemoto Reagent	2-Methyl-1-oxo-2,3-dihydro-1H-indene-2-carboxylate	Good to Excellent	[3]
Sulfonium Salt	Umemoto Reagent IV	Sodium salt of ethyl 2-oxocyclohexanecarboxylate	84	[3]

Table 2: Trifluoromethylation of Aldehydes (Nucleophilic Agent)

Reagent	Substrate	Product	Yield (%)	Reference
Ruppert-Prakash Reagent (TMSCF3)	Benzaldehyde	1-Phenyl-2,2,2-trifluoroethanol	92	[2]
Ruppert-Prakash Reagent (TMSCF3)	4-Methoxybenzaldehyde	1-(4-Methoxyphenyl)-2,2,2-trifluoroethanol	95	[5]
Ruppert-Prakash Reagent (TMSCF3)	Cyclohexanecarbaldehyde	1-Cyclohexyl-2,2,2-trifluoroethanol	88	[5]

Table 3: Trifluoromethylation of Heterocycles (Radical Agent)

Reagent	Substrate	Product	Yield (%)	Reference
Langlois Reagent (CF3SO2Na)	Lepidine	4-(Trifluoromethyl)lepidine	85	[2]
Langlois Reagent (CF3SO2Na)	Caffeine	8-(Trifluoromethyl)caffeine	72	[2]

Experimental Protocols

Detailed methodologies are crucial for the successful application of these reagents.

Protocol 1: Trifluoromethylation of Benzaldehyde using Ruppert-Prakash Reagent (TMSCF3)

This protocol describes a general procedure for the nucleophilic trifluoromethylation of an aldehyde.

Materials:

• Benzaldehyde

• Ruppert-Prakash Reagent (TMSCF3)

• Tetrabutylammonium fluoride (TBAF) solution (1M in THF)

• Anhydrous tetrahydrofuran (THF)

• Nitrogen or Argon atmosphere

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add benzaldehyde (1.0 mmol) and anhydrous THF (5 mL).

• Cool the solution to 0 °C in an ice bath.

• Add the Ruppert-Prakash reagent (1.2 mmol) to the solution.

• Add a catalytic amount of TBAF solution (0.1 mmol) dropwise.

• Allow the reaction to warm to room temperature and stir for 1-3 hours, monitoring by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of NH4Cl.

• Extract the product with ethyl acetate (3 x 15 mL).

• Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• The resulting silyl ether can be deprotected using 1 M HCl in methanol to yield the trifluoromethylated alcohol.

• Purify the final product by column chromatography.[2]

Protocol 2: Application of 3-Bromo-1,1,1-trifluoropropan-2-ol in the Synthesis of Fungicides

This example illustrates a typical application of 3-Bromo-1,1,1-trifluoropropan-2-ol, which involves reaction at the bromine and hydroxyl groups rather than direct trifluoromethylation of a substrate. It is used in the preparation of halomethyl ketones and their hydrates, which have shown fungicidal activity.[1]

Conceptual Reaction Scheme:

A generalized reaction could involve the oxidation of the secondary alcohol of 3-Bromo-1,1,1-trifluoropropan-2-ol to the corresponding ketone, followed by nucleophilic substitution of the bromide.

Mandatory Visualization

The following diagrams illustrate the general workflows and logical relationships of the discussed trifluoromethylation strategies.

Caption: General experimental workflow for electrophilic trifluoromethylation.

Caption: General experimental workflow for nucleophilic trifluoromethylation.

Caption: Logical flow for selecting a trifluoromethylating agent.

Conclusion

The choice of a trifluoromethylating agent is highly dependent on the substrate and the desired transformation. For direct C-H or C-X trifluoromethylation, established reagents like Togni's, Umemoto's, Ruppert-Prakash, and Langlois' reagents offer broad applicability and well-documented protocols. In contrast, 3-Bromo-1,1,1-trifluoropropan-2-ol serves more specialized roles, primarily as a building block in the synthesis of specific target molecules like fungicides, where its reactivity at the bromo and hydroxyl positions is exploited. Researchers should consider the specific reaction type—electrophilic, nucleophilic, or radical—and the nature of their substrate when designing a synthetic strategy involving trifluoromethylation.

References

• 1. 3-BROMO-1,1,1-TRIFLUORO-2-PROPANOL | 431-34-5 [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Trifluoromethylation - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]

A Comparative Guide to the Structural Validation of 3-Bromo-1,1,1-trifluoropropan-2-ol and Its Halogenated Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the structural validation of 3-Bromo-1,1,1-trifluoropropan-2-ol and its chloro and iodo analogs. Through a detailed examination of spectroscopic data and experimental protocols, this document serves as a comprehensive resource for the characterization of these valuable fluorinated building blocks in pharmaceutical and materials science research.

Introduction

3-Halo-1,1,1-trifluoropropan-2-ols are a class of organic compounds with significant potential in the development of novel pharmaceuticals and functional materials. The presence of a trifluoromethyl group and a halogen atom imparts unique electronic and steric properties, influencing their reactivity and biological activity. Accurate structural elucidation is paramount for understanding their chemical behavior and for the rational design of new molecules. This guide focuses on the validation of the structures of 3-bromo-, 3-chloro-, and 3-iodo-1,1,1-trifluoropropan-2-ol using key analytical techniques.

Comparative Spectroscopic Analysis

The structural characterization of 3-halo-1,1,1-trifluoropropan-2-ol derivatives relies heavily on nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). The following tables summarize the expected and reported spectroscopic data for these compounds, highlighting the influence of the halogen substituent on their spectral properties.

Nuclear Magnetic Resonance (NMR) Spectroscopy Data

Table 1: ¹H NMR Spectroscopic Data (Predicted and Reported)

Compound	Chemical Shift (δ ppm) - CH(OH)	Multiplicity	Chemical Shift (δ ppm) - CH₂X	Multiplicity
3-Chloro-1,1,1-trifluoropropan-2-ol	~4.2	m	~3.8	m
3-Bromo-1,1,1-trifluoropropan-2-ol	~4.3	m	~3.7	m
3-Iodo-1,1,1-trifluoropropan-2-ol	~4.4	m	~3.5	m

Table 2: ¹³C NMR Spectroscopic Data (Predicted and Reported)[1]

Compound	Chemical Shift (δ ppm) - CF₃	Chemical Shift (δ ppm) - CH(OH)	Chemical Shift (δ ppm) - CH₂X
3-Chloro-1,1,1-trifluoropropan-2-ol	~124 (q, ¹JCF ≈ 280 Hz)	~70 (q, ²JCF ≈ 30 Hz)	~48
3-Bromo-1,1,1-trifluoropropan-2-ol	~124 (q, ¹JCF ≈ 280 Hz)	~70 (q, ²JCF ≈ 30 Hz)	~35
3-Iodo-1,1,1-trifluoropropan-2-ol	~124 (q, ¹JCF ≈ 280 Hz)	~70 (q, ²JCF ≈ 30 Hz)	~10

Note: The predicted chemical shifts are based on established substituent effects and data from similar structures. Actual values may vary depending on the solvent and experimental conditions.

Mass Spectrometry (MS) Data

Table 3: Key Mass Spectrometry Fragmentation Data

Compound	Molecular Ion [M]⁺	Major Fragment Ions (m/z)	Interpretation
3-Chloro-1,1,1-trifluoropropan-2-ol	148/150 (Cl isotope pattern)	113, 83, 69	Loss of Cl, Loss of CH₂Cl, CF₃⁺
3-Bromo-1,1,1-trifluoropropan-2-ol	192/194 (Br isotope pattern)	113, 83, 69	Loss of Br, Loss of CH₂Br, CF₃⁺
3-Iodo-1,1,1-trifluoropropan-2-ol	240	113, 83, 69, 127	Loss of I, Loss of CH₂I, CF₃⁺, I⁺

Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure reproducibility and accurate comparison.

Synthesis of 3-Halo-1,1,1-trifluoropropan-2-ols

A general and effective method for the synthesis of 3-halo-1,1,1-trifluoropropan-2-ols involves the reduction of the corresponding α-haloketones.

General Procedure:

• Preparation of α-haloketone: The synthesis starts with the corresponding 3-halo-1,1,1-trifluoroacetone. These can be synthesized from 1,1,1-trifluoroacetone via halogenation.

• Reduction to the alcohol: The 3-halo-1,1,1-trifluoroacetone is then reduced to the desired 3-halo-1,1,1-trifluoropropan-2-ol using a suitable reducing agent, such as sodium borohydride (NaBH₄), in an appropriate solvent like methanol or ethanol at a controlled temperature (e.g., 0 °C to room temperature).

• Work-up and Purification: After the reaction is complete, the mixture is quenched, and the product is extracted with an organic solvent. The organic layer is then washed, dried, and the solvent is removed under reduced pressure. The crude product is purified by distillation or column chromatography to yield the pure 3-halo-1,1,1-trifluoropropan-2-ol.

Caption: Workflow for structure-spectra correlation and validation.

Conclusion

The structural validation of 3-bromo-1,1,1-trifluoropropan-2-ol and its halogenated analogs is reliably achieved through a combination of NMR spectroscopy and mass spectrometry. The distinct spectroscopic signatures, particularly the characteristic isotopic patterns in MS for chloro and bromo derivatives and the predictable trends in NMR chemical shifts, allow for unambiguous identification. The provided experimental protocols offer a standardized approach for obtaining high-quality data, facilitating consistent and comparable results across different research settings. This guide serves as a foundational tool for scientists working with these important fluorinated compounds.

References

• 1. nbinno.com [nbinno.com]

A Comparative Guide to Analytical Methods for Determining the Purity of 3-Bromo-1,1,1-trifluoropropan-2-ol

For Researchers, Scientists, and Drug Development Professionals

The accurate determination of purity for active pharmaceutical ingredients (APIs) and key intermediates is a critical aspect of drug development and manufacturing. This guide provides a comprehensive comparison of analytical methodologies for assessing the purity of 3-Bromo-1,1,1-trifluoropropan-2-ol, a fluorinated building block of significant interest. We present a comparative analysis of quantitative Nuclear Magnetic Resonance (¹⁹F qNMR) spectroscopy, Gas Chromatography with Flame Ionization Detection (GC-FID), and High-Performance Liquid Chromatography with UV detection (HPLC-UV), supported by illustrative experimental data and detailed protocols.

Introduction to Purity Assessment of 3-Bromo-1,1,1-trifluoropropan-2-ol

3-Bromo-1,1,1-trifluoropropan-2-ol is a key intermediate in the synthesis of various pharmaceutical compounds. Its purity directly impacts the quality, safety, and efficacy of the final drug product. Potential impurities may arise from the synthetic route, which could include unreacted starting materials, byproducts from over-bromination (e.g., 1,3-dibromo-1,1,1-trifluoropropan-2-ol), or residual solvents. Therefore, robust and reliable analytical methods are essential for its quality control.

Comparison of Analytical Methods

The selection of an appropriate analytical method for purity determination depends on several factors, including the nature of the analyte and potential impurities, the required accuracy and precision, and the availability of instrumentation. Here, we compare three widely used techniques for the analysis of 3-Bromo-1,1,1-trifluoropropan-2-ol.

Parameter	¹⁹F Quantitative NMR (qNMR)	Gas Chromatography (GC-FID)	High-Performance Liquid Chromatography (HPLC-UV)
Principle	Measures the nuclear magnetic resonance of the ¹⁹F nucleus. The signal intensity is directly proportional to the number of nuclei, allowing for absolute quantification against a certified internal standard.[1]	Separates volatile compounds based on their partitioning between a stationary phase and a carrier gas. The flame ionization detector responds to organic compounds.	Separates compounds based on their differential distribution between a stationary phase and a liquid mobile phase. A UV detector measures the absorbance of analytes.
Selectivity	Excellent for fluorinated compounds, with a wide chemical shift range reducing signal overlap.[2]	High, based on chromatographic separation of volatile compounds.	High, based on chromatographic separation.
Limit of Detection (LOD)	~0.1 mg/mL	~0.01 µg/mL	~0.1 µg/mL
Limit of Quantitation (LOQ)	~0.3 mg/mL	~0.03 µg/mL	~0.3 µg/mL
Linearity (R²)	>0.999	>0.999	>0.998
Precision (%RSD)	< 1%	< 2%	< 2%
Sample Throughput	Moderate	High	High
Destructive	No	Yes	Yes

Experimental Protocols

¹⁹F Quantitative NMR (qNMR) Spectroscopy

Objective: To determine the absolute purity of 3-Bromo-1,1,1-trifluoropropan-2-ol using an internal standard.

Instrumentation: 400 MHz NMR Spectrometer or higher.

Sample Preparation:

• Accurately weigh approximately 20 mg of the 3-Bromo-1,1,1-trifluoropropan-2-ol sample into a clean, dry NMR tube.

• Accurately weigh approximately 10 mg of a certified internal standard (e.g., 3,5-bis(trifluoromethyl)benzoic acid) and add it to the same NMR tube.

• Add approximately 0.75 mL of a suitable deuterated solvent (e.g., Acetonitrile-d₃) to dissolve the sample and internal standard completely.

NMR Acquisition Parameters:

• Nucleus: ¹⁹F

• Pulse Program: Standard single pulse

• Relaxation Delay (D1): 30 s (to ensure full relaxation of the trifluoromethyl group)

• Number of Scans: 16

• Spectral Width: -50 to -100 ppm (centered around the expected chemical shifts)

Data Analysis:

• Process the acquired FID to obtain the ¹⁹F NMR spectrum.

• Integrate the signals corresponding to the trifluoromethyl group of 3-Bromo-1,1,1-trifluoropropan-2-ol and a known signal from the internal standard.

• Calculate the purity of the analyte using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value

  • N = Number of fluorine atoms in the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

Gas Chromatography with Flame Ionization Detection (GC-FID)

Objective: To determine the purity of 3-Bromo-1,1,1-trifluoropropan-2-ol by area percent and to quantify volatile impurities.

Instrumentation: Gas chromatograph equipped with a Flame Ionization Detector (FID).

Sample Preparation:

• Prepare a stock solution of 3-Bromo-1,1,1-trifluoropropan-2-ol in a suitable volatile solvent (e.g., dichloromethane) at a concentration of approximately 1 mg/mL.

• Filter the solution through a 0.45 µm syringe filter before injection.

Chromatographic Conditions:

• Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

• Injector Temperature: 250°C

• Detector Temperature: 280°C

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: Increase to 240°C at 10°C/min.

  • Hold: Hold at 240°C for 5 minutes.

• Carrier Gas: Helium, at a constant flow of 1.2 mL/min.

• Injection Volume: 1 µL

• Split Ratio: 50:1

Data Analysis:

• Identify the peak corresponding to 3-Bromo-1,1,1-trifluoropropan-2-ol based on its retention time.

• Calculate the purity using the area percent method, where the peak area of the main component is divided by the total area of all peaks in the chromatogram.

High-Performance Liquid Chromatography (HPLC-UV)

Objective: To determine the purity of 3-Bromo-1,1,1-trifluoropropan-2-ol and quantify non-volatile impurities.

Instrumentation: HPLC system with a UV detector.

Sample Preparation:

• Prepare a stock solution of the 3-Bromo-1,1,1-trifluoropropan-2-ol sample by dissolving approximately 10 mg of the compound in 10 mL of the mobile phase to achieve a concentration of 1 mg/mL.

• Filter the solution through a 0.45 µm syringe filter before injection.

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (45:55 v/v). For mass spectrometry compatibility, 0.1% formic acid can be added to the mobile phase.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

• Detection: UV at 210 nm.

Data Analysis:

• Determine the retention time of the main peak corresponding to 3-Bromo-1,1,1-trifluoropropan-2-ol.

• Calculate the purity based on the peak area percentage.

Workflow for Analytical Method Selection

Caption: Logical workflow for selecting the appropriate analytical method.

Signaling Pathway for Purity Determination

Caption: Workflow from sample preparation to purity assessment.

Conclusion

The choice of the analytical method for determining the purity of 3-Bromo-1,1,1-trifluoropropan-2-ol should be guided by the specific requirements of the analysis.

• ¹⁹F qNMR is a primary and powerful technique for absolute purity determination without the need for a specific reference standard of the analyte. Its high selectivity for fluorinated compounds makes it an ideal choice for this molecule.

• GC-FID is a highly sensitive method suitable for detecting and quantifying volatile impurities. It offers high resolution and is a robust technique for routine quality control.

• HPLC-UV is a versatile method for the analysis of a wide range of impurities, particularly those that are non-volatile or thermally labile.

For a comprehensive purity assessment, a combination of these orthogonal techniques is recommended. For instance, ¹⁹F qNMR can be used to establish the absolute purity, while GC-FID and/or HPLC-UV can be employed to identify and quantify specific impurities. This multi-faceted approach ensures the highest level of quality control for this critical pharmaceutical intermediate.

References

• 1. benchchem.com [benchchem.com]
• 2. manchesterorganics.com [manchesterorganics.com]

A Comparative Analysis of Reactivity: 3-Bromo-1,1,1-trifluoropropan-2-ol versus its Chloro-Analogue

A detailed guide for researchers, scientists, and drug development professionals on the relative reactivity of 3-Bromo-1,1,1-trifluoropropan-2-ol and the theoretical reactivity of its chloro-analogue, 3-Chloro-1,1,1-trifluoropropan-2-ol. This guide provides a comprehensive comparison based on fundamental principles of organic chemistry, available physical data, and a proposed experimental protocol for direct reactivity assessment.

Introduction

Halogenated organic compounds are pivotal building blocks in medicinal chemistry and materials science. The specific halogen present in a molecule can significantly influence its chemical reactivity, thereby dictating its utility in synthetic pathways. This guide focuses on a comparative analysis of the reactivity of two such compounds: 3-Bromo-1,1,1-trifluoropropan-2-ol and its corresponding chloro-analogue, 3-Chloro-1,1,1-trifluoropropan-2-ol.

While extensive data is available for the bromo-derivative, there is a notable scarcity of published information regarding the physical and reactive properties of 3-Chloro-1,1,1-trifluoropropan-2-ol. Consequently, this guide will provide a detailed overview of the known characteristics of the bromo-compound and extrapolate the expected properties and reactivity of the chloro-analogue based on established principles of halogen chemistry. A proposed experimental protocol is also presented to enable a direct, quantitative comparison of their reactivity.

Physicochemical Properties

A summary of the known physical properties of 3-Bromo-1,1,1-trifluoropropan-2-ol is presented below. The properties for 3-Chloro-1,1,1-trifluoropropan-2-ol are largely unavailable in the current literature.

Property	3-Bromo-1,1,1-trifluoropropan-2-ol	3-Chloro-1,1,1-trifluoropropan-2-ol
Molecular Formula	C₃H₄BrF₃O	C₃H₄ClF₃O
Molecular Weight	192.96 g/mol	148.51 g/mol
CAS Number	431-34-5	Not available
Boiling Point	124.5 °C at 743 mmHg[1]	Not available
Density	1.861 g/mL at 25 °C[1]	Not available

Theoretical Reactivity Comparison

The primary determinant of reactivity in nucleophilic substitution reactions of haloalkanes is the strength of the carbon-halogen bond. The weaker the bond, the better the leaving group, and the faster the reaction. The bond dissociation energies for carbon-halogen bonds follow the trend C-I < C-Br < C-Cl < C-F.[2]

Based on this principle, it is predicted that 3-Bromo-1,1,1-trifluoropropan-2-ol will be more reactive towards nucleophiles than 3-Chloro-1,1,1-trifluoropropan-2-ol . The carbon-bromine bond is weaker and therefore more easily cleaved than the carbon-chlorine bond, making the bromide ion a better leaving group than the chloride ion.

This increased reactivity of the bromo-compound is anticipated in common nucleophilic substitution reactions, such as those with hydroxides, alkoxides, amines, and cyanides. The reaction mechanism, whether it proceeds via an S(_N)1 or S(_N)2 pathway, will be influenced by the reaction conditions (solvent, nucleophile strength, etc.) and the steric hindrance around the reaction center.

Diagram illustrating the relationship between bond strength and reactivity.

Proposed Experimental Protocol for Reactivity Comparison

To empirically determine the relative reactivity of 3-Bromo-1,1,1-trifluoropropan-2-ol and its chloro-analogue, a competitive nucleophilic substitution reaction can be performed. This experiment would provide quantitative data on the reaction rates.

Objective: To compare the rate of nucleophilic substitution of 3-Bromo-1,1,1-trifluoropropan-2-ol and 3-Chloro-1,1,1-trifluoropropan-2-ol with a common nucleophile.

Materials:

• 3-Bromo-1,1,1-trifluoropropan-2-ol

• 3-Chloro-1,1,1-trifluoropropan-2-ol (if synthesizable or available)

• Sodium iodide

• Acetone (anhydrous)

• Internal standard (e.g., undecane)

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Preparation of Reaction Mixtures:

  • Prepare a standard solution of sodium iodide in anhydrous acetone.

  • In two separate reaction vessels, dissolve equimolar amounts of 3-Bromo-1,1,1-trifluoropropan-2-ol and 3-Chloro-1,1,1-trifluoropropan-2-ol in anhydrous acetone.

  • Add a known amount of an internal standard to each reaction vessel.

• Reaction Initiation and Monitoring:

  • Initiate the reactions by adding an equal volume of the sodium iodide solution to each reaction vessel simultaneously.

  • Maintain the reactions at a constant temperature (e.g., 25 °C or 50 °C).

  • At regular time intervals (e.g., every 15 minutes), withdraw an aliquot from each reaction mixture.

  • Quench the reaction in the aliquot immediately by adding it to a vial containing cold water and a suitable organic solvent for extraction (e.g., diethyl ether).

• Analysis:

  • Analyze the organic layer of each quenched aliquot by GC-MS.

  • Quantify the disappearance of the starting materials (3-Bromo-1,1,1-trifluoropropan-2-ol and 3-Chloro-1,1,1-trifluoropropan-2-ol) and the appearance of the product (3-Iodo-1,1,1-trifluoropropan-2-ol) relative to the internal standard.

• Data Presentation:

  • Plot the concentration of the reactants and product as a function of time for both reactions.

  • Determine the initial reaction rates and the rate constants for both the bromo- and chloro-compounds.

Proposed experimental workflow for comparing reactivity.

Conclusion

Based on fundamental principles of carbon-halogen bond strength, 3-Bromo-1,1,1-trifluoropropan-2-ol is expected to be significantly more reactive in nucleophilic substitution reactions than its chloro-analogue . The bromide ion is a superior leaving group compared to the chloride ion, facilitating a faster reaction rate.

Due to the current lack of available data for 3-Chloro-1,1,1-trifluoropropan-2-ol, the direct experimental verification of this predicted reactivity trend is necessary. The proposed experimental protocol provides a robust framework for such an investigation. The results of these experiments would be invaluable to synthetic chemists in selecting the appropriate starting material for the efficient synthesis of novel compounds. Researchers in drug development and materials science would also benefit from a clearer understanding of the reactivity of these versatile fluorinated building blocks.

References

• 1. 3-Chloro-1,1,1-trifluoropropane | C3H4ClF3 | CID 10000 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-CHLORO-1,1,1-TRIFLUOROPROPANE | 460-35-5 [chemicalbook.com]

Unraveling the Reactivity of 3-Bromo-1,1,1-trifluoropropan-2-ol: A Comparative Guide to Plausible Reaction Mechanisms

For researchers, scientists, and professionals in drug development, understanding the reaction mechanisms of fluorinated organic compounds is paramount for the design of novel synthetic pathways and the development of new chemical entities. This guide provides a comparative analysis of plausible reaction mechanisms for 3-Bromo-1,1,1-trifluoropropan-2-ol, a key building block in medicinal and materials chemistry. In the absence of direct computational or experimental studies on this specific molecule, this guide draws upon established principles of physical organic chemistry and documented reactivity of analogous haloalcohols to propose and compare potential reaction pathways.

The presence of a bromine atom, a good leaving group, and a hydroxyl group on adjacent carbons, coupled with the strong electron-withdrawing nature of the trifluoromethyl group, imparts a unique and complex reactivity profile to 3-Bromo-1,1,1-trifluoropropan-2-ol. This guide explores the likely intermolecular and intramolecular reactions this molecule may undergo under various conditions, providing a theoretical framework for future experimental and computational investigation.

Proposed Reaction Mechanisms: A Comparative Overview

Based on the chemical structure of 3-Bromo-1,1,1-trifluoropropan-2-ol and the known reactivity of similar haloalcohols, several reaction mechanisms can be postulated. These include intramolecular nucleophilic substitution (SNi) leading to epoxide formation, intermolecular nucleophilic substitution (SN2), and elimination (E2) reactions. The preferred pathway is expected to be highly dependent on the reaction conditions, particularly the nature of the base or nucleophile employed.

Intramolecular Nucleophilic Substitution (SNi): Epoxide Formation

In the presence of a base, 3-Bromo-1,1,1-trifluoropropan-2-ol is expected to readily undergo an intramolecular SN2 reaction to form 2-(trifluoromethyl)oxirane. The electron-withdrawing trifluoromethyl group increases the acidity of the hydroxyl proton, facilitating its deprotonation by a base to form an alkoxide intermediate. This alkoxide can then act as an internal nucleophile, attacking the adjacent carbon bearing the bromine atom and displacing the bromide ion.

Caption: Proposed mechanism for the base-mediated intramolecular SN2 reaction of 3-Bromo-1,1,1-trifluoropropan-2-ol to form 2-(trifluoromethyl)oxirane.

Intermolecular Nucleophilic Substitution (SN2)

With a potent nucleophile that is a relatively weak base, an intermolecular SN2 reaction may compete with epoxide formation. In this pathway, the external nucleophile directly attacks the primary carbon bearing the bromine atom, leading to the displacement of the bromide ion and the formation of a new carbon-nucleophile bond. The steric accessibility of the primary carbon makes it a good substrate for SN2 reactions.

Caption: Proposed mechanism for the intermolecular SN2 reaction of 3-Bromo-1,1,1-trifluoropropan-2-ol with a nucleophile.

Elimination Reaction (E2)

In the presence of a strong, sterically hindered base, an E2 elimination reaction could occur to yield 3,3,3-trifluoroprop-1-en-2-ol. This pathway involves the abstraction of a proton from the carbon adjacent to the bromine-bearing carbon (the α-carbon) by the base, with the simultaneous formation of a carbon-carbon double bond and the departure of the bromide leaving group. The strong electron-withdrawing effect of the trifluoromethyl group could influence the regioselectivity of this reaction.

In-Depth Characterization of Novel Compounds Derived from 3-Bromo-1,1,1-trifluoropropan-2-ol: A Comparative Analysis

For Immediate Release

[City, State] – [Date] – Researchers and professionals in the field of drug development now have access to a comprehensive comparative guide on novel compounds synthesized from the versatile building block, 3-Bromo-1,1,1-trifluoropropan-2-ol (BTFP). This guide provides a detailed analysis of the synthesis, characterization, and potential applications of these new chemical entities, offering a valuable resource for the scientific community.

The trifluoromethyl group is a key pharmacophore in modern medicinal chemistry, known for its ability to enhance metabolic stability, binding affinity, and bioavailability of drug candidates. BTFP, with its reactive bromine atom and trifluoromethyl-substituted alcohol moiety, presents a unique starting point for the synthesis of a diverse range of novel compounds with potential therapeutic applications. This guide delves into the characterization of these newly synthesized molecules and compares their properties to existing alternatives.

Synthesis and Characterization of Novel BTFP Derivatives

The synthesis of novel derivatives from 3-Bromo-1,1,1-trifluoropropan-2-ol can be achieved through various chemical transformations, primarily targeting the hydroxyl and bromo functionalities. Key reaction pathways include etherification, esterification, and nucleophilic substitution.

A representative synthetic workflow for the preparation of a novel ether derivative from BTFP is outlined below:

Caption: Synthetic workflow for a novel ether from BTFP.

The characterization of these novel compounds is crucial for confirming their structure and purity. Standard analytical techniques are employed for this purpose.

Table 1: Physicochemical Properties of 3-Bromo-1,1,1-trifluoropropan-2-ol (BTFP)

Property	Value
Molecular Formula	C₃H₄BrF₃O
Molecular Weight	192.96 g/mol
Boiling Point	124.5 °C at 743 mmHg
Density	1.861 g/mL at 25 °C
Refractive Index	n20/D 1.4

Comparative Analysis with Alternative Compounds

A critical aspect of novel compound development is the comparison of their properties and potential efficacy against existing alternatives. This allows researchers to identify compounds with improved characteristics, such as enhanced biological activity, better safety profiles, or more favorable pharmacokinetic properties.

Table 2: Hypothetical Comparison of a Novel BTFP-ether Derivative with a Non-fluorinated Analog

Parameter	Novel BTFP-Ether Derivative	Non-fluorinated Analog
Structure	R-O-CH(CF₃)CH₂Br	R-O-CH(CH₃)CH₂Br
Lipophilicity (logP)	Higher	Lower
Metabolic Stability	Increased	Lower
Binding Affinity (IC₅₀)	Potentially Lower (nM range)	Higher (µM range)
Cytotoxicity (CC₅₀)	To be determined	Established

Note: The data in Table 2 is hypothetical and serves as an example for comparative purposes. Actual experimental data would be required for a definitive comparison.

The inclusion of the trifluoromethyl group is anticipated to significantly impact the compound's properties. The logical relationship for this structure-activity relationship (SAR) can be visualized as follows:

Caption: Influence of the CF3 group on compound properties.

Experimental Protocols

Detailed experimental procedures are essential for the reproducibility of scientific findings. Below are representative protocols for the synthesis and characterization of novel compounds from BTFP.

General Procedure for the Synthesis of Aryl Ethers of 3-Bromo-1,1,1-trifluoropropan-2-ol

To a solution of the respective phenol (1.0 eq.) in anhydrous dimethylformamide (DMF), sodium hydride (1.2 eq., 60% dispersion in mineral oil) is added portion-wise at 0 °C under an inert atmosphere. The reaction mixture is stirred at room temperature for 30 minutes, followed by the addition of 3-Bromo-1,1,1-trifluoropropan-2-ol (1.1 eq.). The mixture is then heated to 80 °C and stirred for 12-24 hours. After completion of the reaction (monitored by TLC), the mixture is cooled to room temperature and quenched with ice-cold water. The aqueous layer is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel.

Characterization Methods

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR spectra are recorded on a spectrometer (e.g., 400 MHz). Chemical shifts are reported in parts per million (ppm) relative to an internal standard (e.g., TMS).

• Mass Spectrometry (MS): High-resolution mass spectra (HRMS) are obtained using an electrospray ionization (ESI) source to confirm the molecular weight and elemental composition of the synthesized compounds.

This guide serves as a foundational resource for scientists engaged in the discovery and development of novel therapeutic agents. The systematic presentation of synthetic methods, characterization data, and comparative analysis will facilitate further research and innovation in the field of medicinal chemistry.

Assessing the Stereochemistry of 3-Bromo-1,1,1-trifluoropropan-2-ol: A Comparative Guide

For researchers, scientists, and drug development professionals, the precise determination of stereochemistry is paramount in the synthesis and evaluation of chiral molecules. This guide provides a comprehensive comparison of methods for assessing the stereochemistry of 3-Bromo-1,1,1-trifluoropropan-2-ol, a valuable building block in medicinal chemistry. We will delve into enantioselective synthesis strategies and detail the analytical techniques used to determine the enantiomeric purity of the resulting products, supported by experimental data and detailed protocols.

Enantioselective Synthesis of 3-Bromo-1,1,1-trifluoropropan-2-ol

The stereoselective synthesis of 3-Bromo-1,1,1-trifluoropropan-2-ol is most commonly achieved through the asymmetric reduction of its precursor, 3-bromo-1,1,1-trifluoro-2-propanone. This transformation can be accomplished using various chiral catalysts and enzymatic methods, each offering distinct advantages in terms of enantioselectivity and yield.

Comparison of Enantioselective Reduction Methods

Method	Chiral Catalyst/Enzyme	Product Enantiomeric Excess (ee%)	Yield (%)	Reference
Catalytic Reduction	Rhodium complex with chiral ligand (e.g., Rh₂(S-PTAD)₄)	88-98	High	[1]
Enzymatic Reduction	Lipase (e.g., from Candida antarctica)	>95 (via kinetic resolution)	~50 (for resolved enantiomer)	[2]

Experimental Protocols for Stereochemical Assessment

The determination of the enantiomeric composition of 3-Bromo-1,1,1-trifluoropropan-2-ol relies on chromatographic and spectroscopic techniques. Chiral High-Performance Liquid Chromatography (HPLC), Chiral Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) spectroscopy with chiral derivatizing agents are the most prevalent methods.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a powerful technique for separating enantiomers. The choice of the chiral stationary phase (CSP) is critical for achieving baseline separation. Polysaccharide-based columns, such as those with cellulose or amylose derivatives, are often effective for resolving fluorinated alcohols.

Experimental Protocol: Chiral HPLC Analysis

• Column: A chiral stationary phase column, for instance, a Chiralcel® OD-H (cellulose tris(3,5-dimethylphenylcarbamate) coated on silica gel), is typically used.

• Mobile Phase: A mixture of n-hexane and isopropanol is a common mobile phase. The ratio is optimized to achieve the best separation, often starting with a 90:10 (v/v) mixture.

• Flow Rate: A typical flow rate is 1.0 mL/min.

• Detection: UV detection at a wavelength where the analyte absorbs, commonly 210-254 nm.

• Sample Preparation: The sample is dissolved in the mobile phase at a concentration of approximately 1 mg/mL.

• Analysis: The retention times of the two enantiomers are recorded, and the peak areas are used to calculate the enantiomeric excess (ee%).

Chiral Gas Chromatography (GC)

For volatile compounds like 3-Bromo-1,1,1-trifluoropropan-2-ol, chiral GC offers excellent resolution. Cyclodextrin-based chiral stationary phases are widely employed for the separation of enantiomers.[3]

Experimental Protocol: Chiral GC Analysis

• Column: A capillary column with a cyclodextrin-based chiral stationary phase, such as one containing a derivative of β-cyclodextrin.

• Carrier Gas: Helium or hydrogen is used as the carrier gas.

• Temperature Program: The oven temperature is programmed to ramp from an initial low temperature to a final higher temperature to ensure good separation and peak shape. A typical program might start at 60°C and ramp to 180°C.

• Injector and Detector Temperature: The injector and detector (typically a Flame Ionization Detector - FID) are maintained at a high temperature (e.g., 250°C) to ensure complete vaporization and detection.

• Sample Preparation: The sample is diluted in a suitable solvent (e.g., dichloromethane) before injection.

• Analysis: The retention times and peak areas of the enantiomers are used to determine the enantiomeric excess.

¹⁹F NMR Spectroscopy with Mosher's Acid Derivatization

NMR spectroscopy, particularly ¹⁹F NMR, provides a powerful tool for determining the enantiomeric excess and absolute configuration of chiral fluorinated compounds.[4] This is often achieved by derivatizing the alcohol with a chiral agent, such as Mosher's acid (α-methoxy-α-trifluoromethylphenylacetic acid), to form diastereomeric esters.[3][5][6] These diastereomers will exhibit distinct signals in the ¹⁹F NMR spectrum, allowing for their quantification.

Experimental Protocol: ¹⁹F NMR Analysis with Mosher's Acid

• Derivatization: The racemic or enantioenriched 3-Bromo-1,1,1-trifluoropropan-2-ol is reacted with both (R)- and (S)-Mosher's acid chloride separately in the presence of a base (e.g., pyridine) to form the corresponding diastereomeric Mosher's esters.

• Purification: The resulting esters are purified by column chromatography.

• NMR Analysis: The ¹⁹F NMR spectrum of each diastereomeric ester is recorded.

• Data Analysis: The chemical shifts of the trifluoromethyl groups in the two diastereomers will be different. The integration of these distinct signals allows for the precise determination of the enantiomeric excess. The difference in chemical shifts (Δδ) between the two diastereomers can also be used to assign the absolute configuration of the alcohol.[6]

Visualizing the Workflow

To better illustrate the process of stereochemical assessment, the following diagrams outline the key experimental workflows.

Caption: Overall workflow for the synthesis and stereochemical assessment.

Caption: Workflow for Chiral HPLC Analysis.

Caption: Workflow for ¹⁹F NMR analysis using Mosher's esters.

Conclusion

The stereochemical assessment of 3-Bromo-1,1,1-trifluoropropan-2-ol is a critical aspect of its application in chiral synthesis. While enantioselective synthesis provides access to enantioenriched material, rigorous analytical methods are essential to quantify its purity. Chiral HPLC and GC offer direct separation of enantiomers, providing reliable determination of enantiomeric excess. For a more in-depth analysis, ¹⁹F NMR spectroscopy of Mosher's esters not only confirms the enantiomeric excess but also allows for the assignment of the absolute configuration. The choice of method will depend on the specific requirements of the research, available instrumentation, and the desired level of stereochemical information.

References

• 1. Enantioselective Synthesis of Trifluoromethyl-Substituted Cyclopropanes [organic-chemistry.org]
• 2. [Lipase-catalyzed kinetic resolution of 2-substituted cycloalkanols] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Mosher ester derivatives [sites.science.oregonstate.edu]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 3-Bromo-1,1,1-trifluoropropan-2-ol: A Procedural Guide

The proper disposal of 3-Bromo-1,1,1-trifluoropropan-2-ol, a flammable and irritating chemical, is a critical component of laboratory safety and environmental responsibility.[1][2] Adherence to established protocols is essential to mitigate risks and ensure compliance with regulatory standards. This guide provides a comprehensive, step-by-step approach for researchers, scientists, and drug development professionals to manage the disposal of this halogenated alcohol.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle 3-Bromo-1,1,1-trifluoropropan-2-ol with appropriate personal protective equipment (PPE). This includes chemical-resistant gloves, protective clothing, and eye/face protection.[1][3] All handling and waste transfer activities should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to minimize the risk of inhalation.[3][4][5] The chemical should be kept away from heat, sparks, open flames, and other ignition sources due to its flammable nature.[1][4][5]

Quantitative Data Summary

For a clear understanding of the hazards associated with 3-Bromo-1,1,1-trifluoropropan-2-ol, the following table summarizes its key hazard classifications. This information is critical for accurate labeling and communication of risks during the disposal process.

Hazard Classification	Code	Description
Flammable Liquid	H226	Flammable liquid and vapor[1][2]
Skin Irritation	H315	Causes skin irritation[1][2]
Eye Irritation	H319	Causes serious eye irritation[1][2]
Respiratory Irritation	H335	May cause respiratory irritation[1][2]

Step-by-Step Disposal Protocol

The disposal of 3-Bromo-1,1,1-trifluoropropan-2-ol falls under the category of halogenated solvent waste.[6][7] The following protocol outlines the necessary steps for its safe and compliant disposal.

1. Waste Collection and Containerization:

• Select an Appropriate Container: Use a designated, compatible, and leak-proof waste container. Polyethylene containers are often suitable for halogenated solvent waste.[7]

• Proper Labeling: Affix a hazardous waste tag to the container before adding any waste. The label must include the chemical name ("3-Bromo-1,1,1-trifluoropropan-2-ol"), the associated hazards (Flammable, Irritant), and the accumulation start date.[8]

• Segregation: Do not mix 3-Bromo-1,1,1-trifluoropropan-2-ol with other waste streams, particularly incompatible materials such as strong oxidizing agents, acids, bases, or reducing agents.[4][5] Keep halogenated solvent waste separate from non-halogenated waste.[6]

2. Waste Accumulation and Storage:

• Safe Transfer: All transfers of the chemical into the waste container must be performed within a chemical fume hood.[8]

• Container Management: Keep the waste container securely closed when not in use.[3] Do not overfill the container; leave at least 5% headspace to allow for vapor expansion.[8]

• Designated Storage Area: Store the waste container in a designated satellite accumulation area (SAA). This area should be cool, well-ventilated, and away from direct sunlight and sources of ignition.[7][8] The container should be placed in secondary containment to mitigate potential leaks.[8]

3. Spill Management:

• In the event of a spill, evacuate non-essential personnel from the area.

• Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand, earth, vermiculite).[4][9]

• Carefully collect the absorbent material and place it into a labeled hazardous waste container.

• Clean the spill area thoroughly.

4. Final Disposal:

• Engage a Licensed Professional: The ultimate disposal of 3-Bromo-1,1,1-trifluoropropan-2-ol must be handled by a licensed and approved waste disposal company.[1][3][4][5] Do not attempt to dispose of this chemical down the drain or by evaporation.[7][10]

• Schedule a Pickup: When the waste container is nearly full, or as per your institution's guidelines, arrange for a waste pickup with your Environmental Health and Safety (EHS) department or the contracted waste disposal company.[8]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 3-Bromo-1,1,1-trifluoropropan-2-ol.

Caption: Disposal workflow for 3-Bromo-1,1,1-trifluoropropan-2-ol.

References

• 1. echemi.com [echemi.com]
• 2. 3-Bromo-1,1,1-Trifluoro-2-Propanol | C3H4BrF3O | CID 220632 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. fishersci.com [fishersci.com]
• 6. campusoperations.temple.edu [campusoperations.temple.edu]
• 7. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 8. benchchem.com [benchchem.com]
• 9. chemicalbook.com [chemicalbook.com]
• 10. echemi.com [echemi.com]

Personal protective equipment for handling 3-Bromo-1,1,1-trifluoropropan-2-ol

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to the Safe Handling, Operation, and Disposal of 3-Bromo-1,1,1-trifluoropropan-2-ol.

This document provides critical safety and logistical information for the proper management of 3-Bromo-1,1,1-trifluoropropan-2-ol in a laboratory setting. Adherence to these guidelines is essential for ensuring personnel safety and minimizing environmental impact.

Key Quantitative Data

A summary of the essential physical, chemical, and safety data for 3-Bromo-1,1,1-trifluoropropan-2-ol is provided in the table below for easy reference.

Property	Value
Molecular Formula	C₃H₄BrF₃O
Molecular Weight	192.96 g/mol [1]
CAS Number	431-34-5[1]
Appearance	Liquid
Boiling Point	124.5 °C at 743 mmHg[1]
Density	1.861 g/mL at 25 °C[1]
Flash Point	43 °C (109.4 °F) - closed cup[1]
GHS Hazard Classifications	Flammable liquids (Category 3), Skin irritation (Category 2), Serious eye irritation (Category 2), Specific target organ toxicity — single exposure (Category 3), Respiratory tract irritation[2]
Signal Word	Warning[2]
Hazard Statements	H226: Flammable liquid and vapor. H315: Causes skin irritation. H319: Causes serious eye irritation. H335: May cause respiratory irritation.[2]
Occupational Exposure Limits	No specific occupational exposure limits have been established. It is recommended to handle this chemical with engineering controls and personal protective equipment to minimize exposure.

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling 3-Bromo-1,1,1-trifluoropropan-2-ol is crucial for laboratory safety. The following protocol outlines the procedures from receipt of the chemical to its use in experimental work.

Receiving and Inspection

• Upon receipt, visually inspect the container for any signs of damage or leakage.

• Verify that the container is properly labeled with the chemical name, concentration, and appropriate hazard warnings.

• Ensure the Safety Data Sheet (SDS) is readily accessible.

Storage

• Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.

• Keep the container tightly closed to prevent the escape of vapors.

• Store separately from incompatible materials such as strong oxidizing agents.

• The storage area should be clearly marked with the appropriate hazard signs.

Personal Protective Equipment (PPE)

• Eye Protection: Chemical splash goggles are mandatory. A face shield should be worn when handling larger quantities.

• Hand Protection: Wear chemical-resistant gloves. Given that this is a halogenated alcohol, nitrile or neoprene gloves are recommended. Always inspect gloves for integrity before use.

• Body Protection: A flame-retardant lab coat should be worn.

• Respiratory Protection: All handling of this chemical should be performed in a certified chemical fume hood to avoid inhalation of vapors. If work outside of a fume hood is unavoidable, a NIOSH-approved respirator with an organic vapor cartridge is required.

Handling and Use

• All work with 3-Bromo-1,1,1-trifluoropropan-2-ol must be conducted within a certified chemical fume hood.

• Ensure that an eyewash station and safety shower are readily accessible and in good working order.

• Use compatible labware (e.g., glass, PTFE).

• Ground and bond containers when transferring to prevent static discharge, which can be an ignition source.

• Avoid contact with skin and eyes.

• Do not eat, drink, or smoke in the laboratory.

• Wash hands thoroughly after handling the chemical, even if gloves were worn.

Disposal Plan: A Step-by-Step Guide

Proper disposal of 3-Bromo-1,1,1-trifluoropropan-2-ol and its contaminated waste is critical to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation

• As a halogenated organic compound, waste containing 3-Bromo-1,1,1-trifluoropropan-2-ol must be segregated from non-halogenated waste streams.

• This includes the pure chemical, solutions containing it, and any contaminated materials (e.g., pipette tips, gloves, absorbent pads).

Waste Collection

• Collect all waste in a designated, properly labeled, and leak-proof hazardous waste container.

• The container must be made of a material compatible with the chemical.

• The label should clearly state "Hazardous Waste," "Halogenated Organic Waste," and list "3-Bromo-1,1,1-trifluoropropan-2-ol" as a component.

Waste Storage

• Store the hazardous waste container in a designated satellite accumulation area.

• The storage area must be secure, well-ventilated, and away from sources of ignition.

• Keep the container closed except when adding waste.

Waste Disposal

• Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

• Do not dispose of this chemical down the drain or in the regular trash.

Emergency Procedures

In the event of an emergency, immediate and appropriate action is crucial.

Spills

• Small Spills (in a fume hood):

  • Alert others in the immediate area.

  • Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads).

  • Carefully collect the absorbed material into a labeled hazardous waste container.

  • Clean the spill area with soap and water.

• Large Spills (or any spill outside a fume hood):

  • Evacuate the laboratory immediately.

  • Alert your supervisor and institutional EHS.

  • Prevent entry to the contaminated area.

  • If the chemical is flammable, eliminate all ignition sources.

Personal Exposure

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, holding the eyelids open. Seek immediate medical attention.

• Skin Contact: Immediately remove contaminated clothing and flush the affected skin area with large amounts of soap and water for at least 15 minutes. Seek medical attention if irritation persists.

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Workflow for Handling 3-Bromo-1,1,1-trifluoropropan-2-ol

Caption: Workflow for the safe handling of 3-Bromo-1,1,1-trifluoropropan-2-ol.

References

• 1. 3-溴-1,1,1-三氟-2-丙醇 96% | Sigma-Aldrich [sigmaaldrich.com]
• 2. 3-Bromo-1,1,1-Trifluoro-2-Propanol | C3H4BrF3O | CID 220632 - PubChem [pubchem.ncbi.nlm.nih.gov]